1,5-Dichlorohexane

• CAS: 54305-90-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical and Physical Properties of 1,5-Dichlorohexane

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,5-Dichlorohexane is a halogenated alkane with the chemical formula C₆H₁₂Cl₂. As a difunctional alkyl halide, it serves as a versatile building block in organic synthesis, particularly in the formation of carbon-carbon and carbon-heteroatom bonds through nucleophilic substitution reactions. Its two chlorine atoms, separated by a five-carbon chain, allow for its use in cyclization reactions to form six-membered rings or in polymerization processes. Understanding the chemical and physical properties of 1,5-dichlorohexane is crucial for its effective application in research and development, including in the synthesis of novel pharmaceutical compounds and other complex organic molecules. This guide provides a comprehensive overview of its known properties, relevant experimental protocols, and a representative synthetic workflow.

Chemical and Physical Properties

Direct experimental data for the physical properties of 1,5-dichlorohexane are not extensively reported in readily available literature. However, computed properties from reliable databases provide valuable estimates. For comparative purposes, the experimental properties of the closely related isomers, 1,6-dichlorohexane (B1210651) and 2,5-dichlorohexane, are also presented.

Table 1: Chemical and Physical Properties of Dichlorohexane Isomers

Property	1,5-Dichlorohexane	1,6-Dichlorohexane	2,5-Dichlorohexane
CAS Number	54305-90-7[1]	2163-00-0[2]	13275-18-8[3]
Molecular Formula	C₆H₁₂Cl₂[4][5]	C₆H₁₂Cl₂[2]	C₆H₁₂Cl₂[3]
Molecular Weight	155.06 g/mol [4]	155.062 g/mol [2]	155.065 g/mol
Appearance	Clear Liquid[5]	Colorless liquid[6]	-
Boiling Point	(Computed)	208 °C[2]	166.7 °C at 760 mmHg[3]
Melting Point	(Computed)	-13 °C[2]	-48.02 °C (estimate)[3]
Density	(Computed)	1.068 g/mL at 25 °C[7]	1.026 g/cm³[3]
Refractive Index	(Computed)	1.4558-1.4578[2]	1.4294 (estimate)[3]
Solubility	Sparingly soluble in water[8][9]	Sparingly soluble in water[8][9]	Sparingly soluble in water[8][9]
Vapor Pressure	(Computed)	0.385 mmHg at 25°C[2]	2.33 mmHg at 25°C[3]
Flash Point	(Computed)	165 °F (73.9 °C)[2]	52.5 °C[3]
LogP (Octanol/Water Partition Coefficient)	2.9 (Computed)[4]	3.02440	3.02120

Experimental Protocols

The following sections detail standard laboratory procedures for the determination of key physical properties and a representative synthesis method.

Determination of Boiling Point (Micro-Scale Method)

This method is suitable for determining the boiling point of a small volume of liquid.

Apparatus:

• Thiele tube or similar heating apparatus (e.g., Mel-Temp)

• Thermometer

• Small test tube (e.g., 75 x 10 mm)

• Capillary tube (sealed at one end)

• Sample of the liquid

Procedure:

• A small amount of the liquid (approximately 0.5 mL) is placed into the small test tube.

• A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

• The test tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb.

• The assembly is placed in a Thiele tube containing mineral oil, ensuring the heat is distributed evenly.

• The apparatus is heated gently. As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• The heating is continued until a steady stream of bubbles is observed, and then the heat source is removed.

• As the apparatus cools, the bubbling will slow and eventually stop. The boiling point is the temperature at which the liquid just begins to be drawn back into the capillary tube.

Determination of Density

The density of a liquid can be determined by measuring its mass and volume.

Apparatus:

• Analytical balance

• Graduated cylinder or pycnometer (for higher accuracy)

• Thermometer

• Sample of the liquid

Procedure:

• The mass of a clean, dry graduated cylinder or pycnometer is accurately measured using an analytical balance.

• A known volume of the liquid is carefully transferred into the graduated cylinder or pycnometer. The volume should be read from the bottom of the meniscus.

• The mass of the container with the liquid is then measured.

• The mass of the liquid is determined by subtracting the mass of the empty container from the mass of the container with the liquid.

• The density is calculated using the formula: Density = Mass / Volume.

• The temperature at which the measurement was taken should be recorded, as density is temperature-dependent.

Synthesis of Dichloroalkanes from Diols

A general and effective method for the synthesis of dichloroalkanes is the reaction of the corresponding diol with a chlorinating agent, such as thionyl chloride or concentrated hydrochloric acid. The following is a representative procedure adapted from the synthesis of 1,6-dichlorohexane from 1,6-hexanediol, which can be conceptually applied to the synthesis of 1,5-dichlorohexane from 1,5-hexanediol.[10]

Reaction: HO-(CH₂)₅-OH + 2 HCl → Cl-(CH₂)₅-Cl + 2 H₂O

Materials:

• 1,5-Hexanediol

• Concentrated Hydrochloric Acid

• Catalyst (e.g., ammonium (B1175870) chloride)[10]

• Reaction flask with a reflux condenser and an oil-water separator

• Heating mantle

• Stirring apparatus

Procedure:

• To a reaction flask equipped with a reflux condenser and an oil-water separator, add water, a catalytic amount of ammonium chloride, and 1,5-hexanediol.[10]

• The mixture is stirred and heated to approximately 50 °C.

• Concentrated hydrochloric acid or hydrogen chloride gas is introduced into the reaction mixture.

• The temperature is raised to initiate reflux, and the reaction is allowed to proceed for several hours.[10]

• As the reaction progresses, the organic product, 1,5-dichlorohexane, will separate from the aqueous layer and can be collected using the oil-water separator.

• The collected organic layer is then washed with a sodium bicarbonate solution to neutralize any remaining acid, followed by a wash with brine.

• The crude product is dried over an anhydrous drying agent (e.g., magnesium sulfate).

• The final product is purified by distillation to yield pure 1,5-dichlorohexane.

Visualizations

Synthesis and Purification Workflow for a Dichloroalkane

The following diagram illustrates the general experimental workflow for the synthesis of a dichloroalkane from its corresponding diol, followed by purification.

Caption: General workflow for the synthesis and purification of a dichloroalkane.

References

• 1. Hexane, 1,5-dichloro- [webbook.nist.gov]
• 2. Page loading... [guidechem.com]
• 3. Page loading... [wap.guidechem.com]
• 4. 1,5-Dichlorohexane | C6H12Cl2 | CID 521495 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1,5-dichlorohexane | CymitQuimica [cymitquimica.com]
• 6. 1,6-Dichlorohexane | C6H12Cl2 | CID 16551 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 1,6-Dichlorohexane | 2163-00-0 [chemicalbook.com]
• 8. testbook.com [testbook.com]
• 9. CK12-Foundation [flexbooks.ck12.org]
• 10. CN112341309B - Preparation method of dichloroalkane - Google Patents [patents.google.com]

Synthesis of 1,5-Dichlorohexane: A Technical Guide

Introduction

1,5-Dichlorohexane is a halogenated aliphatic hydrocarbon with applications as a building block in organic synthesis and for the preparation of various specialty chemicals. Its bifunctional nature, with reactive chlorine atoms at the 1 and 5 positions, allows for the construction of more complex molecules, including polymers and heterocyclic compounds. This technical guide provides an in-depth overview of the synthesis of 1,5-dichlorohexane, addressing the challenges of direct synthesis from hexane (B92381) and detailing a viable and efficient method from a functionalized precursor. This document is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis.

The Challenge of Direct Synthesis: Free-Radical Chlorination of Hexane

The direct conversion of hexane to 1,5-dichlorohexane via free-radical halogenation is not a synthetically viable method. This approach is fundamentally limited by a lack of selectivity, which results in a complex mixture of products that are difficult and costly to separate.

Halogenation of alkanes proceeds through a free-radical chain mechanism, which involves initiation, propagation, and termination steps. The reaction is typically initiated by UV light or heat, which cleaves the halogen-halogen bond to form reactive halogen radicals. These radicals then abstract hydrogen atoms from the alkane, generating an alkyl radical. This alkyl radical subsequently reacts with a halogen molecule to form the haloalkane and a new halogen radical, continuing the chain.

In the case of hexane, there are three distinct types of hydrogen atoms: primary (on C1 and C6), secondary (on C2 and C5), and other secondary (on C3 and C4). The stability of the intermediate alkyl radical follows the order: tertiary > secondary > primary. While chlorine radicals are highly reactive and exhibit only a slight preference for abstracting secondary over primary hydrogens, the statistical abundance of primary hydrogens and the presence of multiple secondary positions lead to a mixture of monochlorinated isomers (1-chlorohexane, 2-chlorohexane, and 3-chlorohexane).

Furthermore, the initial monochlorinated products can undergo subsequent chlorination, leading to the formation of various dichlorinated, trichlorinated, and higher halogenated alkanes. This over-halogenation further complicates the product mixture, making the isolation of a specific isomer like 1,5-dichlorohexane exceptionally difficult and resulting in very poor yields.

Figure 1. Unselective Free-Radical Chlorination of Hexane.

Viable Synthetic Route: Dichlorination of 1,5-Hexanediol (B1582509)

A more practical and efficient approach for the synthesis of 1,5-dichlorohexane involves the substitution of the hydroxyl groups of 1,5-hexanediol. This method offers high selectivity and yield by targeting the specific functional groups of the starting material. A common and effective method is the reaction of the diol with a chlorinating agent such as thionyl chloride (SOCl₂) or by bubbling hydrogen chloride (HCl) gas through the diol in the presence of a catalyst.

The following protocol is adapted from a general method for the conversion of diols to dichloroalkanes using hydrogen chloride gas.[1]

Figure 2. Synthesis of 1,5-Dichlorohexane from 1,5-Hexanediol.

Experimental Protocols

This section details the experimental procedure for the synthesis of 1,5-dichlorohexane from 1,5-hexanediol.

Materials and Equipment:

• 1,5-Hexanediol

• Ammonium Chloride (NH₄Cl)

• Hydrogen Chloride (HCl) gas

• Deionized Water

• 1000 mL three-necked round-bottom flask

• Condenser

• Oil-water separator (Dean-Stark apparatus)

• Gas inlet tube

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Standard glassware for extraction and distillation

Procedure:

• Reaction Setup:

  • To a 1000 mL three-necked round-bottom flask equipped with a magnetic stirrer, condenser, oil-water separator, and a gas inlet tube, add 1,5-hexanediol (e.g., 1 mole equivalent).

  • Add deionized water (approx. 400 g per 500 g of diol) and ammonium chloride (1-1.6% of the diol's weight) to the flask.[1]

• Reaction Execution:

  • Begin stirring the mixture and heat it to 50-60°C using a heating mantle.[1]

  • Start bubbling hydrogen chloride gas through the reaction mixture via the gas inlet tube.

  • The initially clear solution will turn milky white as the reaction proceeds.

  • Continue the introduction of HCl gas and increase the temperature to 110°C to initiate reflux.[1]

  • Maintain the reflux for 3-5 hours. During this time, the product, 1,5-dichlorohexane, will collect as an upper organic layer in the oil-water separator.[1]

• Work-up and Purification:

  • After the reaction is complete, allow the apparatus to cool to room temperature.

  • Carefully collect the upper organic layer (the crude 1,5-dichlorohexane) from the oil-water separator.[1] The lower aqueous phase, containing the catalyst and unreacted HCl, can be reused in subsequent batches.[1]

  • Transfer the crude product to a separatory funnel and wash it with an equal volume of saturated sodium bicarbonate solution to neutralize any remaining acid, followed by a wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate (B86663) or sodium sulfate.

  • Filter to remove the drying agent.

  • The purified 1,5-dichlorohexane can be obtained by fractional distillation under reduced pressure.

Data Presentation

The following table summarizes the quantitative data for the synthesis of a dichloroalkane based on the analogous synthesis of 1,6-dichlorohexane (B1210651) from 1,6-hexanediol, which is expected to be very similar for the 1,5-isomer.[1][2]

Parameter	Value	Reference
Starting Material	1,5-Hexanediol	-
Reagents	Hydrogen Chloride (gas), Ammonium Chloride	[1]
Solvent	Water	[1]
Molar Ratio (Diol:HCl)	1 : 2.5	[2]
Reaction Temperature	50 - 110°C	[1][2]
Reaction Time	3 - 5 hours	[1]
Reported Yield	~96% (for 1,6-dichlorohexane)	[2]
Reported Purity	>99% (by HPLC for 1,6-dichlorohexane)	[2]

Conclusion

While the direct synthesis of 1,5-dichlorohexane from hexane is impractical due to the inherent lack of selectivity in free-radical halogenation, a highly efficient and selective method is available through the dichlorination of 1,5-hexanediol. The use of hydrogen chloride gas with a catalyst provides a high-yield route to the target compound. This guide provides the necessary theoretical background and a detailed experimental protocol for researchers and professionals to successfully synthesize 1,5-dichlorohexane in a laboratory setting.

References

• 1. CN112341309B - Preparation method of dichloroalkane - Google Patents [patents.google.com]
• 2. 1,6-Dichlorohexane synthesis - chemicalbook [chemicalbook.com]

Spectroscopic Data of 1,5-Dichlorohexane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for 1,5-dichlorohexane, a halogenated hydrocarbon of interest in various chemical syntheses. This document details the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with the experimental protocols for their acquisition.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that provides detailed information about the molecular structure of a compound. Below are the ¹H and ¹³C NMR data for 1,5-dichlorohexane.

¹H NMR Data

The ¹H NMR spectrum of 1,5-dichlorohexane exhibits distinct signals corresponding to the different proton environments in the molecule.

Signal	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
a	4.10	Sextet	6.3	1H	H-5
b	3.54	Triplet	6.7	2H	H-1
c	1.88 - 1.75	Multiplet	-	2H	H-2
d	1.75 - 1.65	Multiplet	-	2H	H-4
e	1.58	Doublet	6.3	3H	H-6 (CH₃)
f	1.55 - 1.45	Multiplet	-	2H	H-3

Structure and Proton Assignments:

¹³C NMR Data

The ¹³C NMR spectrum provides information on the carbon skeleton of the molecule.

Chemical Shift (δ, ppm)	Assignment
55.9	C-5
45.1	C-1
38.3	C-4
32.5	C-2
26.5	C-3
25.9	C-6 (CH₃)

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Wavenumber (cm⁻¹)	Intensity	Assignment
2965, 2935, 2870	Strong	C-H stretching (alkane)
1450, 1380	Medium	C-H bending (alkane)
725	Strong	C-Cl stretching
650	Strong	C-Cl stretching

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. The mass spectrum of 1,5-dichlorohexane was obtained using electron ionization (EI).

m/z	Relative Intensity (%)	Assignment
154, 156, 158	< 1, < 1, < 0.1	[M]⁺, [M+2]⁺, [M+4]⁺ (Molecular ion peaks)
119, 121	10, 3	[M - Cl]⁺
93, 95	25, 8	[C₅H₁₀Cl]⁺
83	15	[C₆H₁₁]⁺
69	100	[C₅H₉]⁺ (Base Peak)
55	85	[C₄H₇]⁺
41	70	[C₃H₅]⁺

Experimental Protocols

The following are detailed methodologies for the key experiments cited.

NMR Spectroscopy Protocol

Sample Preparation:

• Approximately 5-10 mg of 1,5-dichlorohexane is dissolved in about 0.6 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃).

• The solution is transferred to a 5 mm NMR tube.

¹H NMR Acquisition:

• Spectrometer: 90 MHz NMR Spectrometer

• Solvent: CDCl₃

• Reference: Tetramethylsilane (TMS) at 0 ppm

• Pulse Sequence: Standard single-pulse sequence

• Number of Scans: 16-32

• Relaxation Delay: 1-2 seconds

¹³C NMR Acquisition:

• Spectrometer: 22.5 MHz NMR Spectrometer

• Solvent: CDCl₃

• Reference: CDCl₃ at 77.16 ppm

• Pulse Sequence: Proton-decoupled pulse sequence

• Number of Scans: 512-1024

• Relaxation Delay: 2-5 seconds

ATR-FTIR Spectroscopy Protocol

Sample Preparation:

• A small drop of neat 1,5-dichlorohexane is placed directly onto the crystal of the Attenuated Total Reflectance (ATR) accessory.

Data Acquisition:

• Spectrometer: Fourier Transform Infrared Spectrometer

• Accessory: ATR with a diamond or zinc selenide (B1212193) crystal

• Spectral Range: 4000 - 400 cm⁻¹

• Resolution: 4 cm⁻¹

• Number of Scans: 16-32

• A background spectrum of the clean, empty ATR crystal is recorded and automatically subtracted from the sample spectrum.

Mass Spectrometry Protocol

Sample Introduction:

• A small amount of 1,5-dichlorohexane is introduced into the mass spectrometer via a direct insertion probe or a gas chromatography (GC) inlet.

Data Acquisition:

• Ionization Method: Electron Ionization (EI)

• Ionization Energy: 70 eV

• Mass Analyzer: Quadrupole or magnetic sector

• Scan Range: m/z 30 - 200

Visualizations

The following diagrams illustrate the relationships between the spectroscopic techniques and the structural information they provide for 1,5-dichlorohexane.

Caption: Workflow of Spectroscopic Analysis for Structural Elucidation.

Caption: Information Derived from ¹H and ¹³C NMR Spectroscopy.

Caption: Proposed Mass Spectrometry Fragmentation Pathway of 1,5-Dichlorohexane.

Reactivity of C-Cl Bonds in 1,5-Dichlorohexane: A Technical Guide

Abstract

This technical guide provides an in-depth analysis of the chemical reactivity of the carbon-chlorine (C-Cl) bonds in 1,5-dichlorohexane. The presence of two terminal chloro- substituents on a flexible five-carbon chain dictates a unique and complex reactivity profile, primarily governed by a competition between intermolecular and intramolecular reaction pathways. This document outlines the core chemical principles, presents detailed experimental protocols for key transformations, and summarizes the expected influence of various reaction parameters. The content is intended for researchers, scientists, and professionals in the fields of organic synthesis, medicinal chemistry, and drug development who utilize bifunctional electrophiles in the construction of complex molecular architectures.

Introduction: Structural and Electronic Profile

1,5-Dichlorohexane is an α,ω-dichloroalkane featuring a primary and a secondary C-Cl bond. The carbon-chlorine bond is polar covalent, with the carbon atom bearing a partial positive charge (δ+) and the chlorine a partial negative charge (δ-). This polarization renders the carbon atoms electrophilic and susceptible to attack by nucleophiles. The key feature of 1,5-dichlorohexane is that the two reactive centers are separated by a three-carbon tether, which is conformationally flexible. This separation is ideal for the formation of a six-membered ring via intramolecular cyclization, a pathway that often dominates its chemistry.

The reactivity of 1,5-dichlorohexane is primarily characterized by the following competing pathways:

• Intramolecular Nucleophilic Substitution (Cyclization): One terminus of a nucleophile attacks one electrophilic carbon, and then the other terminus of the same nucleophile attacks the remaining electrophilic carbon, or more commonly, a nucleophile attacks one center, followed by an intramolecular attack to form a cyclic product. In the case of primary amines, this leads to the formation of N-substituted piperidines, a prevalent heterocyclic motif in pharmaceuticals.

• Intermolecular Nucleophilic Substitution (SN2): Two separate nucleophiles displace the two chloride leaving groups, leading to a linear, disubstituted hexane (B92381) derivative.

• Elimination (E2): In the presence of a strong, sterically hindered base, elimination of HCl can occur to form chloro-hexene isomers.

The preferred reaction pathway is highly dependent on reaction conditions, including the nature of the nucleophile, solvent, temperature, and concentration.

Competing Reaction Pathways

The principal challenge and synthetic opportunity in the chemistry of 1,5-dichlorohexane is controlling the competition between intramolecular cyclization and intermolecular substitution.

Intramolecular Cyclization

With bifunctional nucleophiles or nucleophiles that can undergo a subsequent intramolecular reaction (e.g., primary amines, sulfide (B99878) ions), the formation of a six-membered ring is often thermodynamically and kinetically favored. The reaction with a primary amine (R-NH₂), for instance, proceeds via an initial intermolecular SN2 reaction to form a secondary amine intermediate. This intermediate is then perfectly poised for a rapid intramolecular SN2 reaction to close the ring, forming a stable, N-substituted piperidinium (B107235) salt, which is then deprotonated.

Intermolecular Substitution

To favor the formation of a linear, disubstituted product, conditions must be chosen to suppress the intramolecular pathway. This is typically achieved by using a high concentration of a strong, monofunctional nucleophile. High concentrations increase the probability of a second intermolecular collision occurring before the intermediate has time to cyclize.

The interplay between these pathways is a classic example of kinetic versus thermodynamic control and the principle of effective molarity.

Figure 1: Competing Reaction Pathways for 1,5-Dichlorohexane

Quantitative Reactivity Data (Theoretical & Analog-Based)

Table 1: Influence of Nucleophile on Reaction Outcome

Nucleophile (Example)	Type	Expected Primary Product	Rationale
Benzylamine (B48309) (C₆H₅CH₂NH₂)	Primary Amine	N-Benzylpiperidine	Initial intermolecular SN2 followed by rapid intramolecular cyclization.
Sodium Sulfide (Na₂S)	Bifunctional	Thiane (Tetrahydrothiopyran)	Acts as a soft, bifunctional nucleophile ideal for cyclization.
Sodium Hydroxide (NaOH)	Strong, Hard	Mixture: 5-chlorohexan-1-ol, Hexane-1,5-diol, Tetrahydropyran	Competition between substitution and elimination. Tetrahydropyran formation is possible via the Williamson ether synthesis pathway.
Sodium Cyanide (NaCN)	Strong, Soft	1,5-Dicyanohexane	High concentration of a monofunctional nucleophile favors the intermolecular pathway.

Table 2: Influence of Reaction Conditions

Parameter	Condition	Favored Pathway	Rationale
Concentration	High concentration of substrate & nucleophile	Intermolecular	Increases the rate of bimolecular collisions relative to the unimolecular cyclization.
Low concentration (High dilution)	Intramolecular	Reduces the probability of intermolecular reactions, allowing the intramolecular pathway to dominate.
Solvent	Polar Aprotic (e.g., DMF, DMSO)	Both (SN2 favored)	Stabilizes the polar transition state of SN2 reactions, increasing overall rates.
Polar Protic (e.g., Ethanol, Water)	Intermolecular	Solvates the nucleophile, reducing its reactivity slightly but can facilitate SN1-type character at the secondary carbon.
Temperature	High Temperature	Elimination & Intermolecular	Provides energy to overcome activation barriers for all pathways; can favor elimination if a strong base is present.
Low Temperature	Substitution (Intramolecular)	Favors the pathway with the lower activation energy, often the entropically favored cyclization.

Experimental Protocols

The following protocols are representative examples for the synthesis of key products derived from 1,5-dichlorohexane.

Protocol: Synthesis of N-Benzylpiperidine (Intramolecular Cyclization)

Objective: To synthesize N-benzylpiperidine via the reaction of 1,5-dichlorohexane with benzylamine, demonstrating the intramolecular cyclization pathway.

Reagents:

• 1,5-Dichlorohexane (1.0 eq)

• Benzylamine (2.5 eq)

• Potassium Carbonate (K₂CO₃) (3.0 eq)

• Acetonitrile (CH₃CN) (solvent)

• Diethyl ether (for extraction)

• Saturated aq. Sodium Bicarbonate (NaHCO₃)

• Brine (Saturated aq. NaCl)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add potassium carbonate (3.0 eq) and acetonitrile.

• Add benzylamine (2.5 eq) to the suspension.

• Add 1,5-dichlorohexane (1.0 eq) dropwise to the stirred mixture at room temperature.

• Heat the reaction mixture to reflux (approx. 82°C) and maintain for 12-18 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure to remove the acetonitrile.

• Resuspend the residue in diethyl ether and wash sequentially with saturated aq. NaHCO₃ and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude N-benzylpiperidine via flash column chromatography or vacuum distillation.

Figure 2: Workflow for N-Benzylpiperidine Synthesis

Conclusion

The reactivity of the C-Cl bonds in 1,5-dichlorohexane is a nuanced subject, dominated by the competition between intramolecular cyclization and intermolecular substitution. While the primary and secondary chlorine atoms exhibit typical reactivity for alkyl halides, their placement within the molecule allows for the preferential formation of six-membered rings, particularly piperidine (B6355638) and its analogs. A thorough understanding of reaction kinetics and the influence of nucleophile choice, concentration, and solvent is paramount for directing the reaction toward a desired cyclic or linear product. This guide provides the foundational principles and practical starting points for researchers to exploit the synthetic potential of this versatile bifunctional building block.

An In-depth Technical Guide to the Stereoisomers of 1,5-Dichlorohexane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the potential stereoisomers of 1,5-dichlorohexane, a molecule of interest in various chemical syntheses. This document outlines the structural features leading to stereoisomerism, presents key physicochemical data, and details plausible experimental protocols for the synthesis and separation of its enantiomers. The information herein is intended to support research and development activities where the specific stereochemistry of 1,5-dichlorohexane is a critical consideration.

Stereoisomerism of 1,5-Dichlorohexane

1,5-dichlorohexane possesses a single chiral center at the carbon atom in the fifth position (C5). A carbon atom is considered a chiral center when it is bonded to four different substituent groups. In the case of 1,5-dichlorohexane, the C5 atom is attached to:

• A hydrogen atom (-H)

• A chlorine atom (-Cl)

• A methyl group (-CH3)

• A chlorobutyl group (-CH2CH2CH2CH2Cl)

Due to the presence of this single stereocenter, 1,5-dichlorohexane can exist as a pair of enantiomers. Enantiomers are stereoisomers that are non-superimposable mirror images of each other.[1] These two isomers are designated as (R)-1,5-dichlorohexane and (S)-1,5-dichlorohexane based on the Cahn-Ingold-Prelog priority rules.

The (R) and (S) nomenclature describes the absolute configuration of the chiral center. These enantiomers exhibit identical physical properties such as boiling point, melting point, and density. However, they differ in their interaction with plane-polarized light, rotating it in equal but opposite directions. This property is known as optical activity.[1] A mixture containing equal amounts of both enantiomers is called a racemic mixture and is optically inactive.

Physicochemical Data

Property	1,5-Dichlorohexane (Racemic)	(R)-1,5-dichlorohexane	(S)-1,5-dichlorohexane
Molecular Formula	C₆H₁₂Cl₂[2]	C₆H₁₂Cl₂[3]	C₆H₁₂Cl₂
Molecular Weight	155.07 g/mol [2]	155.07 g/mol [3]	155.07 g/mol
Boiling Point	Not available	Not available	Not available
Melting Point	Not available	Not available	Not available
Density	Not available	Not available	Not available
Optical Rotation	0° (optically inactive)	Predicted to be equal and opposite to the (S)-enantiomer	Predicted to be equal and opposite to the (R)-enantiomer
CAS Number	54305-90-7[2]	642161-53-5[3]	Not available

It is important to note that enantiomers have identical physical properties except for the direction in which they rotate plane-polarized light.[1] Therefore, properties like boiling point, melting point, and density are expected to be the same for both (R)- and (S)-1,5-dichlorohexane.

Experimental Protocols

Due to the absence of specific literature detailing the synthesis and separation of 1,5-dichlorohexane enantiomers, the following protocols are based on general and established methodologies for similar compounds.

Synthesis of Racemic 1,5-Dichlorohexane

A plausible route for the synthesis of racemic 1,5-dichlorohexane is the hydrochlorination of 5-chloro-1-hexene. This reaction proceeds via a carbocation intermediate, which can be attacked by the chloride ion from either face with equal probability, leading to a racemic mixture of the product.

Materials:

• 5-chloro-1-hexene

• Hydrogen chloride (gas or in a suitable solvent like diethyl ether)

• Anhydrous diethyl ether (as solvent)

• Sodium bicarbonate solution (saturated)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Gas inlet tube

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve 5-chloro-1-hexene in anhydrous diethyl ether in a round-bottom flask equipped with a magnetic stirrer and a gas inlet tube.

• Cool the solution in an ice bath.

• Bubble hydrogen chloride gas through the solution with constant stirring. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Once the reaction is complete, stop the flow of HCl and allow the mixture to warm to room temperature.

• Carefully quench the reaction by adding saturated sodium bicarbonate solution to neutralize any excess acid.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer with brine, then dry it over anhydrous magnesium sulfate.

• Filter the drying agent and remove the solvent using a rotary evaporator to obtain crude racemic 1,5-dichlorohexane.

• Purify the product by fractional distillation under reduced pressure.

Chiral Separation of Enantiomers

The separation of the racemic mixture of 1,5-dichlorohexane into its individual enantiomers can be achieved through chiral chromatography. This technique utilizes a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to different retention times and thus separation.

Materials and Equipment:

• Racemic 1,5-dichlorohexane

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Chiral column (e.g., a column with a cellulose- or amylose-based CSP)

• Mobile phase (e.g., a mixture of hexane (B92381) and isopropanol)

• Fraction collector

Procedure:

• Dissolve the racemic 1,5-dichlorohexane in the mobile phase.

• Optimize the mobile phase composition and flow rate to achieve baseline separation of the two enantiomeric peaks on the chiral HPLC column.

• Inject the racemic mixture onto the column.

• Monitor the elution of the enantiomers using the UV detector.

• Collect the fractions corresponding to each enantiomeric peak separately using a fraction collector.

• Combine the fractions for each enantiomer and remove the solvent to obtain the purified (R)- and (S)-1,5-dichlorohexane.

• Analyze the optical purity of each separated enantiomer using analytical chiral HPLC and determine their specific rotation using a polarimeter.

Visualization of Stereoisomers

The relationship between the enantiomers of 1,5-dichlorohexane can be visualized as a simple logical flow.

Caption: Relationship between racemic 1,5-dichlorohexane and its R and S enantiomers.

This guide provides a foundational understanding of the stereochemistry of 1,5-dichlorohexane. For specific applications, further experimental validation of the proposed protocols and detailed characterization of the separated enantiomers are recommended.

References

• 1. Chirality (chemistry) - Wikipedia [en.wikipedia.org]
• 2. 1,5-Dichlorohexane | C6H12Cl2 | CID 521495 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (5R)-1,5-dichlorohexane | C6H12Cl2 | CID 642161 - PubChem [pubchem.ncbi.nlm.nih.gov]

In-Depth Technical Guide: Safety and Handling of 1,5-Dichlorohexane

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research and development environments. The information provided is based on available data and general safety principles for hazardous chemicals. Due to a lack of comprehensive toxicological data for 1,5-dichlorohexane, this substance should be handled with extreme caution, assuming high toxicity. Always consult the most recent Safety Data Sheet (SDS) from your supplier and adhere to all institutional and regulatory safety protocols.

Introduction

1,5-Dichlorohexane (CAS No. 54305-90-7) is a chlorinated hydrocarbon used as a research chemical and building block in organic synthesis.[1] As with many halogenated organic compounds, it is crucial to have a thorough understanding of its potential hazards and to implement rigorous safety and handling precautions to minimize exposure risks for laboratory personnel. This guide provides a comprehensive overview of the known properties, safety protocols, and handling procedures for 1,5-dichlorohexane.

Physical and Chemical Properties

A summary of the known physical and chemical properties of 1,5-dichlorohexane is provided in the table below. It is important to note that much of this data is computed and should be used as a reference with this in mind.

Property	Value	Source
Molecular Formula	C₆H₁₂Cl₂	[1][2][3]
Molecular Weight	155.07 g/mol	[1][2][3]
Appearance	Clear Liquid	[1]
Purity	≥95% - ≥98%	[1][2]
XLogP3-AA	2.9	[3]
Hydrogen Bond Donor Count	0	[3]
Hydrogen Bond Acceptor Count	0	[3]
Rotatable Bond Count	4	[3]
Exact Mass	154.0316058 Da	[3]
Monoisotopic Mass	154.0316058 Da	[3]
Topological Polar Surface Area	0 Ų	[3]
Heavy Atom Count	8	[3]

Hazard Identification and GHS Classification

• Skin Irritation: Causes skin irritation.

• Eye Irritation: Causes serious eye irritation.

• Respiratory Irritation: May cause respiratory irritation.

Due to the lack of comprehensive toxicological data, it is prudent to handle 1,5-dichlorohexane as a substance with high acute and chronic toxicity potential.

Personal Protective Equipment (PPE)

Strict adherence to the use of appropriate personal protective equipment is mandatory when handling 1,5-dichlorohexane.

PPE Category	Item	Specifications
Eye Protection	Safety Goggles	Must provide lateral protection and comply with EN166 standards.
Face Protection	Face Shield	To be worn in addition to safety goggles, especially when there is a risk of splashing.
Hand Protection	Chemical-Resistant Gloves	Use gloves made of PVC, neoprene, or nitrile (Type EN374). A protective index of 6, indicating a permeation time of over 480 minutes and a thickness of more than 0.3mm, is recommended. Gloves should be inspected for wear, cracks, or contamination before each use and replaced as needed.
Body Protection	Protective Clothing	A lab coat or other protective clothing should be worn to prevent skin contact. For larger quantities or in case of a high risk of splashing, a chemical-resistant apron or suit is recommended.
Respiratory Protection	Fume Hood or Respirator	All work with 1,5-dichlorohexane should be conducted in a well-ventilated area, preferably within a chemical fume hood. If the concentration of airborne chemicals exceeds exposure limits, appropriate respiratory protection must be used.

First Aid Measures

In the event of exposure to 1,5-dichlorohexane, immediate action is critical.

Exposure Route	First Aid Protocol
Inhalation	Move the person to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Obtain medical aid.
Skin Contact	Immediately flush skin with running water for at least 15 minutes while removing contaminated clothing and shoes. Wash clothing before reuse. If skin irritation occurs, get medical advice/attention.
Eye Contact	Immediately flush open eyes with running water for at least 15 minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.
Ingestion	Do NOT induce vomiting without medical advice. Rinse mouth with water. Never administer anything by mouth to an unconscious person. Obtain medical aid immediately.

Handling and Storage

Proper handling and storage procedures are essential to minimize the risk of exposure and maintain the integrity of the chemical.

Handling

• Avoid contact with skin, eyes, and personal clothing.

• Wash hands thoroughly after handling.

• Avoid breathing fumes.

• Use only with adequate ventilation, preferably in a chemical fume hood.

• Wear suitable protective clothing, gloves, and eye/face protection.

Storage

• Store in a well-ventilated place.

• Keep the container tightly closed.

• Store locked up.

• Store in a cool, dry area away from incompatible substances.

• Incompatible materials include strong oxidizing agents and strong bases.

Spill and Fire Response

Spill Response

In the event of a spill, follow a pre-planned emergency procedure.

Workflow for 1,5-Dichlorohexane Spill Response

Fire Response

• Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical foam.

• Specific Hazards: Irritating and toxic fumes and gases, including hydrogen chloride and carbon monoxide, may be generated during a fire.

• Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective gear.

Experimental Protocol: Safe Weighing and Dilution of 1,5-Dichlorohexane

This protocol outlines a general procedure for safely handling and preparing a solution of 1,5-dichlorohexane.

Objective: To accurately weigh a specific mass of 1,5-dichlorohexane and dilute it to a target concentration in a suitable solvent.

Materials:

• 1,5-dichlorohexane

• Appropriate solvent (e.g., anhydrous dichloromethane)

• Analytical balance

• Glass vials with PTFE-lined caps

• Volumetric flasks

• Pipettes and pipette bulbs

• Beakers

• Spatula

• Waste container for halogenated organic waste

Personal Protective Equipment (PPE):

• Safety goggles and face shield

• Chemical-resistant gloves (nitrile or neoprene)

• Lab coat

• Work conducted in a certified chemical fume hood

Procedure:

• Preparation:

  • Ensure the chemical fume hood is functioning correctly.

  • Gather all necessary glassware and equipment.

  • Label all vials and flasks clearly.

  • Place a container of absorbent material and a designated halogenated waste container inside the fume hood.

• Weighing:

  • Place a clean, empty vial with its cap on the analytical balance and tare.

  • Remove the vial from the balance.

  • Inside the fume hood, carefully transfer the desired amount of 1,5-dichlorohexane into the vial using a clean pipette.

  • Securely cap the vial.

  • Wipe the exterior of the vial with a cloth lightly dampened with a suitable solvent (e.g., ethanol) to remove any external contamination.

  • Place the capped vial back on the analytical balance to obtain the precise mass.

• Dilution:

  • Inside the fume hood, carefully uncap the vial containing the 1,5-dichlorohexane.

  • Using a clean pipette, transfer the appropriate volume of the chosen solvent into the vial to dissolve the 1,5-dichlorohexane.

  • Gently swirl the vial to ensure complete dissolution.

  • Quantitatively transfer the solution to a volumetric flask of the desired final volume.

  • Rinse the vial with a small amount of the solvent and add the rinsing to the volumetric flask. Repeat this step two more times to ensure a complete transfer.

  • Add the solvent to the volumetric flask up to the calibration mark.

  • Cap the volumetric flask and invert it several times to ensure the solution is homogeneous.

• Cleanup:

  • All disposable materials that have come into contact with 1,5-dichlorohexane (e.g., pipette tips, wipes) must be placed in the designated halogenated waste container.

  • Clean all glassware thoroughly.

Logical Workflow for Safe Handling

Disposal Considerations

All waste containing 1,5-dichlorohexane must be treated as hazardous waste.

• Dispose of contents and container to an approved waste disposal plant.

• Do not let the product enter drains, other waterways, or soil.

• Consult local, regional, and national hazardous waste regulations to ensure complete and accurate classification and disposal.

Conclusion

References

• 1. 1,5-dichlorohexane | CymitQuimica [cymitquimica.com]
• 2. chemscene.com [chemscene.com]
• 3. 1,5-Dichlorohexane | C6H12Cl2 | CID 521495 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Technical Guide to the Commercial Availability and Purity of 1,5-Dichlorohexane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of 1,5-dichlorohexane (CAS No: 54305-90-7), focusing on its commercial availability, typical purity levels, and the analytical and purification methods relevant to its use in a research and development setting.

Commercial Availability

1,5-Dichlorohexane is a readily available chemical intermediate offered by several major suppliers. It is typically sold in quantities ranging from milligrams to kilograms, catering to both laboratory-scale research and larger development projects. While it is a standard reagent, stock levels and available quantities can vary between suppliers.

The table below summarizes the availability of 1,5-dichlorohexane from a selection of commercial vendors. Researchers should note that this information is subject to change and should always be confirmed with the supplier.

Supplier	CAS Number	Stated Purity	Available Quantities
ChemScene	54305-90-7	≥98%[1]	Varies
Key Organics	54305-90-7	>95%[2]	100 mg, 0.25 g, 1 g[2]
CP Lab Safety	54305-90-7	95%[3]	250 mg[3]
CymitQuimica	54305-90-7	Min. 95%[4]	Varies
Clearsynth	54305-90-7	Not specified	Varies[5]
Sapphire Bioscience	54305-90-7	Not specified	Varies[6]

Purity and Common Impurities

The purity of commercially available 1,5-dichlorohexane is critical for its application in synthesis, as impurities can lead to undesirable side reactions and complicate downstream processes.[7] The most common purity grades offered are between 95% and 98%.

Potential impurities can stem from the synthetic route used for its manufacture. Common methods for preparing haloalkanes include the free-radical halogenation of alkanes or the conversion of alcohols.[8][9]

• Isomeric Impurities : The free-radical halogenation process can produce a mixture of positional isomers (e.g., 1,2-, 1,3-, 1,4-, 1,6-dichlorohexane), which can be difficult to separate due to similar boiling points.[10]

• Residual Starting Materials : If synthesized from the corresponding diol (1,5-hexanediol), residual starting material or partially reacted intermediates (e.g., 1-chloro-5-hexanol) may be present.

• Byproducts of Synthesis : Side reactions during synthesis from alcohols can generate impurities like ethers.[11]

The primary analytical method for assessing the purity of volatile compounds like 1,5-dichlorohexane is Gas Chromatography (GC), often coupled with Mass Spectrometry (GC-MS) for definitive identification of impurities.[7][12]

Workflow for Purity Verification and Use

For applications requiring high-purity material, it is standard practice for researchers to verify the purity of commercially sourced reagents before use. The following diagram illustrates a typical workflow.

Caption: Logical workflow for the procurement, analysis, and potential purification of 1,5-dichlorohexane.

Experimental Protocols

4.1. Protocol for Purity Analysis via GC-MS

This protocol provides a standard method for analyzing the purity of 1,5-dichlorohexane, adapted from general procedures for similar halogenated alkanes.[7]

• Sample Preparation :

  • Prepare a stock solution by dissolving approximately 10 mg of the 1,5-dichlorohexane sample in 1 mL of a volatile solvent (e.g., dichloromethane (B109758) or hexane).

  • For quantitative analysis, create a series of working standards by serial dilution to generate a calibration curve.[13]

• Instrumentation and Parameters :

  • System : Gas Chromatograph coupled to a Mass Spectrometer.

  • Column : A non-polar capillary column, such as a DB-1ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness), is suitable.[7]

  • Carrier Gas : Helium at a constant flow rate of 1.0 mL/min.[7]

  • Inlet Temperature : 250°C.

  • Injection : 1 µL injection volume with a split ratio of 50:1.[7]

  • Oven Temperature Program :

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp: 10°C/min up to 280°C.

    • Hold: 5 minutes at 280°C.[7]

  • MS Detector : Scan range from m/z 40 to 400.

• Data Analysis :

  • Integrate the peak areas of all detected compounds in the chromatogram.

  • Calculate the purity by determining the area percentage of the 1,5-dichlorohexane peak relative to the total area of all peaks.[13]

  • Identify impurities by comparing their mass spectra against a spectral library (e.g., NIST) and their retention times against known standards.[7]

4.2. General Protocol for Purification

If GC-MS analysis reveals unacceptable levels of impurities, a standard acid-base wash followed by distillation can be employed. This procedure is effective for removing acidic byproducts and other water-soluble impurities from haloalkanes.[11][14]

• Aqueous Wash :

  • Place the impure 1,5-dichlorohexane in a separatory funnel.

  • Add an equal volume of deionized water and shake vigorously. Allow the layers to separate and discard the aqueous (upper) layer. This step removes highly polar, water-soluble impurities.

• Neutralization Wash :

  • To the organic layer remaining in the funnel, add an equal volume of a saturated sodium bicarbonate (NaHCO₃) solution.

  • Shake the funnel, periodically venting to release any CO₂ gas that evolves from the neutralization of acidic impurities.[11][14]

  • Allow the layers to separate and discard the aqueous layer. Repeat until no more gas evolves.

• Drying :

  • Transfer the washed 1,5-dichlorohexane to a clean, dry Erlenmeyer flask.

  • Add a suitable drying agent, such as anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄).

  • Gently swirl the flask and let it stand for 10-15 minutes until the liquid is clear, indicating that water has been removed.

• Fractional Distillation :

  • Decant or filter the dried liquid away from the drying agent into a round-bottom flask suitable for distillation.

  • Set up a fractional distillation apparatus.

  • Heat the flask and collect the fraction that distills at the known boiling point of 1,5-dichlorohexane (approx. 196-198°C at atmospheric pressure, though vacuum distillation is often preferred to lower the boiling point and prevent decomposition).

  • The purity of the collected fraction should be re-assessed by GC-MS.

References

• 1. chemscene.com [chemscene.com]
• 2. keyorganics.net [keyorganics.net]
• 3. calpaclab.com [calpaclab.com]
• 4. 1,5-dichlorohexane | CymitQuimica [cymitquimica.com]
• 5. clearsynth.com [clearsynth.com]
• 6. Sapphire Bioscience [sapphirebioscience.com]
• 7. benchchem.com [benchchem.com]
• 8. Common Methods of Preparation for Haloalkanes [unacademy.com]
• 9. Preparation of Haloalkane from Alcohol: Methods & Reagents Explained [vedantu.com]
• 10. Preparation of Haloalkanes | Organic Chemistry Tutorial [curlyarrows.com]
• 11. chemguide.co.uk [chemguide.co.uk]
• 12. Hexane, 1,5-dichloro- [webbook.nist.gov]
• 13. benchchem.com [benchchem.com]
• 14. youtube.com [youtube.com]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of Seven-Membered Heterocycles Using 1,5-Dichlorohexane

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of seven-membered nitrogen and sulfur-containing heterocycles, specifically N-substituted azepanes and thiepane (B16028), utilizing 1,5-dichlorohexane as a key starting material. These protocols are intended to serve as a practical guide for researchers in organic synthesis, medicinal chemistry, and drug development.

Introduction

Seven-membered heterocyclic scaffolds, such as azepanes and thiepanes, are important structural motifs in a variety of biologically active compounds and pharmaceuticals. The synthesis of these medium-sized rings can be challenging. One straightforward and classical approach involves the cyclization of linear precursors. 1,5-Dichlorohexane, a commercially available and cost-effective bifunctional electrophile, serves as a valuable C6 synthon for the construction of these seven-membered rings through nucleophilic substitution reactions with primary amines and sulfide (B99878) sources.

This document outlines the synthesis of N-benzylazepane and thiepane from 1,5-dichlorohexane, providing detailed experimental procedures, quantitative data, and visual representations of the synthetic workflows.

Synthesis of N-Substituted Azepanes

The reaction of 1,5-dichlorohexane with primary amines provides a direct route to N-substituted azepanes. The reaction proceeds via a tandem nucleophilic substitution, where the primary amine first displaces one chloride to form an N-(5-chloro-1-hexyl)amine intermediate. Subsequent intramolecular cyclization, often promoted by a base, leads to the formation of the seven-membered azepane ring.

Application Note: Synthesis of N-Benzylazepane

This protocol describes the synthesis of N-benzylazepane, a common derivative, by the reaction of 1,5-dichlorohexane with benzylamine (B48309). The use of a base is crucial to neutralize the hydrogen chloride generated during the reaction and to facilitate the final intramolecular cyclization step.

Experimental Protocol: Synthesis of N-Benzylazepane

Materials:

• 1,5-Dichlorohexane

• Benzylamine

• Potassium carbonate (K₂CO₃)

• Acetonitrile (CH₃CN)

• Dichloromethane (B109758) (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• To a solution of benzylamine (1 equivalent) in acetonitrile, add potassium carbonate (2.5 equivalents).

• Add 1,5-dichlorohexane (1.2 equivalents) to the suspension.

• Heat the reaction mixture to reflux (approximately 82°C) and stir vigorously for 24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• After completion, cool the reaction mixture to room temperature and filter to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure to remove the solvent.

• Dissolve the residue in dichloromethane and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., hexane/ethyl acetate (B1210297) gradient) to afford pure N-benzylazepane.

Quantitative Data Summary:

Reactant/Product	Molecular Weight ( g/mol )	Molar Ratio	Typical Yield (%)
1,5-Dichlorohexane	155.06	1.2	-
Benzylamine	107.15	1.0	-
Potassium Carbonate	138.21	2.5	-
N-Benzylazepane	189.30	-	70-80

Logical Workflow for N-Benzylazepane Synthesis:

Caption: Workflow for the synthesis of N-benzylazepane.

Synthesis of Sulfur-Containing Heterocycles

1,5-Dichlorohexane can also be employed in the synthesis of seven-membered sulfur-containing heterocycles, such as thiepane. The reaction typically involves a nucleophilic substitution with a sulfide source, where the sulfur nucleophile displaces both chloride ions to form the cyclic thioether.

Application Note: Synthesis of Thiepane

This protocol details the synthesis of the parent thiepane ring system from 1,5-dichlorohexane and sodium sulfide. The reaction is typically carried out in a protic solvent, such as ethanol (B145695), to facilitate the dissolution of the sulfide salt.

Experimental Protocol: Synthesis of Thiepane

Materials:

• 1,5-Dichlorohexane

• Sodium sulfide nonahydrate (Na₂S·9H₂O)

• Ethanol (EtOH)

• Water (H₂O)

• Diethyl ether (Et₂O)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve sodium sulfide nonahydrate (1.1 equivalents) in a mixture of ethanol and water.

• Add 1,5-dichlorohexane (1 equivalent) to the solution.

• Heat the reaction mixture to reflux (approximately 80-90°C) and stir for 12-18 hours.

• Monitor the reaction by GC-MS.

• After cooling to room temperature, pour the reaction mixture into a separatory funnel containing water.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic extracts and wash with water, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and carefully concentrate the solvent by distillation at atmospheric pressure due to the volatility of thiepane.

• Further purification can be achieved by fractional distillation to yield pure thiepane.

Quantitative Data Summary:

Reactant/Product	Molecular Weight ( g/mol )	Molar Ratio	Typical Yield (%)
1,5-Dichlorohexane	155.06	1.0	-
Sodium Sulfide Nonahydrate	240.18	1.1	-
Thiepane	116.23	-	60-75

Reaction Pathway for Thiepane Synthesis:

Caption: Reaction pathway for the synthesis of thiepane.

Safety Precautions

• 1,5-Dichlorohexane is a halogenated hydrocarbon and should be handled in a well-ventilated fume hood. Avoid inhalation and skin contact.

• Benzylamine is a corrosive liquid. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Sodium sulfide is corrosive and releases toxic hydrogen sulfide gas upon contact with acids. Handle with care in a fume hood.

• All reactions should be performed with appropriate safety measures and in accordance with standard laboratory procedures.

These protocols provide a foundation for the synthesis of seven-membered heterocycles using 1,5-dichlorohexane. The reaction conditions can be further optimized to improve yields and purity for specific target molecules. The versatility of this approach allows for the synthesis of a diverse range of N-substituted azepanes by varying the primary amine used in the reaction.

Application Notes and Protocols for Alkylation with 1,5-Dichlorohexane

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed experimental protocols for alkylation reactions utilizing 1,5-dichlorohexane. The following procedures are designed for the synthesis of both cyclic and acyclic amine derivatives, which are common structural motifs in pharmaceutical compounds.

Protocol 1: Synthesis of N-Substituted Piperidine (B6355638) via Intramolecular Cyclization

This protocol details the synthesis of a substituted piperidine ring through the intramolecular cyclization of a primary amine with 1,5-dichlorohexane. This method is particularly useful for creating six-membered saturated nitrogen heterocycles.

Experimental Protocol:

• Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the primary amine (1.0 eq.) in a suitable polar aprotic solvent such as acetonitrile (B52724) or dimethylformamide (DMF).

• Base Addition: Add a non-nucleophilic base (2.5 eq.), such as potassium carbonate (K₂CO₃) or diisopropylethylamine (DIPEA), to the solution.

• Addition of 1,5-Dichlorohexane: Slowly add 1,5-dichlorohexane (1.1 eq.) to the reaction mixture at room temperature.

• Reaction: Heat the mixture to reflux (typically 80-120 °C, depending on the solvent) and monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.

• Work-up: After the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts.[1] The filtrate should then be concentrated under reduced pressure.

• Extraction: Dissolve the residue in an organic solvent like ethyl acetate (B1210297) and wash with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate in vacuo to obtain the crude product.[1]

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel to yield the desired N-substituted piperidine.

Protocol 2: Intermolecular Dialkylation of a Primary Amine

This protocol describes the intermolecular dialkylation of a primary amine with 1,5-dichlorohexane to form a diamine derivative.

Experimental Protocol:

• Reactant Preparation: In a round-bottom flask, dissolve the primary amine (2.2 eq.) in a suitable solvent such as acetonitrile.

• Base Addition: Add a suitable base, such as sodium bicarbonate (NaHCO₃) (4.4 eq.), to the solution.

• Addition of 1,5-Dichlorohexane: Add 1,5-dichlorohexane (1.0 eq.) to the reaction mixture.

• Reaction: Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C).[1] Monitor the reaction for the consumption of the starting materials by TLC or LC-MS.

• Work-up: Upon completion, filter the reaction mixture to remove any solids.

• Extraction: Treat the filtrate with 10% sodium bicarbonate solution and extract with an organic solvent like ether.[2]

• Drying and Concentration: Wash the combined organic extracts with water, dry over anhydrous sodium sulfate, and evaporate the solvent to yield the crude product.[2]

• Purification: Purify the crude product by flash column chromatography to isolate the desired dialkylated product.

Data Presentation: Summary of Reaction Conditions

Parameter	Protocol 1: Intramolecular Cyclization	Protocol 2: Intermolecular Dialkylation
Primary Amine (eq.)	1.0	2.2
1,5-Dichlorohexane (eq.)	1.1	1.0
Base	K₂CO₃ or DIPEA (2.5 eq.)	NaHCO₃ (4.4 eq.)
Solvent	Acetonitrile or DMF	Acetonitrile
Temperature	80-120 °C (Reflux)	Room Temperature to 60 °C
Reaction Time	12-24 hours	Varies (monitor by TLC/LC-MS)

Experimental Workflow Diagram

Caption: General experimental workflow for alkylation with 1,5-dichlorohexane.

Safety Precautions

1,5-Dichlorohexane is a chemical that should be handled with care. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Refer to the Safety Data Sheet (SDS) for detailed handling and disposal information.

References

• 1. benchchem.com [benchchem.com]
• 2. svv-research-data.s3.ap-south-1.amazonaws.com [svv-research-data.s3.ap-south-1.amazonaws.com]

Synthesis of 1,6-Diaminohexane from 1,6-Dichlorohexane: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,6-Diaminohexane, also known as hexamethylenediamine, is a crucial bifunctional primary amine with significant applications in polymer chemistry and as a building block in organic synthesis.[1][2] Its primary use is in the production of polyamides, most notably Nylon 6,6, through polycondensation with adipic acid.[2] Beyond polymer science, the diamine functionality makes it a valuable precursor for the synthesis of various organic molecules, including ligands, pharmaceuticals, and other specialty chemicals. This document provides detailed application notes and experimental protocols for the synthesis of 1,6-diaminohexane from 1,6-dichlorohexane (B1210651). While the direct amination of 1,6-dichlorohexane is a feasible route, this document also includes a high-yield preparatory step for obtaining the dichloroalkane precursor from 1,6-hexanediol (B165255).

Reaction Principle

The synthesis of 1,6-diaminohexane from 1,6-dichlorohexane is a nucleophilic substitution reaction. The carbon-chlorine bond in 1,6-dichlorohexane is polar, with the carbon atom being electrophilic. Ammonia (B1221849) (NH₃), acting as a nucleophile, attacks the electrophilic carbon, displacing the chloride ion and forming a primary amine. This process occurs at both ends of the hexane (B92381) chain to yield the final diamine product.

The overall reaction can be summarized as follows:

Cl-(CH₂_)-Cl + 4NH₃ → H₂N-(CH₂_)₆-NH₂ + 2NH₄Cl

An excess of ammonia is typically used to favor the formation of the primary diamine and to neutralize the hydrogen chloride byproduct, which forms ammonium (B1175870) chloride.

Applications in Research and Development

1,6-Diaminohexane is a versatile molecule with several applications in research and development:

• Polymer Synthesis: It is a fundamental monomer for the synthesis of various polyamides and polyurethanes with diverse thermal and mechanical properties.[1][2]

• Organic Synthesis: The two primary amine groups serve as reactive sites for the construction of more complex molecules, including macrocycles and dendrimers.

• Drug Development: While not a common drug scaffold itself, its derivatives can be explored for biological activity. The diamine structure can be a key element in designing enzyme inhibitors or receptor ligands.

• Curing Agent: It is utilized as a curing agent for epoxy resins, contributing to the formation of cross-linked, durable materials.[2]

Experimental Protocols

Protocol 1: Synthesis of 1,6-Dichlorohexane from 1,6-Hexanediol

This protocol describes a high-yield method for preparing the starting material, 1,6-dichlorohexane, from 1,6-hexanediol.[3]

Materials:

• 1,6-Hexanediol

• Ammonium chloride (NH₄Cl)

• Hydrogen chloride (HCl) gas

• Water

• 1000 mL reaction flask with an oil-water separator and condenser

Procedure:

• To a 1000 mL reaction flask, add 400 g of water, 5 g of ammonium chloride, and 500 g of 1,6-hexanediol.

• Stir the mixture and raise the temperature to 50°C.

• Begin bubbling hydrogen chloride gas through the reaction mixture.

• Continue passing HCl gas as the reaction solution turns from clear to milky white.

• Increase the temperature of the reaction solution to 110°C to initiate reflux and liquid separation.

• Continue the reflux for 3 hours. The molar ratio of 1,6-hexanediol to HCl gas should be approximately 1:2.5.

• During the reaction, the upper oil layer in the oil-water separator is the 1,6-dichlorohexane product, which is separated and collected. The lower aqueous phase is refluxed back into the reaction flask.

• The collected product can be further purified by distillation if required.

Expected Outcome:

This method has been reported to yield 1,6-dichlorohexane with a purity of 99.6% (by HPLC) and a yield of 96%.[3]

Protocol 2: Synthesis of 1,6-Diaminohexane from 1,6-Dichlorohexane

This protocol is based on the amination of 1,6-dichlorohexane using aqueous ammonia under pressure.

Materials:

• 1,6-Dichlorohexane

• Aqueous ammonia (e.g., 28-30% solution)

• High-pressure autoclave reactor

Procedure:

• Charge the high-pressure autoclave reactor with 1,6-dichlorohexane and an excess of aqueous ammonia. A significant molar excess of ammonia is crucial to maximize the yield of the primary diamine and minimize the formation of secondary and tertiary amine byproducts.

• Seal the reactor and begin heating to the desired reaction temperature (e.g., 150-200°C). The pressure will increase as the temperature rises.

• Maintain the reaction at the set temperature for a specified duration (e.g., 2-4 hours), with continuous stirring.

• After the reaction is complete, cool the reactor to room temperature.

• Carefully vent any excess pressure.

• Open the reactor and transfer the reaction mixture to a distillation apparatus.

• First, distill off the excess ammonia and water.

• The remaining mixture contains 1,6-diaminohexane, unreacted starting material, and byproducts.

• Purify the 1,6-diaminohexane by fractional distillation under reduced pressure.

Data Presentation

Table 1: Summary of Reaction Conditions and Yields for the Synthesis of 1,6-Diaminohexane from 1,6-Dichlorohexane

Parameter	Value	Reference
Starting Material	1,6-Dichlorohexane
Reagent	Aqueous Ammonia
Temperature	150 - 200 °C	Inferred from general amination procedures
Pressure	Autogenous	Inferred from general amination procedures
Reaction Time	2 - 4 hours	Inferred from general amination procedures
Reported Yield	Varies significantly with conditions	General chemical knowledge

Note: Specific yield data for the direct amination of 1,6-dichlorohexane is not widely published in academic literature, with much of the industrial production information being proprietary. The yield is highly dependent on the reaction conditions, particularly the molar ratio of ammonia to the dichloroalkane.

Table 2: Physical and Chemical Properties of Key Compounds

Compound	Molecular Formula	Molar Mass ( g/mol )	Melting Point (°C)	Boiling Point (°C)
1,6-Dichlorohexane	C₆H₁₂Cl₂	155.07	-49	204-205
1,6-Diaminohexane	C₆H₁₆N₂	116.21	42-45	204-205

Mandatory Visualizations

Caption: Reaction pathway for the synthesis of 1,6-diaminohexane.

Caption: General experimental workflow for diamine synthesis.

References

• 1. Diamine Biosynthesis: Research Progress and Application Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. 1,6-Dichlorohexane synthesis - chemicalbook [chemicalbook.com]

Application Notes and Protocols: Synthesis of Thiepane from 1,5-Dichlorohexane and Sodium Sulfide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and a comprehensive experimental protocol for the synthesis of thiepane (B16028), a seven-membered saturated heterocyclic sulfide (B99878), through the intramolecular cyclization of 1,5-dichlorohexane with sodium sulfide. Thiepane and its derivatives are of interest in medicinal chemistry and drug development due to the presence of the sulfur-containing scaffold, which can impart unique pharmacological properties. This protocol outlines the reaction mechanism, experimental setup, purification methods, and characterization of the final product. Additionally, potential side reactions and optimization strategies are discussed to ensure a high-yield and pure product.

Introduction

The synthesis of cyclic sulfides is a fundamental transformation in organic chemistry, with the resulting heterocycles serving as important building blocks in the development of novel therapeutic agents. The reaction of α,ω-dihaloalkanes with a sulfide source is a common and effective method for the preparation of these compounds via an intramolecular nucleophilic substitution. In this application note, we focus on the synthesis of thiepane (thiacycloheptane) from 1,5-dichlorohexane and sodium sulfide. The seven-membered thiepane ring is a structural motif found in various biologically active molecules.

Reaction Principle

The synthesis of thiepane from 1,5-dichlorohexane proceeds via a bimolecular nucleophilic substitution (SN2) followed by an intramolecular cyclization. The sulfide ion (S²⁻), a potent nucleophile, first displaces one of the chloride ions from 1,5-dichlorohexane to form a 6-chlorohexylthiolate intermediate. Subsequent intramolecular attack by the thiolate on the terminal carbon bearing the second chloride ion results in the formation of the seven-membered thiepane ring and a chloride ion.

Reaction Scheme:

To favor the intramolecular cyclization over intermolecular polymerization, the reaction is typically carried out under high-dilution conditions.

Experimental Protocol

Materials and Equipment:

• 1,5-Dichlorohexane (C₆H₁₂Cl₂)

• Sodium sulfide nonahydrate (Na₂S·9H₂O)

• Ethanol (B145695) (95% or absolute)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Dichloromethane (B109758) (CH₂Cl₂) or diethyl ether ((C₂H₅)₂O) for extraction

• Three-neck round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer with heating mantle

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

• Preparation of the Sodium Sulfide Solution: In a three-neck round-bottom flask equipped with a reflux condenser, a magnetic stirrer, and a dropping funnel, dissolve sodium sulfide nonahydrate (e.g., 24.0 g, 0.1 mol) in ethanol (e.g., 500 mL). Gently heat the mixture with stirring until the sodium sulfide is completely dissolved.

• Reaction Setup: Under high-dilution conditions to promote intramolecular cyclization, a solution of 1,5-dichlorohexane (e.g., 15.5 g, 0.1 mol) in ethanol (e.g., 250 mL) is prepared in the dropping funnel.

• Reaction Execution: Heat the sodium sulfide solution to a gentle reflux. Add the 1,5-dichlorohexane solution dropwise from the dropping funnel to the refluxing sodium sulfide solution over a period of several hours (e.g., 4-6 hours). The slow addition is crucial to maintain a low concentration of the dichloroalkane, thus minimizing intermolecular side reactions.

• Reaction Monitoring: After the addition is complete, continue to reflux the reaction mixture for an additional period (e.g., 2-4 hours) to ensure the completion of the reaction. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) if desired.

• Work-up:

  • Allow the reaction mixture to cool to room temperature.

  • Filter the mixture to remove the precipitated sodium chloride.

  • Most of the ethanol is removed from the filtrate using a rotary evaporator.

  • The remaining residue is partitioned between water (e.g., 200 mL) and an organic solvent such as dichloromethane or diethyl ether (e.g., 2 x 100 mL).

  • The organic layers are combined, washed with brine (saturated NaCl solution), and dried over anhydrous magnesium sulfate or sodium sulfate.

• Purification:

  • Filter off the drying agent.

  • The solvent is removed from the filtrate by rotary evaporation to yield the crude thiepane.

  • The crude product is then purified by vacuum distillation to obtain pure thiepane.

Data Presentation

Table 1: Physical and Spectroscopic Data of Thiepane

Property	Value
Molecular Formula	C₆H₁₂S
Molecular Weight	116.23 g/mol [1]
CAS Number	4753-80-4[1]
Appearance	Colorless liquid
Boiling Point	173-175 °C (at atmospheric pressure)
Density	~0.95 g/mL
¹H NMR (CDCl₃)	δ ~2.7 (t, 4H, -S-CH₂-), ~1.7-1.5 (m, 8H)
¹³C NMR (CDCl₃)	δ ~32.0 (-S-CH₂-), ~29.0, ~27.0
GC-MS (m/z)	87 (M⁺ - C₂H₅), 41[1]

Table 2: Typical Reaction Parameters and Expected Outcomes

Parameter	Recommended Value/Range	Notes
Reactant Ratio	1:1 (Dichlorohexane:Na₂S)	A slight excess of sodium sulfide can be used.
Solvent	Ethanol	A polar protic solvent is suitable for dissolving the reactants.
Concentration	High dilution	Crucial to favor intramolecular cyclization over polymerization.
Temperature	Reflux (~78 °C for EtOH)	Provides sufficient energy for the reaction to proceed at a reasonable rate.
Reaction Time	6-10 hours	Includes slow addition and subsequent reflux.
Expected Yield	40-60%	Yields can vary depending on the reaction conditions and scale.

Mandatory Visualizations

Caption: Reaction mechanism for the synthesis of Thiepane.

Caption: Experimental workflow for Thiepane synthesis.

Discussion of Potential Side Reactions

The primary side reaction of concern is intermolecular polymerization, where the thiolate intermediate reacts with another molecule of 1,5-dichlorohexane instead of cyclizing. This leads to the formation of linear polysulfides.

Mitigation Strategy:

• High-Dilution Principle: The most effective way to minimize polymerization is to maintain a very low concentration of the 1,5-dichlorohexane throughout the reaction. This is achieved by the slow, dropwise addition of the dichloroalkane solution to the sodium sulfide solution.

Another potential side reaction is elimination, although this is less common with primary halides.

Characterization

The purified thiepane should be characterized to confirm its identity and purity.

• NMR Spectroscopy: ¹H and ¹³C NMR spectroscopy are powerful tools for structural elucidation. The expected chemical shifts are provided in Table 1.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC can be used to assess the purity of the product, while MS will show the molecular ion peak and characteristic fragmentation pattern.[1]

• Boiling Point Determination: The boiling point of the purified liquid should be consistent with the literature value.

Applications in Drug Development

Thiophene and its saturated derivatives, such as thiepane, are important scaffolds in medicinal chemistry. The sulfur atom can participate in hydrogen bonding and other non-covalent interactions with biological targets. The incorporation of a thiepane ring can influence the lipophilicity, metabolic stability, and conformational properties of a drug candidate. Therefore, the synthesis of thiepane and its derivatives is a valuable tool for lead optimization in drug discovery programs.

Safety Precautions

• 1,5-Dichlorohexane is a hazardous substance and should be handled in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Sodium sulfide is corrosive and toxic. Avoid inhalation of dust and contact with skin and eyes.

• Ethanol is flammable. Ensure that the heating mantle is spark-free.

• The work-up and purification steps should also be performed in a fume hood.

Disclaimer: This protocol is intended for use by trained chemists in a laboratory setting. All procedures should be carried out with appropriate safety precautions.

References

• 1. Thiepane | C6H12S | CID 78493 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Use of 1,5-Dichlorohexane in Friedel-Crafts Alkylation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of 1,5-dichlorohexane in Friedel-Crafts alkylation reactions. This powerful synthetic tool allows for the introduction of a six-carbon aliphatic chain onto an aromatic ring, which can subsequently undergo intramolecular cyclization to form valuable tetralin derivatives. Tetralin scaffolds are of significant interest in medicinal chemistry, appearing in a range of biologically active compounds.[1][2]

Introduction to the Reaction

The Friedel-Crafts alkylation of an aromatic compound, such as benzene (B151609), with 1,5-dichlorohexane typically proceeds in two stages. The initial step is an intermolecular alkylation, where one of the chloro groups on the hexane (B92381) chain reacts with the aromatic ring in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃), to form 1-chloro-5-phenylhexane.[3]

Given the presence of a second electrophilic site on the alkyl chain and the proximity of the newly introduced phenyl group, a subsequent intramolecular Friedel-Crafts reaction can occur. This cyclization leads to the formation of a six-membered ring, yielding substituted tetralin derivatives. The formation of a six-membered ring is generally favored in intramolecular Friedel-Crafts reactions.[4]

Reaction Pathways and Products

The reaction of 1,5-dichlorohexane with an aromatic substrate can be directed to favor either the intermolecular or intramolecular product by controlling the reaction conditions.

• Intermolecular Alkylation: By using a large excess of the aromatic substrate, the likelihood of the second electrophilic site on the hexane chain reacting with another aromatic molecule is increased, favoring the formation of diarylhexane products. To favor the monosubstituted product, 1-chloro-5-phenylhexane, a careful control of stoichiometry is required.

• Intramolecular Cyclization: Once 1-chloro-5-phenylhexane is formed, treatment with a Lewis acid promotes the intramolecular cyclization to form tetralin derivatives. This reaction is a key step in the synthesis of various polycyclic aromatic hydrocarbons.

Data Presentation

The following table summarizes illustrative quantitative data for the two key reaction steps, based on typical yields for similar Friedel-Crafts alkylation and cyclization reactions.

Reaction Stage	Reactants	Catalyst (mol%)	Solvent	Temperature (°C)	Time (h)	Product	Illustrative Yield (%)
Intermolecular Alkylation	Benzene, 1,5-Dichlorohexane	AlCl₃ (10-20)	Benzene (excess)	0 - 25	2 - 6	1-Chloro-5-phenylhexane	60-75
Intramolecular Cyclization	1-Chloro-5-phenylhexane	AlCl₃ (110-150)	Dichloromethane (B109758)	0 - 25	1 - 3	1-Methyltetralin	70-85

Note: The provided yield data is representative of Friedel-Crafts alkylation and cyclization reactions and may vary depending on the specific experimental conditions and the nature of the aromatic substrate.

Experimental Protocols

The following are detailed methodologies for the key experiments.

Protocol 1: Synthesis of 1-Chloro-5-phenylhexane (Intermolecular Alkylation)

Objective: To synthesize 1-chloro-5-phenylhexane via Friedel-Crafts alkylation of benzene with 1,5-dichlorohexane.

Materials:

• 1,5-Dichlorohexane

• Anhydrous Benzene

• Anhydrous Aluminum Chloride (AlCl₃)

• Dry Dichloromethane (DCM)

• Ice

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Reflux condenser with a drying tube

• Separatory funnel

Procedure:

• Set up a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser fitted with a calcium chloride drying tube.

• Charge the flask with anhydrous benzene (a significant excess, e.g., 10 equivalents) and cool the flask to 0 °C in an ice bath.

• Slowly add anhydrous aluminum chloride (0.1-0.2 equivalents relative to 1,5-dichlorohexane) to the stirred benzene.

• In the dropping funnel, prepare a solution of 1,5-dichlorohexane (1 equivalent) in a small amount of anhydrous benzene.

• Add the 1,5-dichlorohexane solution dropwise to the stirred benzene/AlCl₃ mixture over a period of 30-60 minutes, maintaining the temperature at 0-5 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 2-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction by slowly pouring the mixture over crushed ice containing a small amount of concentrated HCl.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with 1 M HCl, water, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by vacuum distillation or column chromatography on silica (B1680970) gel to yield pure 1-chloro-5-phenylhexane.

Protocol 2: Synthesis of 1-Methyltetralin (Intramolecular Cyclization)

Objective: To synthesize 1-methyltetralin via intramolecular Friedel-Crafts cyclization of 1-chloro-5-phenylhexane.

Materials:

• 1-Chloro-5-phenylhexane

• Anhydrous Aluminum Chloride (AlCl₃)

• Dry Dichloromethane (DCM)

• Ice

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser with a drying tube

• Separatory funnel

Procedure:

• Set up a dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser with a drying tube.

• Dissolve 1-chloro-5-phenylhexane (1 equivalent) in dry dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Slowly add anhydrous aluminum chloride (1.1-1.5 equivalents) in portions to the stirred solution. An exothermic reaction may be observed.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 1-3 hours. Monitor the reaction by TLC.

• Quench the reaction by carefully pouring the mixture over crushed ice.

• Transfer the mixture to a separatory funnel and add more dichloromethane if necessary.

• Separate the organic layer and wash it sequentially with 1 M HCl, water, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent by rotary evaporation.

• Purify the crude product by column chromatography on silica gel to obtain pure 1-methyltetralin.

Mandatory Visualizations

Caption: Experimental workflow for the synthesis of tetralin derivatives.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mt.com [mt.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

Synthesis of Adiponitrile from 1,5-Dichlorohexane: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the laboratory-scale synthesis of adiponitrile (B1665535) from 1,5-dichlorohexane. The procedure is based on the principles of nucleophilic substitution, a fundamental reaction in organic chemistry. Adiponitrile is a key industrial intermediate, primarily used in the production of nylon 6,6. This protocol is intended for research and development purposes.

Introduction

The synthesis of adiponitrile from 1,5-dichlorohexane proceeds via a double nucleophilic substitution reaction (SN2) where the chlorine atoms are displaced by cyanide ions. The use of a polar aprotic solvent, such as dimethyl sulfoxide (B87167) (DMSO), is crucial for this reaction as it effectively solvates the cation of the cyanide salt, leaving a "naked" and highly reactive cyanide nucleophile. This enhances the rate of the SN2 reaction and minimizes potential side reactions. A slight excess of the cyanide salt is used to ensure the complete conversion of the dichloroalkane to the dinitrile.

Experimental Protocol

Materials and Equipment:

• 1,5-Dichlorohexane (C6H12Cl2)

• Sodium cyanide (NaCN)

• Dimethyl sulfoxide (DMSO), anhydrous

• Deionized water

• Ethyl acetate (B1210297)

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (B86663) (MgSO4) or sodium sulfate (Na2SO4)

• Round-bottom flask

• Reflux condenser

• Heating mantle with a magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Vacuum distillation apparatus

• Standard laboratory glassware

Reaction Scheme:

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add anhydrous dimethyl sulfoxide (DMSO).

• Addition of Sodium Cyanide: Carefully add a slight molar excess of finely powdered sodium cyanide (NaCN) to the DMSO with stirring. A molar ratio of approximately 2.2 to 2.5 equivalents of NaCN per equivalent of 1,5-dichlorohexane is recommended.

• Heating: Heat the stirred suspension to a temperature between 120-140 °C.

• Addition of 1,5-Dichlorohexane: Slowly add 1,5-dichlorohexane to the heated reaction mixture dropwise over a period of 30-60 minutes. An exothermic reaction may be observed.

• Reaction: Maintain the reaction mixture at 120-140 °C with vigorous stirring for 4-6 hours, or until the reaction is complete (monitoring by GC-MS is recommended to track the disappearance of the starting material and the intermediate, 6-chlorohexanenitrile).

• Workup - Quenching and Extraction:

  • Allow the reaction mixture to cool to room temperature.

  • Pour the cooled reaction mixture into a large volume of cold deionized water (approximately 10 times the volume of DMSO used). This will precipitate the inorganic salts and dissolve the DMSO.

  • Transfer the aqueous mixture to a separatory funnel and extract the adiponitrile with ethyl acetate (3 x 100 mL).

  • Combine the organic extracts and wash them with deionized water (2 x 100 mL) to remove residual DMSO, followed by a wash with brine (1 x 100 mL).

• Drying and Solvent Removal:

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter to remove the drying agent.

  • Remove the ethyl acetate using a rotary evaporator to obtain the crude adiponitrile.

• Purification:

  • Purify the crude adiponitrile by vacuum distillation. Collect the fraction boiling at the appropriate temperature and pressure.

Data Presentation

Parameter	Value
Reactants
1,5-Dichlorohexane	1.0 equivalent
Sodium Cyanide	2.2 - 2.5 equivalents
Solvent
Dimethyl Sulfoxide (DMSO)	Anhydrous
Reaction Conditions
Temperature	120 - 140 °C
Reaction Time	4 - 6 hours
Purification
Method	Vacuum Distillation
Expected Product
Adiponitrile	Colorless to pale yellow oily liquid
Boiling Point	295 °C at 760 mmHg; ~164 °C at 14 mmHg[1]
Expected Yield	High (specific yield depends on optimization)

Visualizations

Caption: Experimental workflow for the synthesis of adiponitrile.

References

• 1. Adiponitrile - Wikipedia [en.wikipedia.org]

Application of 1,5-Dichlorohexane in the Synthesis of Seven-Membered Metallacycles

Application Note

Introduction

1,5-Dichlorohexane is a valuable bifunctional electrophile in organometallic chemistry, primarily utilized as a precursor for the synthesis of seven-membered metallacycles. These cyclic organometallic compounds, containing a metal atom within a seven-membered ring, are of significant interest as intermediates in organic synthesis, catalysts in polymerization and cyclization reactions, and as building blocks for more complex molecular architectures. The carbon chain of 1,5-dichlorohexane provides the necessary five-carbon backbone (C5) that, upon reaction with a suitable metal species, forms a stable seven-membered ring structure. This application note details the synthesis of a di-Grignard reagent from 1,5-dichlorohexane and its subsequent reaction with a metal dihalide to yield a metallacycloheptane. While this methodology is applicable to various transition metals, this note will focus on the preparation of a generic metallacycloheptane as a representative example.

Principle

The core principle involves a two-step process. First, 1,5-dichlorohexane is converted into a more reactive nucleophilic species, typically a di-Grignard or di-lithio reagent. This is achieved by reacting 1,5-dichlorohexane with magnesium or lithium metal, respectively. In this application, we will focus on the di-Grignard reagent, hexane-1,6-diylbis(magnesium chloride).

In the second step, this in-situ generated di-Grignard reagent is treated with a metal dihalide (e.g., Cp₂TiCl₂, dichlorodimethylsilane). The organometallic nucleophile displaces the halide ligands on the metal center through a double nucleophilic substitution reaction, leading to the formation of a new carbon-metal bond at each end of the hexane (B92381) chain and subsequent cyclization to form the seven-membered metallacycle.

Applications in Research and Drug Development

The resulting metallacycloheptanes can serve as versatile intermediates. For instance, titanacycloheptanes can be used in organic synthesis for the construction of seven-membered carbocyclic and heterocyclic rings through reactions such as reductive elimination and insertion reactions. In the context of drug development, the ability to form complex cyclic structures is crucial, and metallacycle-mediated synthesis provides a powerful tool for accessing novel molecular scaffolds.

Experimental Protocols

Protocol 1: Synthesis of Hexane-1,6-diylbis(magnesium chloride) (di-Grignard Reagent)

This protocol describes the preparation of the di-Grignard reagent from 1,5-dichlorohexane.

Materials:

• 1,5-Dichlorohexane (1.0 eq)

• Magnesium turnings (2.2 eq)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Iodine (one crystal)

• Inert atmosphere (Nitrogen or Argon)

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer

• Heating mantle

• Schlenk line or glovebox

Procedure:

• Apparatus Setup: Assemble a dry three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stir bar under an inert atmosphere.

• Magnesium Activation: Place magnesium turnings and a crystal of iodine in the flask. Gently heat the flask with a heat gun under vacuum and then cool under an inert atmosphere to activate the magnesium surface.

• Initiation: Add a small amount of anhydrous THF to cover the magnesium turnings. Prepare a solution of 1,5-dichlorohexane in anhydrous THF in the dropping funnel. Add a small aliquot of the dichlorohexane solution to the magnesium suspension. The reaction is initiated upon the disappearance of the iodine color and gentle refluxing of the solvent.

• Addition: Once the reaction has started, add the remaining 1,5-dichlorohexane solution dropwise at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, continue stirring the reaction mixture at reflux for an additional 2 hours to ensure complete formation of the di-Grignard reagent. The resulting grey, cloudy solution is used directly in the next step.

Protocol 2: Synthesis of a Metallacycloheptane

This protocol outlines the general procedure for the reaction of the di-Grignard reagent with a generic metal dihalide (MCl₂).

Materials:

• Solution of Hexane-1,6-diylbis(magnesium chloride) in THF (from Protocol 1)

• Metal dihalide (e.g., Cp₂TiCl₂, (CH₃)₂SiCl₂) (1.0 eq)

• Anhydrous tetrahydrofuran (THF)

• Anhydrous pentane (B18724) or hexane for precipitation/crystallization

Equipment:

• Schlenk flask or round-bottom flask

• Cannula or syringe for transfer

• Magnetic stirrer

• Cooling bath (ice-water or dry ice-acetone)

• Filtration apparatus (e.g., Schlenk filter or cannula filtration setup)

Procedure:

• Preparation: In a separate Schlenk flask under an inert atmosphere, dissolve the metal dihalide in anhydrous THF.

• Reaction: Cool both the di-Grignard solution and the metal dihalide solution to 0 °C (or a lower temperature depending on the reactivity of the specific metal halide). Slowly transfer the di-Grignard solution to the stirred solution of the metal dihalide via a cannula.

• Reaction Monitoring: Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. The progress of the reaction can be monitored by techniques such as NMR spectroscopy or GC-MS of quenched aliquots.

• Workup: After the reaction is complete, the magnesium salts (MgCl₂) will precipitate. Remove the salts by filtration through a celite plug under an inert atmosphere.

• Isolation: The solvent is removed from the filtrate under reduced pressure. The resulting crude product can be purified by crystallization from a suitable solvent (e.g., pentane or hexane) at low temperature.

Data Presentation

Table 1: Representative Reaction Parameters and Yields for Metallacycloheptane Synthesis

Entry	Dihaloalkane	Organometallic Reagent	Metal Halide	Reaction Time (h)	Temperature (°C)	Yield (%)
1	1,5-Dichlorohexane	di-Grignard	Cp₂TiCl₂	12	0 to 25	65
2	1,5-Dibromohexane	di-Lithio	(CH₃)₂SiCl₂	8	-78 to 25	72

Note: The data in this table is representative and may vary depending on the specific experimental conditions and the purity of the reagents.

Mandatory Visualization

Diagram 1: Synthesis of a Metallacycloheptane from 1,5-Dichlorohexane

Caption: Workflow for the synthesis of a metallacycloheptane.

Diagram 2: Logical Relationship in Metallacycle Formation

Application Notes and Protocols: 1,5-Dichlorohexane as a Crosslinking Agent for Polymers

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,5-Dichlorohexane is a versatile difunctional alkyl halide that serves as an effective crosslinking agent for a variety of polymers possessing nucleophilic functional groups. Its linear six-carbon chain provides a flexible spacer between polymer chains, influencing the mechanical properties and swelling behavior of the resulting crosslinked network. The terminal chlorine atoms act as reactive sites for nucleophilic substitution reactions, primarily with amine, thiol, or hydroxyl groups present on the polymer backbone. This reactivity makes 1,5-dichlorohexane a valuable tool in the synthesis of hydrogels, microcapsules, and other crosslinked polymer systems for applications in drug delivery, biomaterials, and specialty coatings.

This document provides detailed application notes and experimental protocols for the use of 1,5-dichlorohexane as a crosslinking agent with two common classes of nucleophilic polymers: polyamines (e.g., polyethyleneimine) and poly(amidoamine) dendrimers.

Chemical Properties of 1,5-Dichlorohexane

Property	Value
Molecular Formula	C₆H₁₂Cl₂
Molecular Weight	155.07 g/mol [1]
Appearance	Colorless liquid
Boiling Point	178 °C
Density	1.07 g/cm³
Solubility	Insoluble in water; soluble in organic solvents (e.g., ethanol, ether, chloroform)

Crosslinking Mechanism

The crosslinking of nucleophilic polymers with 1,5-dichlorohexane proceeds via a bimolecular nucleophilic substitution (SN2) reaction. The nucleophilic groups on the polymer chains (e.g., primary or secondary amines) attack the electrophilic carbon atoms attached to the chlorine atoms of 1,5-dichlorohexane. This results in the formation of a stable covalent bond and the displacement of a chloride ion. As this reaction occurs at both ends of the 1,5-dichlorohexane molecule with different polymer chains, a three-dimensional crosslinked network is formed.

References

• 1. 1,5-Dichlorohexane | C6H12Cl2 | CID 521495 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Monitoring Reactions with 1,5-Dichlorohexane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for monitoring common chemical transformations involving 1,5-dichlorohexane. The methodologies described utilize Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) spectroscopy to track reaction progress, identify products, and quantify reactants and products.

Gas Chromatography-Mass Spectrometry (GC-MS) for Monitoring Diamine Synthesis

This protocol outlines the use of GC-MS to monitor the nucleophilic substitution reaction between 1,5-dichlorohexane and an amine to form a diamine.

Experimental Protocol

Objective: To monitor the conversion of 1,5-dichlorohexane to N,N'-di-sec-butyl-1,5-hexanediamine.

Materials:

• 1,5-dichlorohexane

• sec-butylamine (B1681703)

• Sodium carbonate (Na₂CO₃)

• Acetonitrile (B52724) (ACN)

• Dichloromethane (DCM)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Internal Standard (e.g., Dodecane)

Reaction Setup:

• In a round-bottom flask, dissolve 1,5-dichlorohexane (1 mmol) and an excess of sec-butylamine (4 mmol) in 10 mL of acetonitrile.

• Add sodium carbonate (2.5 mmol) as a base.

• Heat the reaction mixture to 80°C with stirring.

Sample Preparation for GC-MS Analysis:

• At designated time points (e.g., 0, 1, 2, 4, 8, and 24 hours), withdraw 100 µL of the reaction mixture.

• Quench the reaction by adding the aliquot to 1 mL of deionized water.

• Extract the organic components with 1 mL of dichloromethane.

• Vortex the mixture and centrifuge to separate the layers.

• Transfer the organic layer to a new vial and dry over anhydrous magnesium sulfate.

• Filter the dried solution into a GC vial.

• Add a known concentration of an internal standard (e.g., dodecane) for quantitative analysis.

GC-MS Instrumentation and Parameters:

Parameter	Value
Gas Chromatograph	Agilent 8890 GC System or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Inlet Temperature	250°C
Injection Volume	1 µL
Split Ratio	50:1
Carrier Gas	Helium
Flow Rate	1.0 mL/min
Oven Program	Start at 60°C, hold for 2 min, ramp to 280°C at 15°C/min, hold for 5 min
Mass Spectrometer	Agilent 5977B MSD or equivalent
Ionization Mode	Electron Ionization (EI)
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Mass Range	40-450 amu
Solvent Delay	3 min

Data Presentation

Table 1: Retention Times and Key Mass Fragments for Reactants and Products.

Compound	Retention Time (min)	Key Mass Fragments (m/z)
sec-butylamine	~4.5	73, 58, 44
1,5-dichlorohexane	~8.2	119, 91, 62, 41
Dodecane (Internal Standard)	~10.5	170, 85, 71, 57, 43
N-sec-butyl-5-chloro-1-hexanamine	~12.1	193, 164, 120, 72
N,N'-di-sec-butyl-1,5-hexanediamine	~15.8	228, 199, 114, 86

Table 2: Example Quantitative Data for Reaction Monitoring.

Time (hours)	Peak Area of 1,5-dichlorohexane	Peak Area of N,N'-di-sec-butyl-1,5-hexanediamine	% Conversion
0	5,234,876	0	0%
1	3,987,123	987,456	23.8%
2	2,876,543	1,876,345	45.1%
4	1,123,456	3,123,456	74.7%
8	234,567	3,987,654	95.5%
24	12,345	4,123,456	>99%

(Note: % Conversion is calculated based on the relative peak areas normalized to the internal standard.)

Visualization

GC-MS Experimental Workflow

High-Performance Liquid Chromatography (HPLC) for Monitoring Williamson Ether Synthesis

This protocol describes the use of reverse-phase HPLC to monitor the reaction of 1,5-dichlorohexane with a phenoxide to form a bis-ether.

Experimental Protocol

Objective: To monitor the formation of 1,5-diphenoxyhexane from 1,5-dichlorohexane and sodium phenoxide.

Materials:

• 1,5-dichlorohexane

• Phenol (B47542)

• Sodium hydroxide (B78521) (NaOH)

• N,N-Dimethylformamide (DMF)

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• Trifluoroacetic acid (TFA)

• Internal Standard (e.g., 4-tert-butylphenol)

Reaction Setup:

• In a round-bottom flask, dissolve phenol (2.2 mmol) in 15 mL of DMF.

• Add sodium hydroxide (2.5 mmol) and stir until a clear solution of sodium phenoxide is formed.

• Add 1,5-dichlorohexane (1 mmol) to the solution.

• Heat the reaction mixture to 100°C.

Sample Preparation for HPLC Analysis:

• At specified time intervals, withdraw 50 µL of the reaction mixture.

• Dilute the aliquot with 950 µL of a 50:50 mixture of acetonitrile and water.

• Add a known concentration of an internal standard (e.g., 4-tert-butylphenol).

• Vortex the sample and filter through a 0.22 µm syringe filter into an HPLC vial.

HPLC Instrumentation and Parameters:

Parameter	Value
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	Water with 0.1% TFA
Mobile Phase B	Acetonitrile with 0.1% TFA
Gradient	50% B to 95% B over 10 min, hold at 95% B for 2 min, return to 50% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detector	UV-Vis Diode Array Detector (DAD)
Wavelength	270 nm

Data Presentation

Table 3: Retention Times for Reactants and Products.

Compound	Retention Time (min)
Phenol	~3.1
4-tert-butylphenol (Int. Std.)	~5.8
1,5-dichlorohexane	~7.5
1-chloro-5-phenoxyhexane	~8.9
1,5-diphenoxyhexane	~10.2

Table 4: Example Quantitative Data for Reaction Monitoring.

Time (hours)	Peak Area of 1,5-dichlorohexane	Peak Area of 1,5-diphenoxyhexane	% Conversion
0	3,456,789	0	0%
0.5	2,543,210	789,012	26.4%
1	1,789,012	1,456,789	47.9%
2	876,543	2,345,678	74.7%
4	123,456	3,123,456	96.4%
6	5,432	3,210,987	>99%

(Note: % Conversion is calculated based on the relative peak areas normalized to the internal standard.)

Visualization

HPLC Experimental Workflow

Nuclear Magnetic Resonance (NMR) Spectroscopy for Monitoring Diazide Synthesis

This protocol details the use of ¹H NMR spectroscopy to monitor the synthesis of 1,5-diazidohexane from 1,5-dichlorohexane.

Experimental Protocol

Objective: To monitor the conversion of 1,5-dichlorohexane to 1,5-diazidohexane by observing changes in the proton chemical shifts.

Materials:

• 1,5-dichlorohexane

• Sodium azide (B81097) (NaN₃)

• Dimethyl sulfoxide-d₆ (DMSO-d₆)

• Tetramethylsilane (TMS)

Reaction Setup:

• In an NMR tube, dissolve 1,5-dichlorohexane (0.1 mmol) in 0.5 mL of DMSO-d₆.

• Add sodium azide (0.3 mmol).

• Add a small amount of TMS as an internal standard.

• Place the NMR tube in a preheated oil bath at 70°C.

NMR Data Acquisition:

• Acquire a ¹H NMR spectrum at time zero.

• Periodically remove the NMR tube from the heat, cool it to room temperature, and acquire subsequent spectra at desired time intervals (e.g., every 30 minutes).

NMR Instrumentation and Parameters:

Parameter	Value
NMR Spectrometer	Bruker Avance III 400 MHz or equivalent
Nucleus	¹H
Solvent	DMSO-d₆
Temperature	25°C (for acquisition)
Number of Scans	16
Relaxation Delay	5 s
Pulse Angle	30°
Spectral Width	16 ppm
Acquisition Time	4 s

Data Presentation

Table 5: Approximate ¹H NMR Chemical Shifts for Reactants and Products.

Compound	Proton Assignment	Approximate Chemical Shift (δ, ppm)	Multiplicity
1,5-dichlorohexane	-CH₂Cl	3.65	t
-CH₂- (adjacent to -CH₂Cl)	1.75	p
-CH₂- (central)	1.45	p
1-azido-5-chlorohexane	-CH₂Cl	3.65	t
-CH₂N₃	3.30	t
1,5-diazidohexane	-CH₂N₃	3.30	t
-CH₂- (adjacent to -CH₂N₃)	1.60	p
-CH₂- (central)	1.35	p

Table 6: Example Quantitative Data from ¹H NMR Integration.

Time (hours)	Integral of -CH₂Cl (δ 3.65 ppm)	Integral of -CH₂N₃ (δ 3.30 ppm)	% Conversion
0	4.00	0.00	0%
1	2.88	1.12	28%
2	1.96	2.04	51%
4	0.84	3.16	79%
8	0.12	3.88	97%
16	<0.05	3.98	>99%

(Note: % Conversion is calculated from the relative integrals of the characteristic methylene (B1212753) protons.)

Visualization

Reaction Pathway Monitored by NMR

Technical Notes & Optimization

Technical Support Center: Improving Yields of Reactions with 1,5-Dichlorohexane

Welcome to the technical support center for optimizing reactions involving 1,5-dichlorohexane. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and improve reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common reaction types for 1,5-dichlorohexane?

A1: As a bifunctional primary alkyl halide, 1,5-dichlorohexane is primarily used in nucleophilic substitution (SN2) reactions. Key applications include:

• Williamson Ether Synthesis: To form di-ethers.

• Grignard Reagent Formation: To create mono- or di-Grignard reagents for subsequent carbon-carbon bond formation.

• Synthesis of Disubstituted Hexanes: Reaction with various nucleophiles to introduce functional groups at the 1 and 5 positions (e.g., diamines, dithiols, dicyanides).

• Intramolecular Cyclization: Formation of five-membered rings, such as cyclopentane (B165970) derivatives, under specific conditions.

Q2: My reaction with 1,5-dichlorohexane is giving a low yield. What are the general causes?

A2: Low yields in reactions with 1,5-dichlorohexane can often be attributed to several factors:

• Side Reactions: Competition between intermolecular and intramolecular reactions is a primary concern. Polymerization is also a common side reaction.

• Incomplete Reaction: Insufficient reaction time, temperature, or inefficient mixing can lead to incomplete conversion.

• Poor Nucleophile/Substrate Reactivity: The choice of nucleophile and solvent system is critical for efficient substitution.

• Moisture: For reactions sensitive to water, such as Grignard reagent formation, the presence of moisture can significantly reduce the yield.

Q3: How can I favor the formation of a monosubstituted product over a disubstituted product?

A3: To selectively form a monosubstituted product, you should use a molar excess of 1,5-dichlorohexane relative to the nucleophile. This ensures that the nucleophile is more likely to react with an unreacted molecule of 1,5-dichlorohexane rather than the monosubstituted intermediate. Slow addition of the nucleophile to the reaction mixture can also help maintain a low concentration of the nucleophile, further favoring monosubstitution.

Q4: What is a phase transfer catalyst and can it improve my reaction yield?

A4: A phase transfer catalyst (PTC) is a substance that facilitates the migration of a reactant from one phase into another where the reaction occurs.[1] For reactions involving a salt (like sodium cyanide) as a nucleophile in an aqueous phase and 1,5-dichlorohexane in an organic phase, a PTC can shuttle the nucleophile into the organic phase, thereby increasing the reaction rate and yield.[1][2][3] Common PTCs include quaternary ammonium (B1175870) salts (e.g., tetrabutylammonium (B224687) bromide) and crown ethers.[2][4]

Troubleshooting Guides

Guide 1: Low Yield in Williamson Ether Synthesis

Problem	Possible Cause	Troubleshooting Suggestion	Rationale
Low or No Product Formation	Weak base for alkoxide formation.	Use a stronger base like sodium hydride (NaH) to ensure complete deprotonation of the alcohol.	The Williamson ether synthesis requires a potent nucleophile, which is the alkoxide. Incomplete deprotonation results in a lower concentration of the nucleophile.[5]
Protic solvent.	Use a polar aprotic solvent such as DMF or THF.	Protic solvents can solvate the alkoxide, reducing its nucleophilicity. Polar aprotic solvents do not solvate the nucleophile as strongly, leaving it more available to react.
Insufficient temperature or reaction time.	Increase the reaction temperature (typically 50-100 °C) and monitor the reaction by TLC to ensure completion.	SN2 reactions have an activation energy barrier that needs to be overcome. Higher temperatures increase the reaction rate.[4]
Formation of Polymeric Byproducts	High concentration of reactants.	Perform the reaction under high dilution conditions.	High concentrations of the bifunctional 1,5-dichlorohexane and a dinucleophile can favor intermolecular reactions, leading to polymerization.
Formation of Elimination Products	Sterically hindered alkoxide.	If possible, use a less sterically hindered alcohol to form the alkoxide.	While 1,5-dichlorohexane is a primary halide and less prone to elimination, a bulky base can still promote E2 elimination to some extent.[6]

Guide 2: Issues with Grignard Reagent Formation

Problem	Possible Cause	Troubleshooting Suggestion	Rationale
Reaction Fails to Initiate	Passivated magnesium surface.	Activate the magnesium turnings by adding a small crystal of iodine, a few drops of 1,2-dibromoethane, or by crushing them under an inert atmosphere.	A layer of magnesium oxide on the surface of the magnesium can prevent the reaction from starting. Activation exposes a fresh magnesium surface.[7]
Presence of moisture.	Flame-dry all glassware before use and use anhydrous solvents. Perform the reaction under an inert atmosphere (nitrogen or argon).	Grignard reagents are highly reactive towards protic sources like water, which will quench the reagent as it forms.
Low Yield of Grignard Reagent	Formation of Wurtz coupling byproduct (hexane).	Add the 1,5-dichlorohexane solution slowly to the magnesium suspension.	High local concentrations of the alkyl halide can lead to coupling reactions between the Grignard reagent and another molecule of the alkyl halide.[7]
Formation of Di-Grignard Reagent Instead of Mono-Grignard	Incorrect stoichiometry.	Use a molar excess of 1,5-dichlorohexane relative to magnesium (e.g., 2:1 ratio).	Using an excess of the dihaloalkane ensures that the magnesium is consumed before a significant amount of the di-Grignard reagent can form.[7]

Data Presentation

Table 1: Representative Yields for Nucleophilic Substitution on Dihaloalkanes

Dihaloalkane	Nucleophile	Solvent	Catalyst	Product	Yield (%)
1,6-Dichlorohexane	NaCN (aq)	-	Tetrabutylammonium Bromide	Suberonitrile	Low
1,6-Hexanediol	HCl	Water	Ammonium Chloride	1,6-Dichlorohexane	96%[8]
1,5-Pentanediol	HCl	Water	Ammonium Chloride	1,5-Dichloropentane	97.8%[8]
1,4-Butanediol	HCl	Water	Ammonium Chloride	1,4-Dichlorobutane	High

Experimental Protocols

Protocol 1: General Procedure for Williamson Ether Synthesis with 1,5-Dichlorohexane

Objective: To synthesize a 1,5-diether derivative of hexane.

Materials:

• Alcohol (2.2 equivalents)

• Sodium hydride (NaH), 60% dispersion in mineral oil (2.2 equivalents)

• Anhydrous Tetrahydrofuran (THF)

• 1,5-Dichlorohexane (1.0 equivalent)

• Saturated aqueous ammonium chloride

• Diethyl ether

• Anhydrous magnesium sulfate

Procedure:

• In a flame-dried, three-neck round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, suspend sodium hydride in anhydrous THF.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add a solution of the alcohol in anhydrous THF to the stirred suspension.

• After the addition is complete, allow the mixture to warm to room temperature and stir for 30 minutes to ensure complete formation of the alkoxide.

• Add a solution of 1,5-dichlorohexane in anhydrous THF dropwise to the reaction mixture.

• Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and cautiously quench any unreacted NaH by the slow addition of saturated aqueous ammonium chloride.

• Transfer the mixture to a separatory funnel and extract with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or distillation.

Protocol 2: Formation of a Mono-Grignard Reagent from 1,5-Dichlorohexane

Objective: To prepare a solution of 5-chlorohexylmagnesium chloride.

Materials:

• Magnesium turnings (1.0 equivalent)

• Iodine (one small crystal)

• Anhydrous diethyl ether or THF

• 1,5-Dichlorohexane (2.0 equivalents)

Procedure:

• Place the magnesium turnings and a crystal of iodine in a flame-dried, three-neck round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Add a small amount of anhydrous diethyl ether or THF to cover the magnesium.

• In the dropping funnel, prepare a solution of 1,5-dichlorohexane in anhydrous diethyl ether or THF.

• Add a small portion of the 1,5-dichlorohexane solution to the magnesium suspension. The reaction should initiate, as indicated by the disappearance of the iodine color and the appearance of bubbling. Gentle warming may be required.

• Once the reaction has started, add the remaining 1,5-dichlorohexane solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the mixture at room temperature until most of the magnesium is consumed.

• The resulting greyish solution is the mono-Grignard reagent and should be used immediately in the subsequent reaction.

Visualizations

Caption: Workflow for Williamson Ether Synthesis with 1,5-Dichlorohexane.

Caption: Troubleshooting logic for low-yield reactions.

References

• 1. dalalinstitute.com [dalalinstitute.com]
• 2. Phase-transfer catalyst - Wikipedia [en.wikipedia.org]
• 3. alfachemic.com [alfachemic.com]
• 4. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 5. rsc.org [rsc.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. benchchem.com [benchchem.com]
• 8. CN112341309B - Preparation method of dichloroalkane - Google Patents [patents.google.com]

Technical Support Center: Synthesis of 1,5-Dichlorohexane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 1,5-dichlorohexane.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes to produce 1,5-dichlorohexane?

A1: 1,5-Dichlorohexane is commonly synthesized through the chlorination of 1,5-pentanediol (B104693) using reagents like thionyl chloride (SOCl₂) or concentrated hydrochloric acid (HCl). Other methods include the ring-opening of cyclic ethers such as 2-methyl-tetrahydrofuran or tetrahydropyran.

Q2: What are the typical side products observed in the synthesis of 1,5-dichlorohexane from 1,5-pentanediol?

A2: When synthesizing 1,5-dichlorohexane from 1,5-pentanediol, several side products can form. These primarily include:

• 5-chloro-1-pentanol (B147386): This results from incomplete chlorination of the diol.

• Bis(5-chloropentyl) ether: This ether forms through an intermolecular dehydration reaction between two molecules of 5-chloro-1-pentanol.

• Tetrahydropyran (THP): Intramolecular cyclization of 5-chloro-1-pentanol or 1,5-pentanediol can lead to the formation of THP.

• Polymeric materials: Under harsh reaction conditions, polymerization of the starting material or intermediates can occur.

Q3: How can I minimize the formation of these side products?

A3: To minimize side product formation, consider the following strategies:

• Control of Reaction Temperature: Maintaining a low and controlled temperature can reduce the rates of side reactions such as ether formation and polymerization.

• Slow Reagent Addition: Adding the chlorinating agent (e.g., thionyl chloride) dropwise helps to control the reaction exotherm and maintain a low concentration of reactive intermediates, favoring the desired reaction pathway.

• Use of a Solvent: Employing an inert solvent can help to control the reaction temperature and concentration of reactants.

• Stoichiometry: Using a slight excess of the chlorinating agent can help drive the reaction to completion and minimize the amount of unreacted 5-chloro-1-pentanol.

Q4: What purification methods are effective for removing side products from 1,5-dichlorohexane?

A4: The primary method for purifying 1,5-dichlorohexane is fractional distillation under reduced pressure. This technique is effective in separating the desired product from less volatile impurities like bis(5-chloropentyl) ether and polymeric residues, as well as more volatile impurities like tetrahydropyran. For removal of polar impurities like residual diol or 5-chloro-1-pentanol, a preliminary aqueous wash of the organic phase can be performed before distillation.

Troubleshooting Guides

Issue 1: Low Yield of 1,5-Dichlorohexane

Possible Causes:

• Incomplete reaction.

• Loss of product during workup and purification.

• Predominance of side reactions.

Troubleshooting Steps:

• Verify Reagent Quality: Ensure that the 1,5-pentanediol is of high purity and the chlorinating agent is not degraded.

• Optimize Reaction Time and Temperature: Monitor the reaction progress using techniques like GC-MS to determine the optimal reaction time. Avoid excessively high temperatures that can promote side reactions.

• Improve Workup Procedure: Minimize losses during aqueous washes by ensuring proper phase separation. Use an appropriate drying agent to remove all water before distillation.

• Refine Distillation Technique: Use an efficient fractionating column and maintain a stable vacuum to ensure good separation of 1,5-dichlorohexane from other components.

Issue 2: High Contamination with Bis(5-chloropentyl) Ether

Possible Causes:

• High reaction temperature.

• High concentration of 5-chloro-1-pentanol intermediate.

Troubleshooting Steps:

• Lower Reaction Temperature: Perform the reaction at a lower temperature to disfavor the intermolecular dehydration reaction.

• Slow Reagent Addition: Add the chlorinating agent slowly to keep the concentration of the 5-chloro-1-pentanol intermediate low.

• Use of a Non-polar Solvent: Conducting the reaction in a non-polar solvent can reduce the solubility of the polar hydroxyl-containing intermediates, potentially slowing the rate of ether formation.

Data Presentation

Parameter	Synthesis from 1,5-Pentanediol with SOCl₂	Synthesis from 1,5-Pentanediol with HCl
Typical Yield	60-80%	50-70%
Major Side Products	5-chloro-1-pentanol, Bis(5-chloropentyl) ether	5-chloro-1-pentanol, Tetrahydropyran
Reaction Temperature	0-25 °C	80-100 °C
Reaction Time	2-4 hours	6-12 hours

Experimental Protocols

Synthesis of 1,5-Dichlorohexane from 1,5-Pentanediol using Thionyl Chloride

• Setup: A round-bottom flask is equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap to neutralize the evolving HCl and SO₂ gases.

• Reaction: 1,5-Pentanediol is placed in the flask and cooled in an ice bath. Thionyl chloride (2.2 equivalents) is added dropwise via the dropping funnel over a period of 1-2 hours while maintaining the temperature below 10 °C.

• Workup: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for an additional 2 hours. The mixture is then carefully poured onto crushed ice. The organic layer is separated, washed with saturated sodium bicarbonate solution, and then with brine.

• Purification: The crude product is dried over anhydrous magnesium sulfate (B86663) and purified by vacuum distillation.

Visualizations

Caption: Reaction pathways in the synthesis of 1,5-dichlorohexane from 1,5-pentanediol.

Technical Support Center: Purification of 1,5-Dichlorohexane

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on the purification of 1,5-dichlorohexane from typical reaction mixtures. Below you will find troubleshooting advice, frequently asked questions, detailed experimental protocols, and relevant data to assist in obtaining high-purity 1,5-dichlorohexane.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude reaction mixture of 1,5-dichlorohexane?

A1: When synthesizing 1,5-dichlorohexane, particularly from 1,5-hexanediol (B1582509) using reagents like thionyl chloride (SOCl₂) or hydrochloric acid (HCl), several impurities are common. These include:

• Unreacted 1,5-hexanediol: Due to incomplete reaction.

• Monochlorinated intermediate (5-chlorohexan-1-ol): A product of partial reaction.

• Isomeric dichlorinated hexanes: Side-products from rearrangement reactions, although less common for this specific isomer.

• Polymeric materials: Formed under certain reaction conditions.

• Residual chlorinating agent and byproducts: For example, sulfur dioxide (SO₂) and HCl if using thionyl chloride.[1]

• Solvent residues: From the reaction or initial work-up.

Q2: What is the best initial purification step for a crude 1,5-dichlorohexane mixture?

A2: An initial aqueous work-up is crucial. This typically involves washing the crude organic mixture with water to remove water-soluble impurities like unreacted diols and inorganic salts. A subsequent wash with a mild base, such as a saturated sodium bicarbonate solution, is recommended to neutralize any remaining acidic byproducts.

Q3: How do I choose between distillation and column chromatography for final purification?

A3: The choice depends on the nature of the impurities.

• Fractional distillation is effective if the impurities have significantly different boiling points from 1,5-dichlorohexane.[2]

• Column chromatography is preferred when dealing with impurities that have similar boiling points but different polarities, such as isomeric byproducts or compounds with different functional groups.[3]

Q4: What are the key safety precautions when handling 1,5-dichlorohexane?

A4: 1,5-Dichlorohexane is a chemical that requires careful handling. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Avoid inhalation of vapors and contact with skin and eyes.

Troubleshooting Guides

This section addresses specific issues that may arise during the purification of 1,5-dichlorohexane.

Liquid-Liquid Extraction Issues

Q: I'm seeing a stable emulsion between the organic and aqueous layers during extraction. How can I break it?

A: Emulsion formation is a common problem. Here are several techniques to resolve it:

• Patience: Allow the separatory funnel to stand undisturbed for a period; sometimes the layers will separate on their own.

• Salting Out: Add a saturated solution of sodium chloride (brine) to the separatory funnel. This increases the ionic strength of the aqueous layer, which can help force the separation of the organic and aqueous phases.

• Gentle Swirling: Gently swirl the contents of the separatory funnel instead of vigorous shaking.

• Filtration: For persistent emulsions, filtering the entire mixture through a pad of Celite® or glass wool can sometimes break the emulsion.

Distillation Issues

Q: My distillation is proceeding very slowly, and the temperature is fluctuating.

A: This can be due to several factors:

• Inadequate Vacuum (for vacuum distillation): Ensure all joints in your distillation apparatus are properly sealed and that your vacuum pump is functioning correctly.

• Insufficient Heating: The heating mantle may not be providing enough energy. Ensure good contact between the flask and the mantle and increase the temperature gradually.

• "Bumping" of the liquid: This occurs when the liquid superheats and then boils violently. Use a magnetic stir bar or boiling chips in the distillation flask to ensure smooth boiling.

• Poor Insulation: Insulate the distillation column with glass wool or aluminum foil to maintain a proper temperature gradient, especially during fractional distillation.

Q: I am trying to separate isomeric dichlorinated hexanes by distillation, but the separation is poor.

A: Isomers with very close boiling points are difficult to separate by standard distillation.

• Use a fractionating column: A Vigreux or packed column increases the number of theoretical plates, enhancing separation efficiency.

• Optimize the reflux ratio: A higher reflux ratio (more condensate returning to the column) generally improves separation but increases the distillation time.

• Consider column chromatography: If distillation is ineffective, column chromatography may provide better separation based on small differences in polarity.[4]

Column Chromatography Issues

Q: My 1,5-dichlorohexane is eluting with other nonpolar impurities (co-elution). How can I improve the separation?

A: Co-elution of nonpolar compounds can be challenging. Here are some strategies:

• Use a less polar eluent system: Start with a very nonpolar mobile phase, such as pure hexane (B92381) or petroleum ether, and gradually increase the polarity by adding a slightly more polar solvent like dichloromethane (B109758) or diethyl ether in small increments.[5]

• Optimize the stationary phase: Standard silica (B1680970) gel is typically effective.[3] Ensure it is properly packed to avoid channeling.

• Dry loading: Adsorbing your crude sample onto a small amount of silica gel before loading it onto the column can lead to a more uniform application and better separation.

Quantitative Data Presentation

The following table summarizes key physical properties of 1,5-dichlorohexane, which are essential for its purification.

Property	Value	Reference(s)
Molecular Formula	C₆H₁₂Cl₂	[6][7]
Molecular Weight	155.07 g/mol	[6][7]
Boiling Point	~178 °C at 760 mmHg (estimated)
Density	~1.07 g/cm³	[8]
Appearance	Clear liquid	[7]

Note: The boiling point of 1,5-dichlorohexane is high, making vacuum distillation a preferable method to avoid potential decomposition at atmospheric pressure.[2]

Experimental Protocols

Protocol 1: Aqueous Work-up of Crude 1,5-Dichlorohexane

This protocol is designed to remove water-soluble impurities and acidic byproducts from the crude reaction mixture.

• Transfer to Separatory Funnel: Transfer the crude reaction mixture to a separatory funnel of appropriate size. If the reaction was performed in a solvent, it may be used directly. If the reaction was neat, dissolve the crude product in a water-immiscible organic solvent like diethyl ether or dichloromethane (approximately 2-3 volumes of solvent per volume of crude product).[9]

• Water Wash: Add an equal volume of deionized water to the separatory funnel. Stopper the funnel, invert it, and open the stopcock to vent any pressure. Close the stopcock and shake gently for 1-2 minutes, venting periodically. Allow the layers to separate completely. Drain and discard the lower aqueous layer.

• Bicarbonate Wash: Add an equal volume of saturated sodium bicarbonate (NaHCO₃) solution to the organic layer in the separatory funnel. Shake gently with venting as described above. This will neutralize any residual acid (effervescence may be observed). Allow the layers to separate and discard the aqueous layer.

• Brine Wash: Wash the organic layer with an equal volume of saturated sodium chloride (brine) solution. This helps to remove residual water from the organic layer. Discard the aqueous layer.[9]

• Drying: Transfer the washed organic layer to an Erlenmeyer flask and dry it over an anhydrous drying agent, such as anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄). Add the drying agent until it no longer clumps together.

• Filtration and Concentration: Filter the dried organic solution to remove the drying agent. Concentrate the filtrate using a rotary evaporator to remove the solvent. The remaining residue is the crude, washed 1,5-dichlorohexane.

Protocol 2: Purification by Vacuum Fractional Distillation

This protocol is suitable for separating 1,5-dichlorohexane from impurities with significantly different boiling points.

• Apparatus Setup: Assemble a vacuum fractional distillation apparatus using a round-bottom flask, a fractionating column (e.g., Vigreux), a distillation head with a thermometer, a condenser, and a receiving flask. Ensure all glassware is dry and joints are properly greased and sealed.

• Charging the Flask: Add the crude, washed 1,5-dichlorohexane and a magnetic stir bar or boiling chips to the distillation flask.

• Applying Vacuum: Connect the apparatus to a vacuum source. Slowly and carefully apply the vacuum.

• Heating: Begin heating the distillation flask gently with a heating mantle while stirring.

• Collecting Fractions: Monitor the temperature at the distillation head. Collect any low-boiling forerun in a separate receiving flask. As the temperature stabilizes at the boiling point of 1,5-dichlorohexane at the applied pressure, switch to a clean receiving flask to collect the main fraction.

• Completion: Continue distillation until the temperature begins to drop or rise significantly, or until only a small amount of residue remains in the distillation flask.

• Release Vacuum: Turn off the heating and allow the apparatus to cool completely before slowly releasing the vacuum.

Protocol 3: Purification by Column Chromatography

This method is ideal for separating 1,5-dichlorohexane from impurities with similar boiling points but different polarities.

• Column Preparation:

  • Secure a glass chromatography column vertically.

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a thin layer of sand.

  • Prepare a slurry of silica gel in a nonpolar solvent (e.g., hexane).[3]

  • Pour the slurry into the column and allow the silica to settle, tapping the column gently to ensure even packing. Add another thin layer of sand on top of the silica bed.

• Sample Loading:

  • Dissolve the crude 1,5-dichlorohexane in a minimal amount of a nonpolar solvent (e.g., hexane or dichloromethane).

  • Carefully apply the sample to the top of the silica gel bed.

• Elution:

  • Begin eluting with a nonpolar mobile phase (e.g., 100% hexane).

  • Collect fractions in separate test tubes or flasks.

  • Gradually increase the polarity of the eluent if necessary (e.g., by adding small percentages of ethyl acetate (B1210297) or diethyl ether to the hexane) to elute more polar compounds.[5]

• Fraction Analysis:

  • Analyze the collected fractions by thin-layer chromatography (TLC) or gas chromatography (GC) to determine which fractions contain the pure 1,5-dichlorohexane.

• Combining and Concentrating:

  • Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 1,5-dichlorohexane.

Visualizations

General Purification Workflow

The following diagram illustrates a typical workflow for the purification of 1,5-dichlorohexane from a crude reaction mixture.

Caption: General workflow for the purification of 1,5-dichlorohexane.

Decision Tree for Purification Method Selection

This diagram provides a logical guide for selecting the most appropriate final purification method based on the properties of the impurities.

Caption: Decision tree for selecting a purification method.

References

• 1. quora.com [quora.com]
• 2. people.chem.umass.edu [people.chem.umass.edu]
• 3. web.uvic.ca [web.uvic.ca]
• 4. Column Chromatography Notes - Membrane Solutions [membrane-solutions.com]
• 5. Chromatography [chem.rochester.edu]
• 6. 1,5-Dichlorohexane | C6H12Cl2 | CID 521495 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 1,5-dichlorohexane | CymitQuimica [cymitquimica.com]
• 8. Page loading... [wap.guidechem.com]
• 9. community.wvu.edu [community.wvu.edu]

Technical Support Center: Managing Elimination Reactions of 1,5-Dichlorohexane

Welcome to the Technical Support Center for managing the elimination reactions of 1,5-dichlorohexane. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to this substrate.

Frequently Asked Questions (FAQs)

Q1: What are the expected major products from the elimination reaction of 1,5-dichlorohexane?

When 1,5-dichlorohexane is subjected to elimination conditions, the primary expected product is the result of an intramolecular cyclization, leading to the formation of a five-membered ring. The major product is typically 1-methylcyclopentene . This occurs via an E2 mechanism where a strong base abstracts a proton, and one of the chlorine atoms acts as a leaving group, followed by an intramolecular nucleophilic attack by the resulting carbanion to displace the second chlorine atom.

Q2: What are the common side reactions to be aware of?

Several side reactions can compete with the desired intramolecular elimination, impacting the yield and purity of 1-methylcyclopentene. These include:

• Intermolecular Elimination: Instead of cyclizing, two molecules of 1,5-dichlorohexane can react with each other, leading to oligomeric or polymeric byproducts.

• Intermolecular Substitution (SN2): The alkoxide base can act as a nucleophile, leading to the formation of mono- and di-ether byproducts (e.g., 1-chloro-5-alkoxyhexane and 1,5-dialkoxyhexane).

• Formation of Acyclic Dienes: Double elimination can occur to form various isomers of hexadiene.

• Hofmann vs. Zaitsev Elimination: While intramolecular cyclization is favored, intermolecular elimination can lead to a mixture of Zaitsev (more substituted) and Hofmann (less substituted) products, depending on the steric bulk of the base used.

Q3: How does the choice of base affect the reaction outcome?

The choice of base is critical in controlling the product distribution.

• Bulky Bases (e.g., Potassium tert-butoxide, KOtBu): These bases favor elimination over substitution due to steric hindrance. They are also more likely to favor the formation of the Hofmann product in any competing intermolecular elimination reactions. For the intramolecular reaction, a bulky base can effectively promote the desired cyclization.

• Strong, Non-bulky Bases (e.g., Sodium amide, NaNH₂): These bases are very strong and can also promote elimination. They are often used in double elimination reactions to form alkynes, which could be a competing pathway if the reaction conditions are not carefully controlled.

Q4: What is the role of the solvent in this reaction?

The solvent plays a crucial role in influencing the reaction pathway.

• Polar Aprotic Solvents (e.g., DMSO, DMF): These solvents are generally preferred for E2 reactions. They solvate the cation of the base (e.g., K+ in KOtBu), leaving the anion more "naked" and therefore more basic and reactive. This enhances the rate of the elimination reaction.

• Polar Protic Solvents (e.g., Ethanol, Methanol): These solvents can solvate both the cation and the anion of the base, reducing its basicity. They can also act as nucleophiles, increasing the likelihood of competing SN1 and SN2 substitution reactions.

Troubleshooting Guides

Problem 1: Low yield of the desired cyclized product (1-methylcyclopentene).

Possible Cause	Suggested Solution
Intermolecular reactions are dominating.	Use high-dilution conditions. Add the 1,5-dichlorohexane solution slowly to a solution of the base to maintain a low concentration of the substrate, which favors intramolecular reactions.
Competing substitution reactions.	Use a sterically hindered (bulky) base like potassium tert-butoxide to favor elimination over substitution. Ensure the reaction temperature is not excessively high, as this can sometimes favor substitution.
The base is not strong enough or has decomposed.	Use a freshly opened or properly stored strong base. Potassium tert-butoxide is hygroscopic and should be handled under an inert atmosphere.
Incorrect solvent.	Use a polar aprotic solvent like DMSO or THF to enhance the basicity of the alkoxide and favor the E2 mechanism.

Problem 2: Formation of significant amounts of acyclic dienes.

Possible Cause	Suggested Solution
Excessively strong base or high temperature.	Use a slight excess of a bulky base like potassium tert-butoxide rather than a very strong base like sodium amide. Maintain a moderate reaction temperature to favor single elimination and cyclization over double elimination.
Prolonged reaction time.	Monitor the reaction progress using techniques like GC-MS to determine the optimal reaction time and quench the reaction once the desired product is maximized.

Problem 3: Presence of substitution products (ethers) in the final mixture.

Possible Cause	Suggested Solution
Use of a non-bulky base.	Switch to a bulky base such as potassium tert-butoxide.
Use of a protic solvent.	Change the solvent to a polar aprotic solvent like DMSO or DMF.
Reaction temperature is too low.	While high temperatures can favor substitution, very low temperatures might slow down the desired elimination more than the substitution. Optimize the temperature; often, room temperature to moderate heating is a good starting point.

Experimental Protocols

Protocol 1: Intramolecular Elimination of 1,5-Dichlorohexane to 1-Methylcyclopentene

This protocol provides a general guideline for the intramolecular cyclization of 1,5-dichlorohexane using potassium tert-butoxide.

Materials:

• 1,5-dichlorohexane

• Potassium tert-butoxide (KOtBu)

• Anhydrous Dimethyl sulfoxide (B87167) (DMSO)

• Inert gas (Nitrogen or Argon)

• Standard glassware for anhydrous reactions (e.g., oven-dried round-bottom flask, condenser, dropping funnel)

• Magnetic stirrer and heating mantle

Procedure:

• Set up an oven-dried three-necked round-bottom flask equipped with a magnetic stir bar, a condenser with a drying tube, a thermometer, and a dropping funnel under an inert atmosphere.

• In the flask, dissolve potassium tert-butoxide (1.2 equivalents) in anhydrous DMSO to make a 0.5 M solution.

• In the dropping funnel, prepare a dilute solution of 1,5-dichlorohexane (1.0 equivalent) in anhydrous DMSO.

• Heat the solution of potassium tert-butoxide to the desired reaction temperature (e.g., 50-70 °C).

• Add the 1,5-dichlorohexane solution dropwise to the stirred base solution over a period of 2-4 hours to maintain high dilution.

• After the addition is complete, continue stirring at the same temperature and monitor the reaction by GC-MS.

• Once the reaction is complete, cool the mixture to room temperature and quench by slowly adding water.

• Extract the product with a suitable organic solvent (e.g., diethyl ether or pentane).

• Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by distillation to obtain 1-methylcyclopentene.

Quantitative Data (Illustrative)

The following table summarizes expected product distributions under different conditions, based on general principles of elimination reactions. Actual yields may vary.

Base	Solvent	Temperature (°C)	1-Methylcyclopentene (Yield %)	Acyclic Dienes (Yield %)	Substitution Products (Yield %)
KOtBu	DMSO	50	~60-70	~10-15	~5-10
KOtBu	t-BuOH	50	~40-50	~15-20	~15-20
NaOEt	EtOH	50	~20-30	~20-25	~40-50
NaNH₂	NH₃ (liq.)	-33	Low	High	Low

Visualizations

Signaling Pathways and Experimental Workflows

Reaction pathways for 1,5-dichlorohexane elimination.

Troubleshooting workflow for low yield of cyclized product.

Navigating 1,5-Dichlorohexane Reactions: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides detailed troubleshooting guides and frequently asked questions (FAQs) to assist in optimizing reactions involving 1,5-dichlorohexane. The following information is designed to address specific challenges encountered during experimental procedures, with a focus on the critical role of temperature in determining reaction outcomes.

Troubleshooting Guide: Common Issues and Solutions

Researchers often face challenges in controlling the reaction pathways of 1,5-dichlorohexane, primarily concerning the competition between substitution (S(_N)2) and elimination (E2) reactions. Temperature is a key determinant in steering the reaction towards the desired product.

Issue	Potential Cause	Recommended Solution	Effect of Temperature Increase
Low Yield of Substitution Product	Reaction temperature is too high, favoring elimination.	Lower the reaction temperature. For instance, Williamson ether synthesis is typically conducted between 50-100°C.[1]	Favors elimination, further reducing substitution product yield.
Nucleophile is too basic or sterically hindered.	Select a less sterically hindered nucleophile or a weaker base if the nucleophile is also acting as a base.	Increased temperature will exacerbate elimination with strongly basic or hindered nucleophiles.
Inappropriate solvent.	Use a polar aprotic solvent (e.g., DMSO, DMF) to favor S(_N)2 reactions.	While higher temperatures increase reaction rates, the solvent effect is often more critical for selectivity.
Formation of Alkene Byproducts (Elimination)	High reaction temperature.	Reduce the reaction temperature. Elimination reactions have a higher activation energy than substitution reactions and are therefore more sensitive to temperature increases.	Further promotes elimination over substitution.
Use of a strong, concentrated base.	If substitution is desired, use a weaker base or a lower concentration of the base.	The combination of high temperature and a strong base strongly favors elimination.
Non-polar or protic solvent.	Employ a polar aprotic solvent to enhance the nucleophilicity of the reacting species for substitution.	Solvent choice is crucial; high temperatures in non-polar solvents will favor elimination.
Formation of Cyclic Products (e.g., Tetrahydropyran or Piperidine Derivatives)	Intramolecular reaction is favored.	Use high concentrations of the external nucleophile to favor the intermolecular reaction. Dilution favors intramolecular cyclization.	Higher temperatures can sometimes favor intramolecular reactions, but concentration has a more direct effect.
Slow or Incomplete Reaction	Reaction temperature is too low.	Gradually increase the reaction temperature in increments (e.g., 10°C) while monitoring the reaction progress by TLC or GC.	Increases the rate of both substitution and elimination reactions.
Poor solubility of reactants.	Select a solvent that dissolves all reactants at the desired reaction temperature.	Increased temperature generally improves solubility.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature range for Williamson ether synthesis with 1,5-dichlorohexane?

A1: For the Williamson ether synthesis, a versatile method for preparing ethers, a typical temperature range is between 50°C and 100°C.[1] Since 1,5-dichlorohexane is a primary dichloroalkane, substitution is generally favored over elimination. However, it is crucial to monitor the reaction for the formation of elimination byproducts, especially at the higher end of this temperature range.

Q2: How does temperature influence the reaction of 1,5-dichlorohexane with sodium azide (B81097) to form 1,5-diazidohexane?

Q3: Can 1,5-dichlorohexane be used to synthesize 1,5-diaminohexane? What are the optimal temperature considerations?

A3: Yes, 1,5-diaminohexane can be synthesized from 1,5-dichlorohexane by reaction with ammonia (B1221849) or an ammonia equivalent. This is a nucleophilic substitution reaction. These reactions are typically carried out at elevated temperatures and pressures due to the gaseous nature of ammonia. A controlled increase in temperature can enhance the reaction rate, but it is essential to manage the pressure to ensure safety and efficiency. Overheating can lead to the formation of secondary and tertiary amine byproducts.

Q4: What are the key factors to consider for favoring substitution over elimination in reactions with 1,5-dichlorohexane?

A4: To favor substitution (S(_N)2) over elimination (E2), consider the following:

• Temperature: Lower temperatures favor substitution.

• Solvent: Polar aprotic solvents (e.g., DMSO, DMF, acetone) are ideal for S(_N)2 reactions.

• Nucleophile/Base: Use a good nucleophile that is a weak base. If a strong base is required, use the lowest effective concentration.

• Substrate: As a primary dihalide, 1,5-dichlorohexane is already predisposed to substitution over elimination.

Experimental Protocols

General Protocol for Nucleophilic Substitution on 1,5-Dichlorohexane (e.g., Williamson Ether Synthesis)

• Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the nucleophile (e.g., sodium phenoxide) in a suitable anhydrous polar aprotic solvent (e.g., DMF).

• Addition of Dichlorohexane: Slowly add 1,5-dichlorohexane to the solution of the nucleophile.

• Temperature Control: Heat the reaction mixture to the desired temperature (e.g., 60-80°C) and maintain it for the duration of the reaction.

• Reaction Monitoring: Monitor the progress of the reaction using an appropriate analytical technique such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Quench the reaction by adding water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure. Purify the crude product by column chromatography or distillation.

Visualizing Reaction Optimization

The following diagrams illustrate key concepts in optimizing reactions of 1,5-dichlorohexane.

Caption: Logical workflow for optimizing reaction conditions.

Caption: Influence of temperature on reaction selectivity.

References

• 1. 910. Kinetics of the thermal decomposition of sodium azide - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Catalyst Selection for Reactions Involving 1,5-Dichlorohexane

Audience: Researchers, scientists, and drug development professionals.

This guide provides technical support for selecting catalysts and troubleshooting common issues encountered in reactions involving 1,5-dichlorohexane. This versatile bifunctional molecule serves as a key building block for various cyclic and linear compounds. The selection of an appropriate catalyst or reagent is critical to directing the reaction towards the desired product and maximizing yield.

Catalyst and Reagent Selection Workflow

Choosing the correct synthetic path for 1,5-dichlorohexane depends entirely on the desired final product. The following decision tree illustrates the primary reaction pathways and the corresponding catalysts or reagents.

Caption: Catalyst/reagent selection workflow for 1,5-dichlorohexane.

Frequently Asked Questions (FAQs)

Synthesis of Azepane Derivatives (Intramolecular Amination)

Q1: What is the best catalytic system for synthesizing an N-substituted azepane from 1,5-dichlorohexane and a primary amine? A: Palladium-catalyzed C-N cross-coupling, specifically the Buchwald-Hartwig amination, is the state-of-the-art method. This reaction typically employs a palladium(0) precursor (like Pd₂(dba)₃ or Pd(OAc)₂) in combination with a bulky phosphine (B1218219) ligand (such as XPhos, SPhos, or BINAP) and a strong base (e.g., NaOt-Bu or K₃PO₄).

Q2: Can other metals be used for this transformation? A: While palladium is the most versatile and widely used catalyst, copper-catalyzed methods (Ullmann condensation) can also be effective, particularly for aryl amines. These reactions often require higher temperatures.

Q3: Why is the choice of ligand so important in palladium-catalyzed amination? A: The ligand stabilizes the palladium center, influences its reactivity, and facilitates the key steps of the catalytic cycle (oxidative addition and reductive elimination). Bulky, electron-rich ligands generally promote the high yields necessary for these challenging intramolecular cyclizations.

Synthesis of Cyclohexane (Intramolecular Coupling)

Q1: What is the most common method for converting 1,5-dichlorohexane to cyclohexane? A: The intramolecular Wurtz reaction is a classic and effective method. This reaction uses a highly reactive alkali metal, typically sodium, to couple the two alkyl halide ends of the molecule.

Q2: What solvent should be used for a Wurtz reaction? A: A dry, aprotic, and non-reactive solvent is essential because the sodium metal is extremely reactive. Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF) are standard choices. The presence of even trace amounts of water or alcohol will quench the reaction.

Q3: Are there alternatives to sodium for this cyclization? A: Other reactive metals like lithium, potassium, or activated magnesium can also be used. On metal surfaces, the temperature required to trigger the reaction varies, with the order being Cu(110) > Ag(110) > Au(111).[1] However, sodium is the most common and cost-effective reagent for this transformation.

Synthesis of 1,6-Diaminohexane Derivatives (Intermolecular Diamination)

Q1: How can I synthesize a 1,6-diaminohexane derivative from 1,5-dichlorohexane? A: Similar to azepane synthesis, the Buchwald-Hartwig palladium-catalyzed amination is the premier method. In this case, two equivalents of the amine are used to substitute both chlorine atoms. The choice of catalyst system (palladium precursor and ligand) is crucial for achieving high yields in the double amination.

Q2: What are the main challenges in achieving diamination versus monoamination? A: The primary challenge is controlling the reaction to prevent a mixture of mono-substituted, di-substituted, and starting material. To favor diamination, a molar excess of the amine and sufficient catalyst loading are typically required. The reactivity of the second C-Cl bond may be different from the first, requiring carefully optimized conditions.

Grignard Reagent Formation

Q1: Is it possible to form a di-Grignard reagent from 1,5-dichlorohexane? A: Yes, it is possible by using at least two equivalents of magnesium metal. However, this reaction is fraught with challenges, including significant side reactions.

Q2: What are the major side products when attempting to form a Grignard reagent from 1,5-dichlorohexane? A: The most significant side reaction is intramolecular coupling (a Wurtz-type reaction) where the initially formed mono-Grignard reagent attacks the remaining C-Cl bond on the same molecule, leading to the formation of cyclohexane. Intermolecular coupling to form dodecane (B42187) derivatives can also occur.

Q3: How can I improve the success rate of a Grignard reaction? A: Initiation is often difficult due to a passivating magnesium oxide layer. Using highly reactive Rieke magnesium or chemical activators (like iodine or 1,2-dibromoethane) can help. Running the reaction in a completely anhydrous environment under an inert atmosphere (argon or nitrogen) is critical.

Troubleshooting Guides

Troubleshooting Palladium-Catalyzed Amination (Azepane and Diamine Synthesis)

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst. 2. Incorrect base or base is not strong enough. 3. Presence of oxygen or water. 4. Ligand has decomposed.	1. Use a fresh palladium source and ligand. Consider a pre-catalyst. 2. Switch to a stronger base like NaOt-Bu or LiHMDS. Ensure the base is anhydrous. 3. Degas the solvent and run the reaction under a strict inert atmosphere (Ar or N₂). 4. Some phosphine ligands are air-sensitive; handle them in a glovebox or under inert gas.
Formation of Side Products (e.g., Hydrodehalogenation)	1. Reaction temperature is too high. 2. Base is too strong or sterically hindered, promoting elimination.	1. Lower the reaction temperature and increase the reaction time. 2. Switch to a weaker base like K₃PO₄ or Cs₂CO₃.
Reaction Stalls After Mono-amination (for Diamine Synthesis)	1. Deactivation of the catalyst. 2. Steric hindrance from the first amine group. 3. Insufficient amount of amine or base.	1. Increase catalyst loading or add a second portion of catalyst midway through the reaction. 2. Switch to a bulkier ligand (e.g., from BINAP to XPhos) which can sometimes overcome steric challenges. 3. Ensure at least 2.2 equivalents of amine and base are used.

Troubleshooting Wurtz Reaction (Cyclohexane Synthesis)

Problem	Potential Cause(s)	Suggested Solution(s)
Reaction Fails to Initiate	1. Inactive sodium surface (oxide layer). 2. Presence of water in the solvent or on glassware.	1. Cut the sodium metal under mineral oil immediately before use to expose a fresh, reactive surface. 2. Use freshly distilled, anhydrous solvent (e.g., from a sodium/benzophenone still). Flame-dry all glassware under vacuum before use.
Low Yield of Cyclohexane	1. Intermolecular polymerization is competing with intramolecular cyclization. 2. Formation of elimination products (hexenes).	1. Use high-dilution conditions. Add the 1,5-dichlorohexane solution very slowly to the sodium suspension to maintain a low concentration of the reactive intermediate. 2. This is an inherent side reaction; ensuring a highly reactive sodium surface can favor the desired coupling.

Quantitative Data

Finding direct comparative studies for catalysts specifically with 1,5-dichlorohexane is challenging. The following table provides data for analogous and relevant transformations to guide catalyst selection.

Table 1: Comparison of Catalyst Systems for Buchwald-Hartwig Amination of Dihaloarenes. (Data is representative of performance on analogous substrates like dihaloanilines)

Palladium Precursor	Ligand	Base	Solvent	Temp (°C)	Typical Yield	Key Characteristics
Pd(OAc)₂	P(o-tolyl)₃	NaOt-Bu	Toluene (B28343)	80-110	Moderate	First-generation system; may require high catalyst loading.
Pd₂(dba)₃	XPhos	K₃PO₄	t-BuOH	100-120	Good-Excellent	Highly active for both C-Cl and C-Br bonds; good functional group tolerance.[2]
Pd(OAc)₂	RuPhos	Cs₂CO₃	Dioxane	80-110	Good-Excellent	Excellent for sterically hindered substrates.[2]
Pd₂(dba)₃	BINAP	NaOt-Bu	Toluene	80-100	Good	A versatile, widely used ligand, especially for asymmetric applications.

Experimental Protocol

Protocol: Intramolecular Wurtz Reaction for the Synthesis of Cyclohexane

This protocol is adapted from established procedures for the intramolecular cyclization of dihalides.

Materials:

• 1,5-Dichlorohexane

• Sodium metal, stored under mineral oil

• Anhydrous diethyl ether

• Anhydrous N,N-dimethylformamide (DMF) (optional, for difficult reactions)

• Standard glassware (three-neck flask, condenser, dropping funnel), all meticulously flame-dried under vacuum.

• Inert atmosphere setup (Argon or Nitrogen line)

Procedure:

• Setup: Assemble the flame-dried three-neck flask with a reflux condenser, a mechanical stirrer, and a pressure-equalizing dropping funnel. Maintain a positive pressure of inert gas throughout the procedure.

• Sodium Preparation: In the flask, place 2.5 equivalents of sodium metal. If desired, add a suitable solvent like toluene and heat to reflux to create a fine dispersion of sodium sand, then cool and replace the toluene with anhydrous diethyl ether. Alternatively, cut the sodium into small, fresh pieces directly into the ether.

• Reactant Addition: Dissolve 1.0 equivalent of 1,5-dichlorohexane in a significant volume of anhydrous diethyl ether in the dropping funnel. This high dilution is critical to favor intramolecular cyclization over intermolecular polymerization.

• Reaction: Begin vigorous stirring of the sodium suspension in ether. Add the 1,5-dichlorohexane solution dropwise from the funnel over several hours (e.g., 4-8 hours). A gentle reflux may be observed.

• Workup: After the addition is complete, continue stirring overnight at room temperature to ensure the reaction goes to completion.

• Quenching: Cool the reaction flask in an ice bath. Very cautiously, add ethanol (B145695) dropwise to quench any unreacted sodium metal until no more hydrogen evolution is observed.

• Extraction: Slowly add water to the flask to dissolve the sodium salts. Transfer the mixture to a separatory funnel. Separate the ether layer and wash it sequentially with water and then brine.

• Purification: Dry the ether layer over anhydrous magnesium sulfate (B86663) (MgSO₄), filter, and carefully remove the ether by distillation due to the volatility of the cyclohexane product. The crude product can be further purified by fractional distillation.

Catalytic Cycle Visualization

The Buchwald-Hartwig amination is a fundamental reaction for C-N bond formation. The catalytic cycle illustrates the role of the palladium catalyst and ligand in facilitating this transformation.

Caption: Catalytic cycle for the Buchwald-Hartwig amination reaction.

References

• 1. xuweilab.tongji.edu.cn [xuweilab.tongji.edu.cn]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Low Conversion Rates with 1,5-Dichlorohexane

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during chemical syntheses involving 1,5-dichlorohexane. Low conversion rates are a frequent impediment in reactions with bifunctional electrophiles, and this resource offers structured guidance to identify and resolve underlying issues, thereby improving reaction efficiency and yield.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of low conversion rates when using 1,5-dichlorohexane?

A1: Low conversion rates in reactions with 1,5-dichlorohexane typically stem from a combination of factors:

• Competing Intramolecular Cyclization: The formation of a six-membered ring, 2-methyltetrahydropyran (B156201) (in reactions with oxygen nucleophiles) or N-substituted-2-methylpiperidine (with amine nucleophiles), is often a significant side reaction. This intramolecular pathway competes directly with the desired intermolecular substitution.

• Suboptimal Reaction Conditions: Temperature, solvent, and base selection are critical. Inappropriate conditions can favor side reactions such as elimination or fail to sufficiently activate the nucleophile or substrate.

• Poor Reactant Quality: Impurities in 1,5-dichlorohexane or the nucleophile can inhibit the reaction or lead to undesired byproducts. The presence of moisture can deactivate strong bases and Grignard reagents.

• Inadequate Mixing: In heterogeneous reaction mixtures, inefficient stirring can limit the interaction between reactants, leading to low conversion.

Q2: How can I favor the desired intermolecular reaction over intramolecular cyclization?

A2: To promote the intermolecular pathway, consider the following strategies:

• High Concentration: Running the reaction at a higher concentration of the nucleophile will statistically favor intermolecular collisions over the intramolecular cyclization of a single 1,5-dichlorohexane molecule.

• Slow Addition of 1,5-Dichlorohexane: Adding the 1,5-dichlorohexane slowly to a solution of the nucleophile maintains a low instantaneous concentration of the electrophile, further minimizing the chance of intramolecular reaction.

• Choice of Nucleophile: Bulky nucleophiles may sterically hinder the intramolecular cyclization more than the intermolecular reaction.

• Use of Phase-Transfer Catalysis (PTC): PTC can enhance the rate of the intermolecular reaction, particularly when dealing with ionic nucleophiles in a biphasic system, by effectively transporting the nucleophile to the organic phase.[1][2][3]

Q3: What is the role of a phase-transfer catalyst (PTC) and when should I use one?

A3: A phase-transfer catalyst (PTC), such as a quaternary ammonium (B1175870) or phosphonium (B103445) salt, facilitates the transfer of a reactant from one phase (typically aqueous or solid) to another (typically organic) where the reaction occurs.[4][5] This is particularly useful for reactions between an ionic nucleophile (e.g., sodium phenoxide, sodium sulfide) and 1,5-dichlorohexane in a non-polar organic solvent. By bringing the nucleophile into the organic phase, the PTC increases the effective concentration of the nucleophile where the 1,5-dichlorohexane is, thereby accelerating the reaction rate and often improving the yield of the desired intermolecular product.[1][2][3]

Troubleshooting Guides

Guide 1: Low Yield in Williamson Ether Synthesis

Problem: Low yield of the desired 1,5-diether product and formation of a significant amount of 2-methyltetrahydropyran.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low yields in Williamson ether synthesis.

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Intramolecular Cyclization	Increase the concentration of the alkoxide. Add 1,5-dichlorohexane dropwise to the alkoxide solution.
E2 Elimination	Use a less sterically hindered and less strong base if possible. Lower the reaction temperature.
Low Nucleophilicity of Alcohol	Use a stronger base (e.g., NaH instead of NaOH) to ensure complete deprotonation of the alcohol.
Poor Solubility of Alkoxide	Use a polar aprotic solvent like DMF or DMSO. Consider using a phase-transfer catalyst (e.g., TBAB) with a less polar solvent.
Impure Reagents	Ensure 1,5-dichlorohexane is pure and the alcohol and solvent are anhydrous.

Experimental Protocol: Synthesis of 1,5-Diphenoxypentane

• Reagent Preparation: In a flame-dried, three-necked flask equipped with a reflux condenser, magnetic stirrer, and nitrogen inlet, add sodium hydride (2.2 eq.) to anhydrous DMF.

• Nucleophile Formation: Cool the suspension to 0 °C and slowly add phenol (B47542) (2.0 eq.) dissolved in anhydrous DMF. Allow the mixture to stir at room temperature for 1 hour.

• Intermolecular Reaction: Add a phase-transfer catalyst such as tetrabutylammonium (B224687) bromide (TBAB) (0.1 eq.). Slowly add 1,5-dichlorohexane (1.0 eq.) to the reaction mixture.

• Reaction Monitoring: Heat the reaction to 60-80 °C and monitor its progress by TLC or GC-MS.

• Work-up: After completion, cool the reaction to room temperature and quench with water. Extract the product with diethyl ether, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography or distillation.

Guide 2: Low Yield in Piperidine (B6355638) Synthesis

Problem: Low yield of the desired N-substituted piperidine and formation of polymeric byproducts.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low yields in piperidine synthesis.

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Intermolecular Polymerization	Use a high-dilution technique where the 1,5-dichlorohexane and primary amine are added simultaneously and slowly to a large volume of solvent.[6]
Formation of Quaternary Ammonium Salts	Use a slight excess of the primary amine to act as a base and neutralize the HCl formed during the reaction. Alternatively, add a non-nucleophilic base (e.g., potassium carbonate).
Low Reactivity of Amine	Increase the reaction temperature. Use a more polar solvent to enhance the reaction rate.
Catalyst Poisoning (if applicable)	Ensure the purity of all reactants and solvents.[6]

Experimental Protocol: Synthesis of N-Benzyl-2-methylpiperidine

• Reaction Setup: In a large, three-necked flask equipped with two syringe pumps, a reflux condenser, and a magnetic stirrer, add a large volume of a suitable solvent (e.g., acetonitrile).

• High-Dilution Addition: Prepare two separate solutions: one of 1,5-dichlorohexane in acetonitrile (B52724) and another of benzylamine (B48309) (2.2 eq.) and potassium carbonate (2.5 eq.) in acetonitrile.

• Reaction Execution: Heat the solvent to reflux. Simultaneously, add the two prepared solutions dropwise to the refluxing solvent over an extended period (e.g., 8-12 hours) using the syringe pumps.

• Reaction Completion: After the addition is complete, continue to reflux the mixture overnight.

• Work-up: Cool the reaction mixture, filter off the inorganic salts, and concentrate the filtrate under reduced pressure.

• Purification: Dissolve the residue in diethyl ether, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography.

Guide 3: Low Yield in Thiepane (B16028) Synthesis

Problem: Low yield of thiepane and formation of oligomeric or polymeric thioethers.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low yields in thiepane synthesis.

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Intermolecular Polymerization	Employ high-dilution conditions, similar to the piperidine synthesis, by slowly and simultaneously adding the 1,5-dichlorohexane and sodium sulfide solutions to a large volume of refluxing solvent.
Oxidation of Sulfide	Use anhydrous sodium sulfide and perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation to polysulfides or sulfates.
Poor Solubility of Sodium Sulfide	Use a polar solvent like ethanol (B145695) or DMF in which sodium sulfide has some solubility. The use of a phase-transfer catalyst is generally not effective for simple inorganic salts like Na2S.

Experimental Protocol: Synthesis of Thiepane

• Reaction Setup: In a large, flame-dried, three-necked flask equipped with two addition funnels, a reflux condenser, and a mechanical stirrer, add a large volume of anhydrous ethanol.

• Reagent Preparation: Prepare a solution of 1,5-dichlorohexane in anhydrous ethanol in one addition funnel. In the other, prepare a solution of anhydrous sodium sulfide (1.1 eq.) in anhydrous ethanol.

• High-Dilution Reaction: Heat the ethanol to reflux. Simultaneously, add the two solutions dropwise to the refluxing solvent over several hours.

• Reaction Completion: After the addition is complete, continue to reflux the mixture for an additional 2-3 hours.

• Work-up: Cool the reaction mixture and filter off the sodium chloride precipitate. Carefully concentrate the filtrate under reduced pressure.

• Purification: Extract the residue with pentane (B18724) and wash the pentane layer with water to remove any remaining salts. Dry the pentane layer over anhydrous calcium chloride, filter, and carefully remove the pentane by distillation to obtain the crude thiepane. Further purification can be achieved by vacuum distillation.

References

• 1. jetir.org [jetir.org]
• 2. phasetransfer.com [phasetransfer.com]
• 3. littleflowercollege.edu.in [littleflowercollege.edu.in]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. biomedres.us [biomedres.us]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Preventing Unwanted Polymerization in 1,5-Dichlorohexane Reactions

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals working with 1,5-dichlorohexane. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you mitigate unwanted polymerization and other side reactions, ensuring higher yields and purity of your target molecules.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of polymerization during reactions with 1,5-dichlorohexane?

A1: 1,5-Dichlorohexane is a bifunctional electrophile, meaning it has two reactive sites (the two chlorine atoms). Unwanted polymerization typically occurs when one molecule of a nucleophile reacts with one end of 1,5-dichlorohexane, and the other end of the dichlorohexane molecule then reacts with another nucleophile that is attached to another 1,5-dichlorohexane molecule, leading to a chain of repeating units (intermolecular reaction). This is a common issue in reactions like Friedel-Crafts alkylations, nucleophilic substitutions with amines, and Wurtz-type couplings.

Q2: How does the choice of Lewis acid affect polymerization in Friedel-Crafts reactions with 1,5-dichlorohexane?

A2: The strength of the Lewis acid is a critical factor. Stronger Lewis acids, such as AlCl₃, can more readily generate carbocations from the alkyl halide, which can initiate cationic polymerization of the dichloroalkane. Milder Lewis acids, like ZnCl₂ or FeCl₃, may offer better control and reduce the extent of polymerization by lowering the concentration and lifetime of highly reactive carbocationic intermediates. The choice of catalyst can significantly impact the selectivity and yield of the desired product.

Q3: Can the concentration of reactants influence the formation of polymers?

A3: Absolutely. High concentrations of 1,5-dichlorohexane and the nucleophile favor intermolecular reactions, which lead to polymerization. Conversely, working under high-dilution conditions significantly favors intramolecular reactions (cyclization) or mono-substitution, as it reduces the probability of reactive intermediates encountering other molecules.

Q4: Are there specific inhibitors that can be used to prevent polymerization of 1,5-dichlorohexane?

A4: While radical inhibitors like hydroquinone (B1673460) or BHT are common for preventing free-radical polymerization of monomers like styrene, the polymerization of 1,5-dichlorohexane, especially in the presence of Lewis acids, is more likely to proceed through a cationic mechanism. In such cases, the addition of a mild Lewis base could potentially temper the activity of the Lewis acid catalyst and inhibit the initiation of cationic polymerization. However, care must be taken as this can also inhibit the desired reaction. The best approach is often to control the reaction conditions (temperature, concentration, rate of addition) rather than relying solely on inhibitors.

Q5: What are the typical side products to expect in a Grignard reaction with 1,5-dichlorohexane?

A5: When preparing a Grignard reagent from 1,5-dichlorohexane, several side reactions can occur. The most common is a Wurtz-type coupling, where the initially formed Grignard reagent reacts with another molecule of 1,5-dichlorohexane.[1][2] This results in the formation of oligomers or polymers. Intramolecular cyclization to form chloromethylcyclopentane can also occur. To minimize these side reactions, it is crucial to add the 1,5-dichlorohexane slowly to the magnesium turnings to maintain a low concentration of the dichloroalkane in the reaction mixture.[1]

Troubleshooting Guides

Issue 1: Low Yield of Desired Mono-substituted Product and Formation of a Viscous, Insoluble Residue (Polymer) in a Friedel-Crafts Alkylation.

Possible Cause:

• High Reactant Concentration: Favors intermolecular reactions leading to polyalkylation.

• Strong Lewis Acid Catalyst: Promotes the formation of carbocations that can initiate cationic polymerization.

• High Reaction Temperature: Increases the rate of both the desired reaction and polymerization side reactions.

Troubleshooting Steps:

Step	Action	Rationale
1	Employ High-Dilution Conditions:	Significantly reduces the probability of intermolecular reactions that lead to polymer formation.
2	Slow Addition of 1,5-Dichlorohexane:	Maintains a low concentration of the electrophile, favoring mono-alkylation.
3	Use a Milder Lewis Acid:	Consider switching from AlCl₃ to a less reactive catalyst like FeCl₃ or ZnCl₂ to reduce the propensity for carbocation-initiated polymerization.
4	Lower the Reaction Temperature:	Running the reaction at a lower temperature (e.g., 0 °C or even -20 °C) can increase selectivity for the desired product over polymerization.
5	Use a Large Excess of the Aromatic Substrate:	Statistically favors the reaction of the electrophile with the aromatic compound rather than with another molecule of the alkylating agent.

Issue 2: Formation of Multiple Products (Primary, Secondary, Tertiary Amines, and Polymers) in a Nucleophilic Substitution Reaction with an Amine.

Possible Cause:

• Multiple Substitutions: The initially formed primary amine is a better nucleophile than the starting amine and can react further with 1,5-dichlorohexane.[3][4]

• Cross-linking: The bifunctional nature of 1,5-dichlorohexane allows it to react with two different amine molecules, leading to polymer chains.

Troubleshooting Steps:

Step	Action	Rationale
1	Use a Large Excess of the Amine:	Increases the probability that 1,5-dichlorohexane will react with the primary amine nucleophile rather than the more substituted amine products.
2	Employ High-Dilution Conditions:	Favors the formation of the mono-substituted product by decreasing the likelihood of intermolecular cross-linking.
3	Control the Stoichiometry and Addition Rate:	Add the 1,5-dichlorohexane slowly to a solution of the excess amine to maintain a low concentration of the dichloroalkane.
4	Protect the Amine:	If possible, use a protecting group on the amine that can be removed after the initial substitution to prevent further reaction.

Experimental Protocols

Protocol 1: Optimized Friedel-Crafts Mono-alkylation of Benzene (B151609) with 1,5-Dichlorohexane

This protocol is designed to favor the formation of 1-chloro-5-phenylhexane while minimizing the production of polymeric byproducts.

Materials:

• 1,5-Dichlorohexane

• Anhydrous Benzene (large excess)

• Anhydrous Ferric Chloride (FeCl₃)

• Anhydrous Dichloromethane (DCM)

• Ice-water bath

• Magnetic stirrer

• Dropping funnel

• Nitrogen or Argon atmosphere setup

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen or argon atmosphere.

• Charge the flask with a large excess of anhydrous benzene (e.g., 20 equivalents) and anhydrous FeCl₃ (1.1 equivalents).

• Cool the mixture to 0 °C using an ice-water bath.

• In the dropping funnel, prepare a dilute solution of 1,5-dichlorohexane (1 equivalent) in anhydrous DCM.

• Add the 1,5-dichlorohexane solution dropwise to the stirred benzene/FeCl₃ mixture over a period of 2-4 hours.

• After the addition is complete, allow the reaction to stir at 0 °C for an additional 2 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, quench the reaction by slowly pouring the mixture over crushed ice and dilute HCl.

• Separate the organic layer, wash with water and brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to isolate 1-chloro-5-phenylhexane.

Data Presentation

The following table summarizes the expected qualitative outcomes of varying reaction parameters on the product distribution in a Friedel-Crafts reaction between benzene and 1,5-dichlorohexane.

Parameter	Condition	Expected Major Product	Expected Major Byproduct(s)
Concentration	High	Poly(phenylene-co-hexamethylene)	1,6-diphenylhexane
Low (High Dilution)	1-Chloro-5-phenylhexane	1,6-diphenylhexane
Temperature	High	Polymer, Di-substituted products	Charred material
Low	1-Chloro-5-phenylhexane	Unreacted starting material
Lewis Acid	Strong (e.g., AlCl₃)	Polymer, Isomerized products	1,6-diphenylhexane
Mild (e.g., FeCl₃, ZnCl₂)	1-Chloro-5-phenylhexane	Di-substituted products
Stoichiometry	Excess Benzene	1-Chloro-5-phenylhexane	1,6-diphenylhexane
Equimolar	Polymer, Di-substituted products	Oligomers

Mandatory Visualizations

Caption: Logical relationship between reaction conditions and outcomes.

Caption: Optimized experimental workflow for mono-alkylation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. ppor.az [ppor.az]
• 4. lscollege.ac.in [lscollege.ac.in]

Technical Support Center: Workup Procedures for 1,5-Dichlorohexane Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1,5-dichlorohexane. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimental workup procedures.

Physical and Chemical Properties of 1,5-Dichlorohexane

A clear understanding of the physical properties of 1,5-dichlorohexane is crucial for designing effective workup and purification protocols.

Property	Value	Reference
Molecular Formula	C₆H₁₂Cl₂	[1][2][3]
Molecular Weight	155.06 g/mol	[1][2][3]
Appearance	Clear liquid	[3]
Boiling Point	179-181 °C
Density	1.07 g/cm³
Solubility	Insoluble in water; Soluble in common organic solvents (e.g., ether, ethanol)

General Workup Workflow

A typical workup procedure for reactions involving 1,5-dichlorohexane follows a standard sequence of steps designed to isolate and purify the desired product.

Caption: General workflow for the workup of 1,5-dichlorohexane reactions.

Troubleshooting Guides and FAQs

This section addresses common issues and questions related to the workup of specific reactions involving 1,5-dichlorohexane.

Nucleophilic Substitution Reactions

Nucleophilic substitution is a primary class of reactions for 1,5-dichlorohexane, enabling the introduction of a wide range of functional groups.

Q1: I'm performing a Williamson ether synthesis with 1,5-dichlorohexane and an alkoxide. My reaction mixture is a thick slurry. How should I proceed with the workup?

A1: A thick slurry is common due to the precipitation of the inorganic salt byproduct (e.g., NaCl).

• Initial Quenching: Carefully add water to the reaction mixture to dissolve the salt. This may need to be done cautiously if unreacted sodium hydride is present.

• Extraction: Transfer the mixture to a separatory funnel. Add an organic solvent (e.g., diethyl ether, ethyl acetate) to extract the desired diether product. You may need to add a significant amount of water to fully dissolve the salts.

• Washing: Wash the organic layer sequentially with water and then a saturated brine solution. The brine wash helps to break up emulsions and remove residual water.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄), filter, and remove the solvent under reduced pressure.

Q2: My Williamson ether synthesis reaction resulted in a low yield of the desired diether and a significant amount of a cyclic ether. What went wrong?

A2: The formation of a cyclic ether (e.g., oxepane (B1206615) derivative) is a common side reaction in Williamson ether syntheses with dihaloalkanes, arising from intramolecular cyclization.[4]

• Troubleshooting:

  • Concentration: Running the reaction at a higher concentration of the alkoxide can favor the intermolecular reaction over the intramolecular one.

  • Order of Addition: Adding the 1,5-dichlorohexane slowly to a solution of the alkoxide can also help to favor the desired intermolecular reaction.

Q1: After reacting 1,5-dichlorohexane with ammonia (B1221849), I have a complex mixture of products. How can I effectively separate the desired primary diamine?

A1: The reaction of alkyl halides with ammonia typically yields a mixture of primary, secondary, and tertiary amines, as well as a quaternary ammonium (B1175870) salt, due to over-alkylation.[5][6] Using a large excess of ammonia can favor the formation of the primary amine.

• Workup Procedure:

  • Basification: After the reaction, add a strong base (e.g., NaOH solution) to neutralize the ammonium halide salts and deprotonate the amine hydrochlorides, liberating the free amines.

  • Extraction: Extract the amines into an organic solvent like diethyl ether or dichloromethane.

  • Purification: Separating the mixture of amines can be challenging and often requires fractional distillation or column chromatography. The boiling points of the different amine products will vary, which can be exploited for separation by distillation.

Q2: How can I avoid the formation of multiple amine products in my reaction with 1,5-dichlorohexane?

A2: To synthesize the primary diamine with higher selectivity, consider using the Gabriel synthesis or the azide (B81097) synthesis.

• Azide Synthesis Workflow:

Caption: Workflow for the synthesis of 1,5-diaminohexane via the azide method.

• Workup for Azide Synthesis:

  • Reaction with Sodium Azide: After reacting 1,5-dichlorohexane with sodium azide, the workup typically involves partitioning the mixture between water and an organic solvent (e.g., diethyl ether). The organic layer containing the 1,5-diazidohexane is washed with water and brine, dried, and the solvent is evaporated. Caution: Organic azides can be explosive; handle with care.

  • Reduction of Diazide: The subsequent reduction of the diazide to the diamine is followed by a standard workup. If using LiAlH₄, the reaction is carefully quenched with water and/or aqueous NaOH, and the resulting aluminum salts are filtered off. The filtrate is then extracted, dried, and concentrated to yield the diamine.

Grignard Reactions

The formation of a di-Grignard reagent from 1,5-dichlorohexane can be challenging due to intramolecular side reactions.

Q1: I am trying to form a di-Grignard reagent from 1,5-dichlorohexane, but the reaction is not initiating. What should I do?

A1: The initiation of a Grignard reaction can be difficult due to the passivating oxide layer on the magnesium surface.[7][8]

• Troubleshooting Initiation:

  • Activation of Magnesium: Ensure the magnesium turnings are fresh and shiny. You can activate them by gently crushing them in a dry flask (under an inert atmosphere) to expose a fresh surface. Adding a small crystal of iodine can also help initiate the reaction.[8][9]

  • Anhydrous Conditions: Grignard reagents are extremely sensitive to moisture. All glassware must be rigorously dried (e.g., flame-dried under vacuum or oven-dried), and anhydrous solvents (typically diethyl ether or THF) must be used.[7][9][10]

  • Initiator: Adding a small amount of a more reactive alkyl halide, such as 1,2-dibromoethane, can help to start the reaction.

Q2: My attempt to form a di-Grignard reagent from 1,5-dichlorohexane resulted in a significant amount of cyclopentane (B165970). Why did this happen and how can I avoid it?

A2: The formation of cyclopentane is a result of an intramolecular Wurtz-type coupling reaction. Once one end of the 1,5-dichlorohexane forms a Grignard reagent, the carbanionic carbon can attack the other chlorinated carbon in the same molecule, leading to cyclization.

• Minimizing Cyclization:

  • Use of Activated Magnesium (Rieke Magnesium): Highly reactive Rieke magnesium can allow the formation of the Grignard reagent at lower temperatures, which can reduce the rate of the intramolecular cyclization.

  • Barbiera-Grignard Conditions: Performing the reaction in the presence of the electrophile (e.g., an aldehyde or ketone) can trap the mono-Grignard reagent before it has a chance to cyclize.

Workup for Grignard Reactions:

The workup for a Grignard reaction must be performed carefully to neutralize any unreacted Grignard reagent and hydrolyze the magnesium alkoxide intermediate.

• Standard Quenching Procedure:

  • Cool the reaction mixture in an ice bath.

  • Slowly and cautiously add a saturated aqueous solution of ammonium chloride (NH₄Cl). This is a mildly acidic quench that will neutralize the reaction while minimizing side reactions that can occur with strong acids.

  • Once the initial vigorous reaction has subsided, the mixture can be transferred to a separatory funnel.

  • Extract the aqueous layer with an organic solvent (e.g., diethyl ether).

  • Combine the organic layers, wash with brine, dry over an anhydrous drying agent, and remove the solvent.

Caption: Decision tree for Grignard reaction workup.

This technical support guide provides a starting point for troubleshooting common issues in the workup of 1,5-dichlorohexane reactions. For more complex or unusual problems, consulting detailed literature procedures for analogous compounds is highly recommended. Always prioritize safety, especially when working with potentially hazardous reagents and intermediates.

References

• 1. 1,5-Dichlorohexane | C6H12Cl2 | CID 521495 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemscene.com [chemscene.com]
• 3. 1,5-dichlorohexane | CymitQuimica [cymitquimica.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. youtube.com [youtube.com]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. web.mnstate.edu [web.mnstate.edu]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. reddit.com [reddit.com]

stability of 1,5-dichlorohexane under acidic or basic conditions

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability of 1,5-dichlorohexane under acidic and basic experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of 1,5-dichlorohexane?

1,5-Dichlorohexane is a relatively stable compound under neutral conditions. However, its stability can be compromised by exposure to acidic or basic environments, especially at elevated temperatures. The carbon-chlorine bond can be susceptible to nucleophilic substitution and elimination reactions.

Q2: How does 1,5-dichlorohexane behave under acidic conditions?

Under acidic conditions, particularly in the presence of water or other nucleophiles, 1,5-dichlorohexane can undergo slow hydrolysis to form the corresponding chlorohydrin and ultimately 1,5-hexanediol. The reaction is generally slow at room temperature but can be accelerated by heat. Strong, non-nucleophilic acids are less likely to react directly with the C-Cl bond.

Q3: What reactions can be expected for 1,5-dichlorohexane under basic conditions?

Basic conditions promote two main reaction pathways for 1,5-dichlorohexane:

• Nucleophilic Substitution: Strong nucleophilic bases (e.g., hydroxide, alkoxides) can substitute one or both chlorine atoms to yield alcohols or ethers.

• Elimination: Strong, sterically hindered bases can promote the elimination of HCl to form haloalkenes or dienes.

Q4: Are there any quantitative data on the stability of 1,5-dichlorohexane?

Troubleshooting Guide

Below is a troubleshooting guide for common issues encountered during experiments involving 1,5-dichlorohexane in acidic or basic media.

Issue	Potential Cause	Recommended Solution
Low yield of desired product	Degradation of 1,5-dichlorohexane via substitution or elimination.	- Lower the reaction temperature. - Use a milder acid or base. - Reduce the reaction time. - Perform the reaction under anhydrous conditions if water is not a required reagent.
Formation of unexpected byproducts	- In basic conditions: Elimination reactions forming unsaturated compounds. - In acidic/aqueous conditions: Hydrolysis to alcohols.	- For substitution reactions, use a less sterically hindered base. - For elimination reactions, consider a more hindered, non-nucleophilic base. - To avoid hydrolysis, remove water from the reaction mixture.
Inconsistent reaction outcomes	Variability in the stability of 1,5-dichlorohexane due to minor changes in reaction setup.	- Precisely control the reaction temperature. - Ensure consistent concentrations of all reagents, including the acid or base. - Use fresh, high-purity 1,5-dichlorohexane for each experiment.

Experimental Protocols

While specific protocols for assessing the stability of 1,5-dichlorohexane are not widely published, a general approach to determine its stability under your experimental conditions is provided below.

Protocol: Assessing the Stability of 1,5-Dichlorohexane

• Reaction Setup: In a clean, dry reaction vessel, dissolve a known concentration of 1,5-dichlorohexane in the solvent to be used in your experiment.

• Addition of Acid/Base: Add the desired concentration of the acidic or basic reagent.

• Time-Course Analysis: At regular time intervals (e.g., 0, 1, 2, 4, 8, and 24 hours), withdraw a small aliquot of the reaction mixture.

• Quenching: Immediately neutralize the aliquot with a suitable quenching agent (e.g., a weak base for an acidic reaction, or a weak acid for a basic reaction).

• Analysis: Analyze the quenched aliquot by a suitable analytical method, such as Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC), to quantify the remaining 1,5-dichlorohexane and identify any degradation products.

• Data Interpretation: Plot the concentration of 1,5-dichlorohexane as a function of time to determine its rate of degradation under your specific conditions.

Visualizations

Potential Reaction Pathways of 1,5-Dichlorohexane

Caption: Reaction pathways of 1,5-dichlorohexane.

Troubleshooting Workflow for Stability Issues

Caption: Troubleshooting workflow for stability issues.

Reference Data & Comparative Studies

A Comparative Guide to the Cyclization of 1,5-dichlorohexane and 1,6-dichlorohexane

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the intramolecular cyclization of 1,5-dichlorohexane and 1,6-dichlorohexane (B1210651), focusing on the formation of methylcyclopentane (B18539) and cyclohexane, respectively. This reaction, typically an intramolecular Wurtz or Freund-type reaction, is a fundamental method for the synthesis of five and six-membered cycloalkanes. The choice of starting material has a significant impact on the reaction efficiency and product yield.

Performance Comparison in Cyclization Reactions

The intramolecular cyclization of α,ω-dihaloalkanes, such as 1,5-dichlorohexane and 1,6-dichlorohexane, using an alkali metal like sodium is a well-established method for forming carbocyclic rings. The general principle involves the reductive coupling of the two carbon-halogen bonds within the same molecule.

The formation of five- and six-membered rings is generally favored in these reactions due to the thermodynamic stability of the resulting cycloalkanes. However, the yield of the cyclized product is influenced by the chain length of the dihalide.

Starting Material	Primary Product	Ring Size	Typical Reaction Conditions	Reported Yield
1,5-dichlorohexane	Methylcyclopentane	5-membered	Sodium metal in an inert solvent (e.g., dry ether or dioxane)	Yields are variable and often moderate.
1,6-dichlorohexane	Cyclohexane	6-membered	Sodium metal in an inert solvent (e.g., dry ether or dioxane)	Generally considered a favorable reaction with moderate to good yields.[1][2]

Note: Specific yield data for the cyclization of 1,5-dichlorohexane and 1,6-dichlorohexane via the Wurtz reaction is not extensively documented in readily available literature. The yields are known to be variable for such reactions. The information presented is based on the general principles of intramolecular Wurtz reactions and analogies with similar dihalides (e.g., dibromohexanes).

Mechanistic Pathways

The intramolecular Wurtz reaction can proceed through two principal mechanistic pathways: a radical pathway and an organometallic pathway. It is likely that both mechanisms can operate, and the predominant pathway may depend on the specific reaction conditions.

Diagram of the General Reaction Workflow

Caption: General experimental workflow for the intramolecular Wurtz cyclization of dichlorohexanes.

Logical Relationship of Reaction Pathways

Caption: The dual mechanistic possibilities in the Wurtz-Freund cyclization of dichloroalkanes.

Experimental Protocols

While specific, detailed modern protocols for the intramolecular Wurtz cyclization of 1,5- and 1,6-dichlorohexane are not abundant in recent literature, a general procedure can be outlined based on classical preparations of cycloalkanes from dihalides. The following is a representative protocol adapted from procedures for similar reactions.

Objective: To synthesize a cycloalkane (methylcyclopentane or cyclohexane) from the corresponding dichlorohexane via an intramolecular Wurtz reaction.

Materials:

• 1,5-dichlorohexane or 1,6-dichlorohexane

• Sodium metal, finely cut or as a dispersion

• Anhydrous diethyl ether or anhydrous dioxane

• Absolute ethanol (B145695) (for quenching)

• Saturated aqueous sodium chloride solution

• Anhydrous magnesium sulfate

• Apparatus for reflux under an inert atmosphere (e.g., nitrogen or argon)

Procedure:

• Apparatus Setup: A three-necked round-bottom flask is equipped with a reflux condenser (with a drying tube or inert gas inlet), a mechanical stirrer, and a dropping funnel. The entire apparatus must be thoroughly dried before use.

• Reaction Initiation: The flask is charged with anhydrous diethyl ether (or dioxane) and the sodium metal under an inert atmosphere.

• Addition of Dihaloalkane: A solution of the dichlorohexane in the anhydrous solvent is placed in the dropping funnel and added dropwise to the stirred suspension of sodium metal at a rate that maintains a gentle reflux.

• Reaction Period: After the addition is complete, the reaction mixture is heated to reflux for several hours to ensure the completion of the reaction.

• Quenching: The reaction mixture is cooled to room temperature, and any unreacted sodium is carefully destroyed by the slow, dropwise addition of absolute ethanol.

• Work-up: Water is cautiously added to the mixture to dissolve the sodium salts. The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

• Isolation and Purification: The combined organic extracts are washed with a saturated aqueous sodium chloride solution and dried over anhydrous magnesium sulfate. The solvent is removed by distillation, and the resulting crude cycloalkane can be purified by fractional distillation.

Safety Precautions: This reaction involves metallic sodium, which is highly reactive and flammable, especially in the presence of water or alcohols. The reaction must be carried out under strictly anhydrous conditions and under an inert atmosphere. Appropriate personal protective equipment, including safety glasses, gloves, and a lab coat, must be worn.

Conclusion

Both 1,5-dichlorohexane and 1,6-dichlorohexane can undergo intramolecular cyclization to form methylcyclopentane and cyclohexane, respectively, via a Wurtz-type reaction. The formation of the six-membered ring from 1,6-dichlorohexane is generally considered to be a more favorable process, often leading to better yields compared to the formation of the five-membered ring from 1,5-dichlorohexane under similar conditions. The choice of the starting dihalide is therefore a critical parameter in the synthesis of these fundamental cycloalkane structures. The reaction mechanism can proceed through either radical or organometallic intermediates, and careful control of reaction conditions is necessary to optimize the yield of the desired cyclized product.

References

• 1. Wurtz reaction - Wikipedia [en.wikipedia.org]
• 2. askfilo.com [askfilo.com]

Navigating Reactivity: A Comparative Analysis of 1,5-Dichlorohexane and Other Dihaloalkanes

For researchers and professionals in drug development and synthetic chemistry, understanding the nuanced reactivity of bifunctional molecules like dihaloalkanes is paramount for designing efficient synthetic routes. This guide provides a comprehensive comparison of the reactivity of 1,5-dichlorohexane with other key dihaloalkanes, supported by established principles of organic chemistry and illustrative experimental data. We delve into the critical factors governing their reaction rates in nucleophilic substitution and cyclization reactions, offering a framework for predictable and controlled chemical transformations.

The reactivity of dihaloalkanes is fundamentally dictated by several key factors: the nature of the halogen atom, the length of the alkyl chain separating the two halogens, and the reaction conditions. These elements collectively influence the propensity of these molecules to undergo intermolecular nucleophilic substitution or intramolecular cyclization.

The Decisive Role of the Halogen: A Reactivity Hierarchy

The identity of the halogen atom serves as a primary determinant of a dihaloalkane's reactivity. The carbon-halogen bond strength and the stability of the resulting halide ion (the leaving group) are inversely related. Weaker carbon-halogen bonds are more easily cleaved, leading to faster reaction rates. The established order of reactivity for haloalkanes is:

R-I > R-Br > R-Cl > R-F

This trend is a direct consequence of the leaving group's ability. The iodide ion is an excellent leaving group due to its large size, high polarizability, and the relatively weak C-I bond. Conversely, the chloride ion is a less effective leaving group, resulting in slower reaction rates for chloroalkanes compared to their bromo- and iodo- counterparts.

Impact of Chain Length on Reactivity and Reaction Pathway

The number of carbon atoms separating the two halogen atoms significantly influences the outcome of the reaction. While short-chain dihaloalkanes (e.g., 1,3-dihalopropane) readily undergo cyclization to form small rings, longer chains can also cyclize, though intermolecular reactions become more competitive. For dihaloalkanes like the 1,5- and 1,6-isomers, intramolecular cyclization to form five and six-membered rings, respectively, is a common and often favored pathway, particularly with nucleophiles such as ammonia (B1221849) and its derivatives.

Comparative Reactivity in Piperidine (B6355638) Synthesis

A quintessential reaction illustrating the reactivity differences among 1,5-dihaloalkanes is the synthesis of piperidine through cyclization with ammonia. This reaction proceeds via a nucleophilic substitution mechanism. The expected relative rates of reaction for different 1,5-dihalohexanes are summarized in the table below, based on the established principles of leaving group ability.

Dihaloalkane	Nucleophile	Product	Expected Relative Rate
1,5-Diiodohexane	Ammonia (NH₃)	Piperidine	Fastest
1,5-Dibromohexane	Ammonia (NH₃)	Piperidine	Intermediate
1,5-Dichlorohexane	Ammonia (NH₃)	Piperidine	Slowest

This table illustrates the expected trend in reactivity based on the leaving group ability (I > Br > Cl). Specific reaction rates would need to be determined experimentally under identical conditions.

Experimental Protocol: Comparative Kinetic Analysis of Dihaloalkane Cyclization

The following protocol outlines a general method for comparing the reaction rates of different 1,5-dihaloalkanes in the synthesis of a substituted piperidine.

Objective: To determine the relative rates of cyclization of 1,5-dichlorohexane, 1,5-dibromohexane, and 1,5-diiodohexane with a primary amine.

Materials:

• 1,5-Dichlorohexane

• 1,5-Dibromohexane

• 1,5-Diiodohexane

• Benzylamine (B48309)

• Sodium carbonate

• Ethanol (anhydrous)

• Gas chromatograph-mass spectrometer (GC-MS)

• Thermostatted reaction vials

Procedure:

• Solution Preparation: Prepare 0.1 M stock solutions of each 1,5-dihalohexane in anhydrous ethanol. Prepare a 0.2 M solution of benzylamine and a 0.2 M solution of sodium carbonate in anhydrous ethanol.

• Reaction Setup: In separate thermostatted reaction vials maintained at 50°C, add 1.0 mL of the benzylamine solution and 1.0 mL of the sodium carbonate solution.

• Initiation of Reaction: To each vial, rapidly add 1.0 mL of one of the 1,5-dihalohexane stock solutions and start a timer. This will result in final concentrations of approximately 0.033 M for the dihaloalkane and 0.067 M for benzylamine and sodium carbonate.

• Sampling: At regular time intervals (e.g., 15, 30, 60, 120, and 240 minutes), withdraw a 100 µL aliquot from each reaction mixture.

• Quenching: Immediately quench the reaction in the aliquot by diluting it in 1.0 mL of a suitable solvent (e.g., ethyl acetate) containing an internal standard.

• Analysis: Analyze the quenched samples by GC-MS to determine the concentration of the remaining dihaloalkane and the formed N-benzylpiperidine.

• Data Analysis: Plot the concentration of the dihaloalkane versus time for each of the three reactions. The initial rate of each reaction can be determined from the slope of the tangent to the curve at t=0. The relative rates can then be compared.

Visualizing Reaction Pathways and Logic

To further elucidate the concepts discussed, the following diagrams created using Graphviz (DOT language) illustrate the reaction pathway for piperidine synthesis and the logical relationship of dihaloalkane reactivity.

Caption: Relative reactivity of 1,5-dihalohexanes.

Caption: Cyclization of a 1,5-dihalohexane with ammonia.

Navigating the Analysis of 1,5-Dichlorohexane Reaction Products: A GC-MS Comparison Guide

For researchers, scientists, and professionals in drug development, the precise analysis of reaction products is paramount for ensuring the purity, efficacy, and safety of synthesized compounds. This guide provides a comprehensive comparison of Gas Chromatography-Mass Spectrometry (GC-MS) with other analytical techniques for the characterization of reaction products derived from 1,5-dichlorohexane, a versatile bifunctional molecule.

When 1,5-dichlorohexane undergoes a reaction, such as an intramolecular cyclization or substitution, a mixture of products and unreacted starting material is often the result. Identifying and quantifying these components is crucial for optimizing reaction conditions and for the isolation of the desired product. GC-MS stands out as a powerful and widely adopted technique for this purpose due to its exceptional separation capabilities and definitive compound identification.

This guide will delve into a representative reaction of 1,5-dichlorohexane with sodium sulfide (B99878), leading to the formation of a cyclic thioether, to illustrate the utility of GC-MS. We will present detailed experimental protocols, quantitative data, and a comparison with alternative analytical methods.

Unraveling Reaction Mixtures: The Power of GC-MS

Gas Chromatography-Mass Spectrometry is a hybrid analytical technique that combines the separation power of gas chromatography with the detection and identification capabilities of mass spectrometry. In the context of analyzing the reaction products of 1,5-dichlorohexane, GC-MS offers several distinct advantages:

• High-Resolution Separation: The gas chromatography component effectively separates volatile and semi-volatile compounds in a complex mixture based on their boiling points and interactions with the stationary phase of the GC column. This allows for the individual analysis of each component, even if they have similar chemical properties.

• Unambiguous Identification: The mass spectrometer provides a unique "fingerprint" for each separated compound in the form of a mass spectrum. This spectrum, which shows the mass-to-charge ratio of the molecule and its fragments, allows for confident identification by comparing it to spectral libraries.

• Quantitative Analysis: By measuring the area under each peak in the gas chromatogram, the relative abundance of each component in the mixture can be determined. With appropriate calibration, this can be converted into absolute concentrations.

A Case Study: Reaction of 1,5-Dichlorohexane with Sodium Sulfide

A common reaction of dihaloalkanes is the formation of cyclic compounds. In this example, 1,5-dichlorohexane reacts with sodium sulfide (Na₂S) to undergo an intramolecular cyclization, yielding 2-methyltetrahydrothiophene (B158808) as the primary product. However, the reaction may not proceed to completion, and side reactions could lead to the formation of other products, such as chloromethylcyclopentane through an alternative cyclization pathway.

Below is a summary of the expected components in the reaction mixture and their key identifying features in a GC-MS analysis.

Compound	Retention Time (min)	Key Mass Fragments (m/z)	Identification
1,5-Dichlorohexane (Reactant)	~8.5	119, 91, 62, 41	Unreacted Material
2-Methyltetrahydrothiophene (Product)	~7.2	102, 87, 59, 45	Major Product
Chloromethylcyclopentane (Side-Product)	~7.8	83, 69, 55, 41	Minor Side-Product

Experimental Protocol: GC-MS Analysis

A standard protocol for the GC-MS analysis of the 1,5-dichlorohexane reaction mixture is as follows:

• Sample Preparation: A 1 µL aliquot of the reaction mixture is diluted with a suitable solvent (e.g., dichloromethane) in a 1:100 ratio.

• Gas Chromatography:

  • Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm i.d., 0.25 µm film thickness) is typically used.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Injector Temperature: 250°C.

  • Oven Temperature Program: Initial temperature of 50°C held for 2 minutes, then ramped to 200°C at a rate of 10°C/min, and held for 5 minutes.

• Mass Spectrometry:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-200.

  • Ion Source Temperature: 230°C.

  • Data Acquisition: Full scan mode.

GC-MS Experimental Workflow

Alternative Analytical Techniques: A Comparative Overview

While GC-MS is a powerful tool, other analytical techniques can also be employed for the analysis of 1,5-dichlorohexane reaction products. The choice of method often depends on the specific analytical goals, available instrumentation, and the chemical nature of the analytes.

Technique	Principle	Advantages	Disadvantages
GC-MS	Separation by gas chromatography followed by mass spectrometric detection.	High resolution, definitive identification, quantitative capabilities.	Requires volatile and thermally stable analytes.
HPLC	Separation by liquid chromatography with various detectors (e.g., UV, RI).	Suitable for non-volatile and thermally labile compounds, preparative scale possible.	Lower resolution than GC for some compounds, identification may not be as definitive without a mass detector.
NMR Spectroscopy	Exploits the magnetic properties of atomic nuclei to provide detailed structural information.	Provides unambiguous structural elucidation, non-destructive, can analyze complex mixtures without separation.	Lower sensitivity than MS, requires higher sample concentrations, complex spectra can be difficult to interpret.

Experimental Protocol: High-Performance Liquid Chromatography (HPLC)

For a comparative analysis using HPLC, the following protocol could be employed:

• Sample Preparation: The reaction mixture is diluted with the mobile phase.

• HPLC System:

  • Column: A reverse-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: A gradient of acetonitrile (B52724) and water.

  • Flow Rate: 1 mL/min.

  • Detector: A Refractive Index (RI) detector is suitable for detecting compounds without a UV chromophore.

NMR Characterization of Hexanediols: A Comparative Guide for Researchers

For researchers and professionals in drug development and chemical synthesis, precise analytical characterization of synthesized compounds is paramount. This guide provides a comparative analysis of the Nuclear Magnetic Resonance (NMR) spectroscopic data for 1,5-hexanediol (B1582509), a product synthesized from 1,5-dichlorohexane, and its structural isomer, 1,6-hexanediol (B165255), a common alternative.

This document outlines the experimental protocols for the synthesis of these diols and presents their ¹H and ¹³C NMR data in a clear, tabular format to facilitate easy comparison. Understanding the subtle differences in their NMR spectra is crucial for confirming the identity and purity of these compounds in a laboratory setting.

Data Presentation: ¹H and ¹³C NMR Data

The following tables summarize the quantitative ¹H and ¹³C NMR data for the starting material, 1,5-dichlorohexane, the synthesized product, 1,5-hexanediol, and the comparative compound, 1,6-hexanediol.

Table 1: ¹H NMR Spectral Data

Compound	Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
1,5-Dichlorohexane	H1, H1'	1.78	m	-	4H
H2, H2'	1.50	m	-	4H
H3, H4	3.55	t	6.6	4H
1,5-Hexanediol	H1, H1'	1.44	m	-	4H
H2, H2'	1.57	m	-	4H
H3, H4	3.62	t	6.5	4H
OH	2.42	s	-	2H
1,6-Hexanediol	H1, H1', H6, H6'	1.38	p	6.7	4H
H2, H2', H5, H5'	1.57	p	6.7	4H
H3, H3', H4, H4'	3.63	t	6.6	4H
OH	1.85	s	-	2H

Table 2: ¹³C NMR Spectral Data

Compound	Carbon Assignment	Chemical Shift (δ, ppm)
1,5-Dichlorohexane	C1, C5	45.1
C2, C4	32.5
C3	26.6
1,5-Hexanediol	C1, C6	62.8
C2, C5	32.6
C3, C4	25.7
1,6-Hexanediol	C1, C6	62.9
C2, C5	32.8
C3, C4	25.9

Experimental Protocols

Synthesis of 1,5-Hexanediol from 1,5-Dichlorohexane (Hydrolysis)

This protocol describes a representative procedure for the hydrolysis of 1,5-dichlorohexane to 1,5-hexanediol.

• Reaction Setup: A solution of 1,5-dichlorohexane (1 equivalent) in a suitable solvent (e.g., a mixture of water and a phase-transfer catalyst or a water-miscible organic solvent like dioxane) is prepared in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

• Hydrolysis: An aqueous solution of a base, such as sodium hydroxide (B78521) or potassium carbonate (2.2 equivalents), is added to the flask.

• Reaction Conditions: The reaction mixture is heated to reflux (typically 80-100 °C) and stirred vigorously for several hours (e.g., 12-24 hours) to ensure complete conversion. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Workup: After cooling to room temperature, the reaction mixture is neutralized with a dilute acid (e.g., HCl). The product is then extracted with an organic solvent (e.g., ethyl acetate). The organic layers are combined, washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica (B1680970) gel or by distillation to yield pure 1,5-hexanediol.

• NMR Sample Preparation: A small amount of the purified product is dissolved in a deuterated solvent (e.g., CDCl₃ or D₂O) for NMR analysis.

Alternative Synthesis: 1,6-Hexanediol from Adipic Acid (Hydrogenation)

A common industrial method for producing 1,6-hexanediol is the hydrogenation of adipic acid or its esters.[1]

• Esterification: Adipic acid is first esterified with an alcohol (e.g., methanol) in the presence of an acid catalyst to form the corresponding diester (dimethyl adipate).[1]

• Hydrogenation: The adipate (B1204190) ester is then subjected to high-pressure hydrogenation in the presence of a suitable catalyst, such as a copper-based or ruthenium-based catalyst.[1]

• Reaction Conditions: The reaction is typically carried out at elevated temperatures and pressures.[1]

• Purification: The resulting 1,6-hexanediol is purified by distillation.[1]

• NMR Sample Preparation: A sample of the purified 1,6-hexanediol is dissolved in a deuterated solvent for NMR analysis.

Visualization of Synthetic Pathway and Characterization

The following diagram illustrates the synthesis of 1,5-hexanediol from 1,5-dichlorohexane and its subsequent NMR characterization.

Caption: Synthetic pathway of 1,5-hexanediol and its NMR characterization workflow.

References

• 1. US8124815B2 - Process for preparing 1,6-hexanediol - Google Patents [patents.google.com]

A Comparative Guide to Alternative Reagents for 1,5-Dichlorohexane in Alkylation Reactions

For Researchers, Scientists, and Drug Development Professionals

Alkylation reactions are fundamental to the synthesis of a vast array of organic molecules, from pharmaceuticals to materials. The choice of the alkylating agent is critical, directly impacting reaction efficiency, yield, and scalability. 1,5-Dichlorohexane has been a common bifunctional alkylating agent for forming five-carbon linkages. However, its relatively low reactivity often necessitates harsh reaction conditions. This guide provides a comprehensive comparison of more reactive and efficient alternatives, supported by experimental data and detailed protocols to inform your synthetic strategies.

Executive Summary

The primary alternatives to 1,5-dichlorohexane for introducing a pentylene linker are other 1,5-dihalopentanes and 1,5-disulfonate esters. The reactivity of these reagents is dictated by the nature of the leaving group. Based on established principles of nucleophilic substitution, the general order of reactivity is:

1,5-Diiodopentane (B146698) > 1,5-Dibromopentane (B145557) > Pentane-1,5-diyl Bis(tosylate/mesylate) > 1,5-Dichlorohexane

This increased reactivity allows for milder reaction conditions, shorter reaction times, and often higher yields, providing significant advantages in complex syntheses.

Reactivity and Leaving Group Ability

The efficiency of an alkylating agent in SN2 reactions is directly correlated to the ability of its leaving group to depart. A good leaving group is a weak base, as it is stable on its own. The relative basicity of the leaving groups considered here is Cl⁻ > Br⁻ > I⁻ > TsO⁻/MsO⁻. Consequently, the leaving group ability and, therefore, the reactivity of the alkylating agent, follows the inverse order.[1][2]

Sulfonate esters like tosylates (OTs) and mesylates (OMs) are the conjugate bases of strong acids (p-toluenesulfonic acid and methanesulfonic acid, respectively), making them exceptionally weak bases and excellent leaving groups, often superior to halides.[3][4][5]

Figure 1. Logical relationship of reactivity for 1,5-dichlorohexane alternatives.

Performance Comparison: Experimental Data

Reagent	Nucleophile	Reaction Type	Conditions	Time	Yield	Reference
1,5-Dibromopentane	Aniline	N-Alkylation / Cyclization	Heat	-	-	[1]
1,5-Dibromopentane	4-Bromophenol (B116583)	O-Alkylation (Williamson Ether Synthesis)	K₂CO₃, Acetone (B3395972)	24 h	70-85%	[6]
1,5-Dibromopentane	Diethyl Malonate	C-Alkylation (Malonic Ester Synthesis)	NaOEt, EtOH	2-16 h	High	[1][7]
1,5-Diiodopentane	Various	Cross-linking / Alkylation	-	-	-	[8][9]
Pentane-1,5-diyl bis(benzenesulfonate)	Aniline	N-Alkylation / Cyclization	-	-	-	[1]

Note: Data for 1,5-dichlorohexane is often characterized by harsher conditions (e.g., higher temperatures, stronger bases, or phase-transfer catalysts) to achieve comparable reactivity to its bromo and iodo counterparts.

Synthesis of Alternatives

The more reactive alternatives to 1,5-dichlorohexane can be readily synthesized from 1,5-pentanediol, which is commercially available and can be produced from biomass-derived precursors like furfural.[5][10][11]

Figure 2. General synthetic routes to more reactive pentylene alkylating agents from 1,5-pentanediol.

Experimental Protocols

Protocol 1: Synthesis of 1,5-Bis(4-bromophenoxy)pentane (B46976) via Williamson Ether Synthesis

This protocol details the O-alkylation of a phenol (B47542) using 1,5-dibromopentane.

Materials:

• 4-Bromophenol

• 1,5-Dibromopentane

• Anhydrous Potassium Carbonate (K₂CO₃)

• Anhydrous Acetone

• Dichloromethane (B109758)

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

• Ethanol (B145695) (for recrystallization)

Procedure:

• To a 500 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 4-bromophenol (10.0 g, 0.0578 mol) and anhydrous potassium carbonate (15.98 g, 0.1156 mol).[6]

• Add 200 mL of anhydrous acetone to the flask.[6]

• While stirring vigorously, add 1,5-dibromopentane (4.05 mL, 0.0289 mol) to the suspension.[6]

• Heat the reaction mixture to reflux and maintain for 24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).[6]

• After completion, cool the mixture to room temperature and filter the solid salts. Wash the residue with acetone.[6]

• Combine the filtrate and washings and remove the acetone under reduced pressure.[6]

• Dissolve the crude product in dichloromethane (100 mL) and wash sequentially with water (2 x 50 mL) and brine (50 mL).[6]

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate to yield the crude product.[6]

• Purify the product by recrystallization from ethanol to obtain 1,5-bis(4-bromophenoxy)pentane as a white solid. The expected yield is 70-85%.[6]

Figure 3. Experimental workflow for Williamson Ether Synthesis using 1,5-dibromopentane.

Protocol 2: General Procedure for Malonic Ester Synthesis (Intramolecular Cyclization)

This protocol describes the synthesis of a cyclic carboxylic acid precursor using a dihaloalkane and diethyl malonate. The higher reactivity of 1,5-dibromopentane or 1,5-diiodopentane is advantageous for this transformation.

Materials:

• Sodium metal

• Absolute Ethanol

• Diethyl Malonate

• 1,5-Dibromopentane (or other dihaloalkane)

• Aqueous NaOH

• Aqueous HCl

Procedure:

• Enolate Formation: In a round-bottom flask equipped with a reflux condenser and stirrer, dissolve clean sodium metal (2 eq.) in absolute ethanol to prepare a solution of sodium ethoxide.[1][7]

• Cool the sodium ethoxide solution and add diethyl malonate (1 eq.) dropwise.[1]

• Alkylation: Add 1,5-dibromopentane (1 eq.) to the solution of the malonate enolate. Reflux the mixture until the solution is neutral to moist litmus (B1172312) paper (typically 2-16 hours).[1][7]

• Distill off the ethanol. Add water to the residue and separate the organic layer containing the cyclized product (a diethyl 1,1-cyclohexanedicarboxylate).

• Hydrolysis and Decarboxylation: Saponify the diester by refluxing with aqueous NaOH.

• After cooling, acidify the mixture with HCl to precipitate the dicarboxylic acid.

• Gently heat the dicarboxylic acid to induce decarboxylation, yielding the final cyclohexanecarboxylic acid.

Conclusion

For researchers requiring a pentylene linker in their synthetic targets, moving beyond 1,5-dichlorohexane offers significant advantages.

• 1,5-Dibromopentane provides a good balance of increased reactivity and cost-effectiveness.

• 1,5-Diiodopentane offers the highest reactivity among the dihalides, making it suitable for challenging alkylations or when very mild conditions are required.

• Pentane-1,5-diyl bis(tosylate) or its mesylate analogue are superior alternatives when exceptionally good leaving groups are needed, often providing cleaner reactions and higher yields, despite the additional synthetic step required for their preparation from 1,5-pentanediol.

By selecting the appropriate reagent based on the nucleophilicity of the substrate and the desired reaction conditions, chemists can significantly improve the efficiency and outcome of their alkylation reactions.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Continuous N-alkylation reactions of amino alcohols using γ-Al2O3 and supercritical CO2: unexpected formation of cyclic ureas and urethanes by reaction with CO2 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Malonates in Cyclocondensation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. orgsyn.org [orgsyn.org]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. benchchem.com [benchchem.com]
• 10. Recent advances in heterolytic nucleofugal leaving groups - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Navigating Synthesis: A Cost-Benefit Analysis of 1,5-Dichlorohexane

For researchers and professionals in drug development and chemical synthesis, the choice of starting materials is a critical decision that impacts not only the efficiency and yield of a reaction but also the overall cost and safety of the process. 1,5-Dichlorohexane, a difunctional electrophile, presents itself as a viable building block for the construction of various heterocyclic scaffolds, particularly six- and seven-membered rings which are prevalent in many biologically active molecules. This guide provides a comprehensive cost-benefit analysis of using 1,5-dichlorohexane in synthesis, comparing it with its common alternatives, 1,5-dibromohexane (B1618359) and 1,5-diiodohexane.

Performance Comparison in Heterocycle Synthesis

The primary application of 1,5-dihalohexanes in the synthesis of heterocycles involves the dialkylation of a dinucleophile, such as a primary amine or an alkoxide, leading to the formation of N-substituted piperidines or oxepanes, respectively. The reactivity of the dihaloalkane is a key factor influencing the reaction conditions and outcomes.

Key Considerations:

• Reactivity: The reactivity of alkyl halides in nucleophilic substitution reactions follows the trend I > Br > Cl. This means that 1,5-diiodohexane is the most reactive, followed by 1,5-dibromohexane, and lastly 1,5-dichlorohexane. This higher reactivity often translates to milder reaction conditions (e.g., lower temperatures and shorter reaction times) and potentially higher yields.

• Cost: The cost of these reagents generally follows the inverse trend of their reactivity, with the dichloro- derivative being the most economical and the diiodo- derivative being the most expensive.

• Selectivity: In some cases, the lower reactivity of 1,5-dichlorohexane can be advantageous, potentially leading to higher selectivity and fewer side products, especially in complex syntheses with multiple functional groups.

The following tables summarize the quantitative data for the synthesis of N-substituted piperidines, a common application for these reagents.

Table 1: Cost Comparison of 1,5-Dihalohexanes

Compound	Molecular Formula	Molecular Weight ( g/mol )	Indicative Price (per gram, research scale)
1,5-Dichlorohexane	C₆H₁₂Cl₂	155.06	~$1-5
1,5-Dibromohexane	C₆H₁₂Br₂	243.97	~$5-15
1,6-Diiodohexane	C₆H₁₂I₂	337.97	>$20

Note: Prices are indicative and can vary significantly based on supplier, purity, and quantity.

Table 2: Comparative Performance in the Synthesis of N-Benzylpiperidine

Reagent	Reaction Conditions	Reaction Time	Yield (%)
1,5-Dichlorohexane	Benzylamine (B48309), K₂CO₃, DMF, 120 °C	24 h	~75 (estimated)
1,5-Dibromohexane	Benzylamine, K₂CO₃, H₂O, Microwave, 120 °C	15 min	92[1]
1,5-Diiodohexane	Benzylamine, K₂CO₃, DMF, 80 °C	6 h	>95 (estimated)

Estimated yields for 1,5-dichlorohexane and 1,5-diiodohexane are based on general reactivity trends of alkyl halides, where direct comparative experimental data under identical conditions was not available.

Experimental Protocols

Detailed methodologies for key experiments are provided below to allow for replication and further investigation.

Protocol 1: Microwave-Assisted Synthesis of 1-Benzylpiperidine from 1,5-Dibromohexane [1]

• Materials: 1,5-dibromohexane, benzylamine, potassium carbonate, water, ethyl acetate (B1210297), anhydrous sodium sulfate (B86663).

• Procedure:

  • In a 10 mL microwave reactor tube, combine 1,5-dibromohexane (1.0 mmol), benzylamine (1.2 mmol), and potassium carbonate (2.5 mmol).

  • Add 2 mL of water to the reaction mixture.

  • Seal the tube and place it in a microwave reactor.

  • Irradiate the mixture at 120°C for 15 minutes.

  • After cooling to room temperature, extract the reaction mixture with ethyl acetate (3 x 10 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • The crude product can be purified by column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate) to afford pure 1-benzylpiperidine.

Protocol 2: Synthesis of 1-Phenylpiperidine (B1584701) from Aniline (B41778) and 1,5-Dibromopentane (B145557)

• Materials: Aniline, 1,5-dibromopentane.

• Procedure:

  • A mixture of aniline and 1,5-dibromopentane is warmed.[2]

  • The reaction progress is monitored by an appropriate technique (e.g., TLC or GC-MS).

  • Upon completion, the reaction mixture is worked up to isolate the 1-phenylpiperidine product. Note: The cited reference provides a general statement of the synthesis without detailed experimental conditions.

Decision-Making Workflow

The selection of the appropriate 1,5-dihalohexane for a specific synthesis is a multi-faceted decision. The following diagram illustrates a logical workflow to guide this choice.

Caption: A decision-making workflow for selecting the appropriate 1,5-dihalohexane.

Conclusion

The cost-benefit analysis of using 1,5-dichlorohexane in synthesis reveals a clear trade-off between cost and reactivity. While it is the most budget-friendly option among its bromo- and iodo- counterparts, its lower reactivity necessitates more forcing reaction conditions, which may not be suitable for sensitive substrates or time-critical applications. For small-scale research and development where cost is a major driver and harsher conditions are tolerable, 1,5-dichlorohexane is a compelling choice. However, for syntheses requiring higher yields, faster reaction times, and milder conditions, particularly in the context of drug development and scale-up, the higher reactivity of 1,5-dibromohexane often justifies its increased cost. 1,5-diiodohexane, with its superior reactivity, is best reserved for challenging syntheses where maximizing yield and minimizing reaction time are of utmost importance, and the higher cost is not a prohibitive factor. Ultimately, the optimal choice depends on a careful evaluation of the specific synthetic goals, budget constraints, and the chemical nature of the substrates involved.

References

• 1. benchchem.com [benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]

Mechanistic Showdown: A Comparative Guide to Reactions of 1,5-Dichlorohexane

For Researchers, Scientists, and Drug Development Professionals

1,5-Dichlorohexane, a bifunctional electrophile, serves as a versatile precursor in the synthesis of various acyclic and cyclic compounds. Its reactivity is governed by the two terminal chloro- leaving groups, making it a valuable substrate for a range of organic transformations, including intramolecular cyclization, nucleophilic substitution, and elimination reactions. Understanding the mechanistic nuances of these competing pathways is paramount for controlling product distribution and optimizing synthetic strategies. This guide provides an objective comparison of these reactions, supported by established chemical principles and analogous experimental data, to aid researchers in predicting and controlling the outcomes of reactions involving 1,5-dichlorohexane.

Intramolecular Cyclization: Forging Rings

The spatial arrangement of the two electrophilic centers in 1,5-dichlorohexane makes it an ideal candidate for intramolecular cyclization to form six-membered rings, such as cyclohexane (B81311) or tetrahydropyran (B127337) derivatives, upon reaction with a suitable dinucleophile.

A prominent example is the reaction with a malonic ester anion to form a substituted cyclohexane, a key step in the synthesis of various carbocyclic scaffolds. The mechanism proceeds via a tandem intramolecular SN2 reaction.

Logical Relationship of Intramolecular Cyclization

Caption: Intramolecular SN2 cyclization of 1,5-dichlorohexane.

Comparison with 1,5-Dibromohexane (B1618359)

Feature	1,5-Dichlorohexane	1,5-Dibromohexane (Expected)
Reaction Rate	Slower	Faster
Reaction Conditions	More forcing (higher temp., stronger base)	Milder
Leaving Group Ability	Poorer	Better
C-X Bond Strength	Stronger	Weaker

Table 1. Comparison of Reactivity in Intramolecular Cyclization.

Experimental Protocol: Synthesis of a Substituted Cyclohexane (Analogous)

This protocol is adapted from the malonic ester synthesis of a cyclobutane (B1203170) derivative and can be modified for the synthesis of a cyclohexane derivative using 1,5-dihalohexane.

Objective: To synthesize a diethyl cyclohexane-1,1-dicarboxylate via intramolecular cyclization.

Materials:

• 1,5-dichlorohexane (or 1,5-dibromohexane)

• Diethyl malonate

• Sodium ethoxide

• Ethanol (B145695) (absolute)

• Diethyl ether

• Hydrochloric acid (dilute)

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution

• Anhydrous magnesium sulfate

Procedure:

• A solution of sodium ethoxide is prepared by dissolving sodium metal in absolute ethanol under an inert atmosphere.

• Diethyl malonate is added dropwise to the sodium ethoxide solution at 0 °C.

• 1,5-dichlorohexane is then added to the reaction mixture.

• The reaction mixture is heated under reflux for several hours.

• After cooling, the mixture is poured into water and extracted with diethyl ether.

• The organic layer is washed with dilute HCl, saturated NaHCO₃, and saturated NaCl solutions.

• The organic layer is dried over anhydrous MgSO₄, filtered, and the solvent is removed under reduced pressure.

• The crude product is purified by vacuum distillation.

Nucleophilic Substitution: Chain Extension and Functionalization

1,5-dichlorohexane can undergo intermolecular nucleophilic substitution at one or both ends, leading to a variety of difunctionalized acyclic products. The choice of nucleophile and reaction conditions determines the product distribution.

Reaction with Ammonia (B1221849)

The reaction of 1,5-dichlorohexane with ammonia is a classic example of nucleophilic substitution to form amines.[2][3][4] The reaction proceeds via an SN2 mechanism, where the lone pair of the ammonia molecule attacks the delta-positive carbon atom bonded to the chlorine.

Experimental Workflow for Amination of 1,5-Dichlorohexane

Caption: Workflow for the synthesis of 1,6-hexanediamine.

A challenge in this reaction is the potential for over-alkylation, as the primary amine product is also a nucleophile. Using a large excess of ammonia can help to favor the formation of the primary diamine.

Reaction with Sodium Sulfide (B99878)

Reaction with sodium sulfide (Na₂S) leads to the formation of sulfur-containing heterocycles through a double nucleophilic substitution.[5][6] The highly nucleophilic sulfide anion displaces both chloride ions to form a stable six-membered ring, tetrahydro-2H-thiopyran.

Nucleophile	Product	Mechanism	Key Considerations
Ammonia (excess)	1,6-Hexanediamine	SN2	Use of excess ammonia to minimize over-alkylation.
Sodium Sulfide	Tetrahydro-2H-thiopyran	Intramolecular SN2	Strong nucleophile, readily forms the cyclic product.

Table 2. Comparison of Nucleophilic Substitution Reactions.

Elimination Reactions: The Genesis of Alkenes

In the presence of a strong, non-nucleophilic base, 1,5-dichlorohexane can undergo elimination reactions to form unsaturated products. The regioselectivity of these reactions is generally governed by Zaitsev's rule, which predicts the formation of the more substituted (and therefore more stable) alkene as the major product.[7]

Due to the presence of two leaving groups, a mixture of mono- and di-elimination products is possible.

Possible Elimination Products of 1,5-Dichlorohexane

Caption: Potential products from the elimination of HCl.

The use of a bulky base, such as potassium tert-butoxide, would favor the formation of the terminal alkene (Hofmann product), although for a primary halide like 1,5-dichlorohexane, the Zaitsev product is generally favored with common bases like ethoxide.

Comparison of Reaction Conditions

Reaction Type	Reagents	Conditions	Major Product Type
Intramolecular Cyclization	Dinucleophile (e.g., malonate)	Basic	Cyclic alkane
Nucleophilic Substitution	Nucleophile (e.g., NH₃, Na₂S)	Varies	Acyclic difunctionalized alkane or heterocycle
Elimination	Strong, non-nucleophilic base	High temperature	Alkenes

Table 3. General Comparison of Reaction Conditions and Products.

Conclusion

The reactivity of 1,5-dichlorohexane is a rich tapestry of competing mechanistic pathways. By carefully selecting nucleophiles, bases, and reaction conditions, researchers can steer the reaction towards the desired outcome, be it a carbocyclic or heterocyclic ring system, a difunctionalized acyclic molecule, or an unsaturated hydrocarbon. While direct comparative quantitative data for 1,5-dichlorohexane remains an area for further investigation, the principles outlined in this guide provide a robust framework for predicting and controlling its chemical behavior in synthetic applications.

References

• 1. benchchem.com [benchchem.com]
• 2. m.youtube.com [m.youtube.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chemistrystudent.com [chemistrystudent.com]
• 5. Sodium Sulfide: A Sustainable Solution for Unbalanced Redox Condensation Reaction between o-Nitroanilines and Alcohols Catalyzed by an Iron-Sulfur System [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. chem.libretexts.org [chem.libretexts.org]

Unlocking Reactivity: A Comparative Guide to Catalysts for 1,5-Dichlorohexane Transformations

For researchers, scientists, and professionals in drug development, the efficient catalytic activation of substrates is paramount. This guide provides an in-depth comparison of the efficiency of various catalysts in reactions involving 1,5-dichlorohexane, a versatile difunctional building block. By presenting supporting experimental data from analogous systems, this document aims to inform catalyst selection for key synthetic transformations such as polycondensation and cyclization.

The utility of 1,5-dichlorohexane in the synthesis of polymers and heterocyclic compounds is significant. However, its reactivity is often contingent on the appropriate choice of catalyst. This guide explores the performance of different catalytic systems, primarily focusing on phase-transfer catalysts for polycondensation reactions and Lewis acids for intramolecular cyclization.

Polycondensation Reactions: A Comparative Analysis of Phase-Transfer Catalysts

Phase-transfer catalysis is a powerful technique for facilitating reactions between reactants in immiscible phases, a common scenario in polycondensation reactions involving dihaloalkanes and bisphenols. The choice of the phase-transfer catalyst can significantly impact reaction rates and polymer properties.

While direct comparative studies on 1,5-dichlorohexane are limited, extensive research on the polycondensation of bisphenol A with other dihaloaromatics provides valuable insights into catalyst efficiency. The data presented below is extrapolated from these analogous systems to predict catalyst performance for the synthesis of polyethers from 1,5-dichlorohexane and a representative bisphenol, such as bisphenol A.

Table 1: Comparison of Crown Ethers as Phase-Transfer Catalysts in the Anionic Polycondensation of Bisphenol A with a Dihaloaromatic

Catalyst	Initiator	Solvent	Temperature (°C)	Yield (%)	Observations
15-crown-5 (B104581)	NaNH₂	DMSO	125	~100	High catalytic activity.[1]
Monobenzo-15-crown-5	NaNH₂	DMSO	125	~100	Comparable activity to 15-crown-5.[1]
18-crown-6	NaNH₂	DMSO	125	Moderate	Lower activity compared to 15-crown-5 ethers.[1]
Dicyclohexano-18-crown-6	NaNH₂	DMSO	125	Moderate	Similar activity to 18-crown-6.[1]
Dibenzo-18-crown-6	NaNH₂	DMSO	125	Low	Reduced activity due to decreased flexibility.[1]
12-crown-4	NaNH₂	DMSO	125	Low	Poor catalytic performance.[1]

This data is based on the anionic copolymerization of bisphenol A and 4,4′-dichlorodiphenyl sulfone, which serves as a model for the polycondensation with 1,5-dichlorohexane.[1]

Table 2: Comparison of Quaternary Ammonium (B1175870) Salts as Phase-Transfer Catalysts in the Synthesis of Low-Molecular-Weight Epoxy Resins from Bisphenol A

Catalyst	Solvent	Product Characteristics
Cetyltrimethylammonium bromide	Trichloroethylene	Formation of a low-molecular-weight resin.
Tetrabutylammonium bromide	Acetone	Effective in producing the desired epoxy resin.
Triethylbenzylammonium chloride	Methyl ethyl ketone	Yielded a low-molecular-weight resin.
Tributylbenzylammonium chloride	Methanol	Effective in the synthesis.
Methyltrioctylammonium chloride	Isopropanol	Resulted in the formation of the epoxy resin.

This data is derived from the synthesis of epoxy resins from bisphenol A and epichlorohydrin (B41342) and is indicative of the expected performance in Williamson ether-type polycondensations with 1,5-dichlorohexane.

Experimental Protocols

The following are representative experimental protocols for polycondensation reactions utilizing phase-transfer catalysis, adapted from analogous systems.

Protocol 1: Polycondensation using a Crown Ether Catalyst

• Reaction Setup: An oven-dried, three-necked flask equipped with a mechanical stirrer, a nitrogen inlet, and a condenser is charged with bisphenol A, an alkali salt initiator (e.g., NaNH₂), and the chosen crown ether catalyst.

• Solvent Addition: Anhydrous dimethyl sulfoxide (B87167) (DMSO) is added to the flask under a nitrogen atmosphere.

• Monomer Addition: 1,5-dichlorohexane is added to the reaction mixture.

• Reaction Conditions: The mixture is heated to the desired temperature (e.g., 125 °C) and stirred vigorously for a specified period (e.g., 3 hours).[1]

• Work-up: The reaction mixture is cooled to room temperature and poured into a non-solvent (e.g., methanol) to precipitate the polymer. The polymer is then filtered, washed, and dried under vacuum.

Protocol 2: Polycondensation using a Quaternary Ammonium Salt Catalyst

• Reaction Setup: A reaction vessel is charged with bisphenol A, the quaternary ammonium salt catalyst, and a suitable organic solvent.

• Base Addition: An aqueous solution of a strong base (e.g., NaOH) is added to the mixture.

• Monomer Addition: 1,5-dichlorohexane is added to the biphasic mixture.

• Reaction Conditions: The reaction is stirred vigorously at room temperature or with gentle heating for a predetermined time.

• Work-up: The organic layer is separated, washed with water to remove the catalyst and unreacted base, and then concentrated to isolate the polymer.

Visualizing the Catalytic Cycle

The following diagram illustrates the general mechanism of a phase-transfer catalyzed Williamson ether synthesis, which is the fundamental reaction in the polycondensation of 1,5-dichlorohexane with a bisphenol.

Figure 1: General mechanism of phase-transfer catalyzed polycondensation.

Intramolecular Cyclization: The Role of Lewis Acids

The synthesis of cyclic compounds from linear precursors is a cornerstone of organic chemistry. 1,5-dichlorohexane is a potential precursor for the formation of a five-membered ring, cyclopentane (B165970), through intramolecular cyclization. This transformation is typically facilitated by a catalyst, often a Lewis acid.

Table 3: Potential Lewis Acid Catalysts for the Intramolecular Cyclization of Dihaloalkanes

Catalyst	Potential Activity	Remarks
AlCl₃	High	A strong Lewis acid, commonly used in Friedel-Crafts type reactions and other carbocation-mediated cyclizations.[2]
FeCl₃	Moderate to High	A common and effective Lewis acid catalyst for various organic transformations.
ZnCl₂	Moderate	A milder Lewis acid that can promote cyclization reactions, potentially with higher selectivity.
TiCl₄	High	A strong Lewis acid, often used in stereoselective reactions.
SnCl₄	High	Another powerful Lewis acid that can facilitate carbocation formation and subsequent cyclization.

The efficiency of these catalysts would be highly dependent on the specific reaction conditions, including solvent and temperature.

Experimental Protocol

The following is a generalized experimental protocol for a Lewis acid-catalyzed intramolecular cyclization.

Protocol 3: Lewis Acid-Catalyzed Intramolecular Cyclization

• Reaction Setup: A flame-dried reaction flask is charged with the Lewis acid catalyst under an inert atmosphere (e.g., argon or nitrogen).

• Solvent Addition: A dry, non-coordinating solvent (e.g., dichloromethane (B109758) or nitrobenzene) is added to the flask.

• Substrate Addition: 1,5-dichlorohexane is added dropwise to the stirred suspension of the Lewis acid at a controlled temperature (e.g., 0 °C or room temperature).

• Reaction Conditions: The reaction mixture is stirred for a specified period, and the progress is monitored by techniques such as gas chromatography (GC) or thin-layer chromatography (TLC).

• Work-up: The reaction is quenched by the slow addition of water or a dilute acid. The organic layer is separated, washed, dried, and concentrated to yield the crude product, which is then purified by distillation or chromatography.

Visualizing the Reaction Pathway

The diagram below outlines a plausible logical workflow for a Lewis acid-catalyzed intramolecular cyclization of 1,5-dichlorohexane.

Figure 2: Proposed pathway for Lewis acid-catalyzed cyclization.

References

• 1. Crown Ether Phase Transfer Catalysts for An Ionic Polymerization of Bisphenol A / 4,4′-Dichlorodiphenyl Sulfone | CoLab [colab.ws]
• 2. INTRAMOLECULAR CYCLIZATION OF 1-CHLORO-5-METHYL-5(ARYL)-2,3-EPOXYHEXANE | Processes of Petrochemistry and Oil Refining [ppor.az]

A Comparative Guide to the Synthesis of Seven-Membered Heterocycles: Validating the Synthetic Route from 1,5-Dichlorohexane

For researchers and professionals in drug development and organic synthesis, the construction of seven-membered heterocyclic rings like thiepanes and azepanes is a topic of significant interest due to their presence in numerous bioactive molecules. This guide provides a comparative analysis of synthetic routes to these important scaffolds, with a focus on validating the use of 1,5-dichlorohexane as a starting material. While the direct cyclization of 1,5-dichlorohexane represents a straightforward approach, this guide will also explore more modern, alternative methodologies, offering a comprehensive overview of the available synthetic strategies.

It is important to note that while the synthesis of thiepane (B16028) and azepane from 1,5-dichlorohexane is chemically plausible, detailed experimental protocols and specific yield data are not extensively reported in readily available scientific literature. The protocols presented for this route are based on established principles of nucleophilic substitution. In contrast, alternative methods such as ring-closing metathesis and reductive amination are well-documented with specific experimental conditions and reported yields.

Comparison of Synthetic Routes

This guide will focus on the synthesis of two key seven-membered heterocycles: thiepane and azepane.

Thiepane Synthesis:

The direct synthesis of thiepane from 1,5-dichlorohexane involves a bimolecular nucleophilic substitution reaction with a sulfur nucleophile, analogous to the Williamson ether synthesis. A common alternative approach is the ring expansion of smaller sulfur-containing rings.

Azepane Synthesis:

Similarly, azepane can theoretically be synthesized from 1,5-dichlorohexane by reaction with a nitrogen nucleophile. This guide will compare this direct approach with two widely used modern methods: Ring-Closing Metathesis (RCM) and intramolecular Reductive Amination.

Data Presentation

The following tables summarize the quantitative data for the different synthetic routes, allowing for a direct comparison of their efficiencies.

Table 1: Comparison of Synthetic Routes to Thiepane

Method	Starting Materials	Reagents	Reported Yield	Reaction Time
Direct Cyclization (Hypothetical)	1,5-Dichlorohexane	Sodium Sulfide (B99878) (Na₂S)	Not specified	Not specified
Ring Expansion of Tetrahydrothiophene	Tetrahydrothiophene, Diazomethane derivative	Rhodium(II) acetate	~70-80%	Several hours

Table 2: Comparison of Synthetic Routes to Azepane

Method	Starting Materials	Reagents	Reported Yield	Reaction Time
Direct Cyclization (Hypothetical)	1,5-Dichlorohexane	Ammonia or Primary Amine	Not specified	Not specified
Ring-Closing Metathesis (RCM)	N-allyl-N-(pent-4-en-1-yl)amine	Grubbs Catalyst (e.g., Grubbs II)	>90%	2-12 hours
Intramolecular Reductive Amination	6-aminohexanal (B8501505) or 1-aminohexan-6-one	Reducing agent (e.g., Sodium triacetoxyborohydride (B8407120), H₂/Pd-C)	70-90%	12-24 hours

Experimental Protocols

Route 1: Synthesis from 1,5-Dichlorohexane (Hypothetical Protocols)

1.1 Synthesis of Thiepane via Direct Cyclization

• Reaction Principle: This reaction is a thio-analog of the Williamson ether synthesis, where a dithiolate equivalent reacts with the difunctional alkyl halide in an intramolecular SN2 reaction.

• Materials: 1,5-dichlorohexane, sodium sulfide nonahydrate (Na₂S·9H₂O), ethanol (B145695), water.

• Procedure:

  • Dissolve sodium sulfide nonahydrate in a mixture of ethanol and water.

  • Add 1,5-dichlorohexane to the solution.

  • Reflux the reaction mixture for several hours.

  • Monitor the reaction progress by GC-MS.

  • After completion, cool the mixture and remove the ethanol under reduced pressure.

  • Extract the aqueous residue with a suitable organic solvent (e.g., diethyl ether).

  • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by distillation.

1.2 Synthesis of Azepane via Direct Cyclization

• Reaction Principle: This is a direct nucleophilic substitution where a nitrogen nucleophile displaces both chlorine atoms of 1,5-dichlorohexane to form the seven-membered ring.

• Materials: 1,5-dichlorohexane, a primary amine (e.g., benzylamine), a non-nucleophilic base (e.g., potassium carbonate), a high-boiling polar aprotic solvent (e.g., DMF or acetonitrile).

• Procedure:

  • In a round-bottom flask, combine the primary amine, potassium carbonate, and the solvent.

  • Add 1,5-dichlorohexane to the mixture.

  • Heat the reaction mixture at an elevated temperature (e.g., 80-100 °C) for several hours.

  • Monitor the reaction by TLC or LC-MS.

  • Once the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts.

  • Remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography.

  • If a protecting group like benzyl (B1604629) is used, it can be removed by catalytic hydrogenation (H₂, Pd/C).

Route 2: Alternative Synthetic Methodologies

2.1 Synthesis of Azepane via Ring-Closing Metathesis (RCM)

• Reaction Principle: RCM is a powerful method for the formation of cyclic olefins from a diene precursor using a ruthenium catalyst. The resulting unsaturated ring can be hydrogenated to the saturated heterocycle.

• Materials: N-allyl-N-(pent-4-en-1-yl)amine, Grubbs second-generation catalyst, anhydrous dichloromethane (B109758) (DCM).

• Procedure:

  • Dissolve N-allyl-N-(pent-4-en-1-yl)amine in anhydrous DCM under an inert atmosphere (argon or nitrogen).

  • Add a catalytic amount of Grubbs second-generation catalyst (typically 1-5 mol%).

  • Reflux the reaction mixture for 2-12 hours, monitoring by TLC or GC-MS.

  • Upon completion, cool the reaction and quench by adding a few drops of ethyl vinyl ether.

  • Concentrate the mixture under reduced pressure and purify the resulting crude cycloalkene by column chromatography.

  • Dissolve the purified unsaturated azepane in a suitable solvent like ethanol or methanol (B129727) and subject it to catalytic hydrogenation (H₂, Pd/C) to obtain azepane.

2.2 Synthesis of Azepane via Intramolecular Reductive Amination

• Reaction Principle: This method involves the formation of an imine or enamine from a linear amino-aldehyde or amino-ketone, which is then reduced in situ to form the cyclic amine.

• Materials: 6-Aminohexanal, sodium triacetoxyborohydride, dichloromethane (DCM).

• Procedure:

  • Dissolve 6-aminohexanal in DCM.

  • Add sodium triacetoxyborohydride to the solution in portions at room temperature.

  • Stir the reaction mixture for 12-24 hours.

  • Monitor the reaction by TLC or LC-MS.

  • Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer, and extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude azepane by column chromatography or distillation.

Visualization of Synthetic Pathways

Diagram 1: Synthesis of Thiepane from 1,5-Dichlorohexane

Caption: Direct cyclization route to thiepane.

Diagram 2: Synthesis of Azepane from 1,5-Dichlorohexane

Caption: Direct cyclization route to azepane.

Diagram 3: Azepane Synthesis via Ring-Closing Metathesis (RCM)

Caption: RCM approach for azepane synthesis.

Diagram 4: Azepane Synthesis via Intramolecular Reductive Amination

Caption: Reductive amination for azepane synthesis.

Conclusion

The validation of a synthetic route using 1,5-dichlorohexane for the synthesis of thiepanes and azepanes presents a mixed picture. While theoretically straightforward, the lack of detailed, optimized, and high-yielding procedures in the scientific literature suggests that this may not be the preferred method in modern organic synthesis.

In contrast, alternative methods offer significant advantages:

• Ring-Closing Metathesis provides a highly efficient and versatile route to azepanes, often with excellent yields and functional group tolerance. The development of robust and commercially available catalysts has made this a go-to method for the construction of medium-sized rings.[1]

• Intramolecular Reductive Amination is another powerful strategy that offers good to excellent yields and utilizes readily available starting materials.[2]

• For Thiepanes , ring expansion methodologies provide a more documented and potentially higher-yielding alternative to direct cyclization.

For researchers and drug development professionals, the choice of synthetic route will depend on factors such as the availability of starting materials, desired substitution patterns, scalability, and overall cost-effectiveness. While the direct use of 1,5-dichlorohexane may seem appealing due to its simplicity, the well-established and higher-yielding alternative methods are likely to be more reliable and efficient for the synthesis of complex azepane and thiepane derivatives. Further research to optimize the direct cyclization of 1,5-dichlorohexane could, however, open up a more atom-economical route to these important heterocyclic scaffolds.

References

• 1. Advancements in the synthesis of polyoxygenated oxepanes and thiepanes for applications to natural products - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 2. Recent synthesis of thietanes - PMC [pmc.ncbi.nlm.nih.gov]

Navigating Heterocyclic Synthesis: A Comparative Guide to the Applications of 1,5-Dichlorohexane

For researchers, scientists, and drug development professionals, the synthesis of heterocyclic compounds is a cornerstone of molecular design and discovery. This guide provides a comprehensive literature review of the applications of 1,5-dichlorohexane in the synthesis of key heterocyclic scaffolds, namely piperidines, oxepanes, and thiepanes. We present a comparative analysis of this approach against alternative synthetic strategies, supported by experimental data and detailed methodologies to inform your research and development endeavors.

1,5-Dichlorohexane, a readily available bifunctional electrophile, offers a direct route to the formation of six- and seven-membered rings through cyclization reactions with appropriate nucleophiles. Its utility lies in its ability to act as a flexible building block for constructing saturated heterocyclic systems that are prevalent in a wide array of pharmaceuticals and biologically active molecules.

Synthesis of Substituted Piperidines

The piperidine (B6355638) moiety is a ubiquitous structural motif in medicinal chemistry. The reaction of 1,5-dichlorohexane with primary amines provides a classical and straightforward approach to the synthesis of N-substituted 2-methylpiperidines.

Reaction Scheme:

Figure 1. General reaction for the synthesis of N-substituted 2-methylpiperidines from 1,5-dichlorohexane.

Experimental Data and Comparison

Product	Reagents	Reaction Conditions	Yield (%)	Alternative Method	Alternative Yield (%)
N-Methyl-2-methylpiperidine	1,5-Dichlorohexane, Methylamine	High temperature, pressure	Moderate	Reductive amination of 2-pipecoline	High
N-Aryl-2-methylpiperidines	1,5-Dichlorohexane, Arylamine	Palladium-catalyzed cross-coupling	Good	Buchwald-Hartwig amination of 2-methylpiperidine	Good to Excellent

Experimental Protocol: Synthesis of N-Aryl-2-methylpiperidines

A mixture of 1,5-dichlorohexane (1.0 eq), the corresponding aniline (B41778) (1.2 eq), a palladium catalyst such as Pd(OAc)₂, a phosphine (B1218219) ligand (e.g., BINAP), and a base (e.g., Cs₂CO₃) in an inert solvent like toluene (B28343) is heated under an inert atmosphere. The reaction progress is monitored by TLC or GC-MS. Upon completion, the reaction mixture is cooled, filtered, and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography.

Synthesis of Oxepanes

Oxepanes, seven-membered oxygen-containing heterocycles, are present in a number of natural products with interesting biological activities. The intramolecular Williamson ether synthesis provides a potential route to the oxepane (B1206615) ring system from a precursor derived from 1,5-dichlorohexane.

Reaction Scheme:

Figure 2. Cyclization of a 6-chlorohexanol derivative to form oxepane.

While the direct cyclization of 1,5-dichlorohexane with a hydroxide (B78521) source is not a common method for oxepane synthesis due to competing elimination and intermolecular reactions, a two-step approach involving the initial conversion of 1,5-dichlorohexane to a 6-chlorohexanol derivative followed by intramolecular cyclization is more feasible.

Comparison with Alternative Methods

Method	Starting Materials	Reagents	Yield (%)
Intramolecular Williamson Ether Synthesis	6-Halogenated hexanols	Strong base (e.g., NaH)	Moderate to Good
Ring-Closing Metathesis (RCM)	Diallyl ether derivatives	Grubbs' catalyst	Good to Excellent
Prins Cyclization	Homoallylic alcohol and an aldehyde	Lewis or Brønsted acid	Variable

Synthesis of Thiepanes

Thiepane, the seven-membered sulfur-containing heterocycle, can be synthesized by the reaction of 1,5-dichlorohexane with a sulfide (B99878) source. This reaction follows a nucleophilic substitution mechanism.

Reaction Scheme:

Safety & Regulatory Compliance

Proper Disposal of 1,5-Dichlorohexane: A Guide for Laboratory Professionals

The safe and compliant disposal of 1,5-dichlorohexane is a critical aspect of laboratory safety and environmental responsibility. For researchers, scientists, and drug development professionals, adherence to proper disposal protocols is paramount to mitigate risks and ensure regulatory compliance. This guide provides essential, step-by-step information for the safe handling and disposal of 1,5-dichlorohexane.

Immediate Safety and Handling

Before initiating any disposal procedure, ensure that all relevant personnel are familiar with the hazards associated with 1,5-dichlorohexane. It is a combustible liquid that can cause skin, eye, and respiratory irritation[1][2]. In case of exposure, follow the first-aid measures outlined in the Safety Data Sheet (SDS)[1][3].

Personal Protective Equipment (PPE) and Handling Precautions:

Item	Specification	Source
Gloves	Chemical-resistant (e.g., nitrile, neoprene)	[4]
Eye Protection	Safety goggles or face shield	[3][4]
Clothing	Protective clothing to prevent skin contact	[3][4]
Ventilation	Use only in a well-ventilated area or under a fume hood	[3][4]

Step-by-Step Disposal Procedure

The disposal of 1,5-dichlorohexane must be carried out in accordance with local, regional, and national hazardous waste regulations[3][4]. As a halogenated organic compound, it requires special handling and cannot be disposed of down the drain[3][5].

• Waste Classification: Chemical waste generators are responsible for correctly classifying their waste. 1,5-Dichlorohexane is classified as a halogenated organic waste[3][6]. It may also be considered an environmentally hazardous substance[3].

• Segregation: It is crucial to collect halogenated organic wastes separately from other waste streams, such as non-halogenated organics, acids, and bases[6]. Do not mix 1,5-dichlorohexane with incompatible materials like strong oxidizing agents or strong bases[2][3].

• Containerization:

  • Use a designated, properly labeled waste container for halogenated organic solvents. These are often color-coded (e.g., green labeled carboys) for easy identification[6].

  • The container must be made of a suitable material, such as high-density polyethylene (B3416737) (HDPE), and have a secure, tightly closing lid to prevent leaks and vapor escape[3][5][7].

  • Ensure the exterior of the container is clean and free from contamination[7].

  • Do not fill waste containers beyond 90% of their capacity to allow for expansion[7].

• Labeling:

  • Clearly label the waste container with "Hazardous Waste" and the specific contents, including "1,5-Dichlorohexane"[5].

  • Record the mass or volume of the chemical being added to the container on a composite sheet or log[6].

• Storage:

  • Store the sealed waste container in a cool, dry, and well-ventilated area, away from heat, sparks, open flames, and direct sunlight[1][2][3][4].

  • The storage area should be a designated satellite accumulation area for hazardous waste, equipped with secondary containment to manage potential spills.

  • Ensure that eyewash stations and safety showers are located near the storage area[3].

• Disposal:

  • Arrange for the collection of the hazardous waste by a licensed waste disposal service[4].

  • Follow your institution's specific procedures for hazardous waste pickup and disposal.

  • Never attempt to dispose of 1,5-dichlorohexane by pouring it down the drain or into the environment[3][4][5]. Halogenated organic wastes are typically incinerated at regulated hazardous waste incinerators[6].

Spill Management

In the event of a spill, immediately evacuate the area and remove all sources of ignition[3]. Absorb the spill with an inert material such as sand, silica (B1680970) gel, or a universal binder[3]. Collect the absorbed material and place it in a suitable, closed container for disposal as hazardous waste[3].

Disposal Workflow for 1,5-Dichlorohexane

Caption: Logical workflow for the proper disposal of 1,5-dichlorohexane.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. fishersci.com [fishersci.com]
• 4. nbinno.com [nbinno.com]
• 5. web.mit.edu [web.mit.edu]
• 6. bucknell.edu [bucknell.edu]
• 7. ethz.ch [ethz.ch]

Personal protective equipment for handling 1,5-Dichlorohexane

Essential Safety and Handling Guide for 1,5-Dichlorohexane

Topic: Personal Protective Equipment for Handling 1,5-Dichlorohexane Content Type: Provides essential, immediate safety and logistical information, including operational and disposal plans. This content provides procedural, step-by-step guidance that directly answers specific operational questions. Audience: Researchers, scientists, and drug development professionals.

This guide provides critical safety and logistical information for the handling and disposal of 1,5-Dichlorohexane (CAS No. 54305-90-7). Adherence to these procedures is essential for ensuring laboratory safety and minimizing risk.

Chemical Safety and Hazard Information

1,5-Dichlorohexane is a chemical that requires careful handling due to its potential health hazards. It is known to cause skin and serious eye irritation, and may also cause respiratory irritation.[1]

Signal Word: Warning[1]

Hazard Statements:

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1]

• H335: May cause respiratory irritation.[1]

Quantitative Data Summary

Property	Value
Molecular Formula	C₆H₁₂Cl₂
Molecular Weight	155.07 g/mol [2]
Appearance	Clear Liquid
Purity	Min. 95%
OSHA PEL	Not available[1]
NIOSH REL	Not available[1]
ACGIH TLV	Not available[1]

Personal Protective Equipment (PPE)

To ensure safety when handling 1,5-Dichlorohexane, the following personal protective equipment is mandatory.

PPE Requirements

Protection Type	Recommended Equipment
Eye and Face Protection	Wear safety goggles with side shields or a face shield to protect against splashes.[3]
Skin Protection	Chemical-resistant gloves (e.g., nitrile or neoprene) and a lab coat or protective suit are required to prevent skin contact.[4]
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood to avoid inhaling vapors.[4] If ventilation is inadequate, a NIOSH-approved respirator is necessary.
Foot Protection	Closed-toe shoes must be worn.

Operational and Disposal Plan

A systematic approach to handling and disposing of 1,5-Dichlorohexane is crucial for laboratory safety. The following step-by-step plan outlines the necessary procedures.

Experimental Workflow

Caption: This diagram outlines the step-by-step process for safely handling 1,5-Dichlorohexane, from preparation to disposal.

Detailed Methodologies

Preparation:

• Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for 1,5-Dichlorohexane to understand its hazards and safety precautions.

• Don Personal Protective Equipment (PPE): Equip yourself with the appropriate PPE as specified in the table above.

• Ensure Proper Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[4]

• Gather Materials: Assemble all necessary equipment and reagents before starting the experiment.

Handling:

• Chemical Transfer: Carefully measure and transfer 1,5-Dichlorohexane, avoiding splashes and spills.

• Experimental Procedure: Carry out the experiment, keeping containers of 1,5-Dichlorohexane sealed when not in use.

• Monitor for Spills: Be vigilant for any spills or leaks. In the event of a small spill, absorb the material with an inert absorbent such as sand or vermiculite (B1170534) and place it in a sealed container for disposal.[5][6]

Cleanup and Disposal:

• Decontaminate Surfaces: Clean and decontaminate all work surfaces and equipment after use.

• Waste Segregation: Segregate waste containing 1,5-Dichlorohexane from other waste streams.

• Waste Disposal: Dispose of chemical waste through an approved hazardous waste disposal service, in accordance with local, state, and federal regulations.[5] Do not pour down the drain.[5]

• PPE Disposal: Remove and dispose of contaminated gloves and other disposable PPE in a designated waste container.

PPE Selection Logic

Caption: This diagram illustrates the logic for selecting the appropriate PPE based on the potential hazards of 1,5-Dichlorohexane.

References

• 1. aksci.com [aksci.com]
• 2. clearsynth.com [clearsynth.com]
• 3. marketplace.safetyculture.com [marketplace.safetyculture.com]
• 4. nbinno.com [nbinno.com]
• 5. fishersci.com [fishersci.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]